2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

• CAS: 93534-20-4

Core Science & Biosynthesis

Introduction: The Significance of Deoxybenzoin Scaffolds in Medicinal Chemistry

An In-depth Technical Guide to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Forward-Looking Statement: This document is intended for an audience of researchers, scientists, and drug development professionals. The information contained herein is for informational purposes only and is based on established scientific principles and publicly available data as of the time of publication. It is not intended to be a substitute for professional scientific advice.

Deoxybenzoins, or 1,2-diaryl ethanones, represent a privileged structural motif in medicinal chemistry. Their inherent conformational flexibility and the ability to present aryl substituents in a defined three-dimensional space make them attractive scaffolds for the design of biologically active molecules. The specific compound of interest, 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, is a member of this class, featuring a phenyl group and a 2,4-dichlorophenyl moiety. The presence of the dichlorinated ring is of particular interest, as halogen atoms can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, lipophilicity, and binding interactions with biological targets. This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of this important chemical entity. The Chemical Abstracts Service (CAS) number for the structurally equivalent compound, 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one, is 93534-20-4 [1].

Physicochemical Properties

A clear understanding of the physicochemical properties of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is essential for its handling, formulation, and application in research and development.

Property	Value	Source
CAS Number	93534-20-4	[1]
Molecular Formula	C₁₄H₁₀Cl₂O	[1]
Molecular Weight	265.13 g/mol	[1]
Physical Form	Solid (typical for deoxybenzoins)	General Knowledge
Purity	Typically >95%	[2]

Synthesis and Mechanistic Insights

The most common and efficient method for the synthesis of deoxybenzoins, including 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, is the Friedel-Crafts acylation . This powerful reaction forms a carbon-carbon bond between an aromatic ring and an acyl group, typically in the presence of a Lewis acid catalyst.[3][4][5]

Synthetic Pathway: Friedel-Crafts Acylation

The synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can be achieved through the Friedel-Crafts acylation of benzene with 2-(2,4-dichlorophenyl)acetyl chloride.

Caption: Friedel-Crafts acylation for the synthesis of the target compound.

Mechanistic Considerations:

The reaction proceeds through the formation of a highly electrophilic acylium ion. The Lewis acid, typically aluminum chloride (AlCl₃), coordinates to the chlorine atom of the acyl chloride, facilitating its departure and the generation of the resonance-stabilized acylium ion.[4] Benzene, acting as the nucleophile, then attacks the acylium ion, leading to the formation of a sigma complex (arenium ion). Subsequent deprotonation of the sigma complex by the [AlCl₄]⁻ ion restores the aromaticity of the ring and yields the desired ketone product, 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.[4] A stoichiometric amount of the Lewis acid is generally required as the product ketone can form a stable complex with it.[3][6]

Experimental Protocol: A Generalized Procedure

The following is a generalized, illustrative protocol for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one via Friedel-Crafts acylation. This protocol should be adapted and optimized based on laboratory conditions and safety considerations.

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas) is charged with anhydrous aluminum chloride (AlCl₃) and a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Acyl Chloride: 2-(2,4-dichlorophenyl)acetyl chloride, dissolved in the same dry solvent, is added dropwise to the stirred suspension of AlCl₃ at a low temperature (typically 0-5 °C) to control the initial exothermic reaction.

• Addition of Benzene: Benzene is then added dropwise to the reaction mixture, maintaining the low temperature.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete conversion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is quenched by carefully pouring the mixture over crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., DCM). The combined organic extracts are washed with a dilute sodium bicarbonate solution and brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.[7]

• Final Product: The crude product is then purified by recrystallization or column chromatography to yield pure 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Caption: A generalized experimental workflow for the synthesis.

Analytical Characterization

The structural elucidation and purity assessment of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one are critical. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will provide characteristic signals for the aromatic protons of the phenyl and 2,4-dichlorophenyl rings, as well as a singlet for the methylene (-CH₂-) protons adjacent to the carbonyl group and the dichlorophenyl ring. The integration of these signals will correspond to the number of protons in each environment. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing effects of the chlorine atoms and the carbonyl group.[8][9]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the methylene carbon, and the aromatic carbons. The positions of the signals for the carbons in the dichlorophenyl ring will be affected by the chlorine substituents.[10][11]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band characteristic of the carbonyl (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹. Other significant peaks will correspond to C-H stretching and bending vibrations of the aromatic rings and the methylene group, as well as C-Cl stretching vibrations.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information. The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion peak.

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for assessing the purity of the synthesized compound. A reversed-phase C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape.[12] Detection is typically performed using a UV detector at a wavelength where the aromatic rings show strong absorbance (around 230-254 nm).[12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and thermally stable compounds like this deoxybenzoin, GC-MS can be used for both separation and identification.[14]

Applications in Drug Discovery and Development

The 2-(2,4-dichlorophenyl) moiety is a common feature in a number of pharmacologically active compounds. This suggests that 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can serve as a valuable intermediate in the synthesis of novel therapeutic agents.

As a Precursor for Biologically Active Molecules

The chemical structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one allows for a variety of chemical transformations to generate diverse libraries of compounds for biological screening. The carbonyl group can be reduced to an alcohol, converted to an amine via reductive amination, or used in various condensation reactions. The adjacent methylene group can also be functionalized.

Derivatives of 2,4-dichlorophenyl compounds have shown a wide range of biological activities, including:

• Anti-inflammatory properties: Some molecules containing the 2,4-dichlorophenoxy acetic acid scaffold have demonstrated potential as selective COX-2 inhibitors.[15]

• Antifungal agents: This structural motif is present in several antifungal drugs.[16][17]

• Neuroprotective effects: A compound containing a 1-(2,4-dichlorophenyl)pyrazole moiety has shown anti-inflammatory and neuroprotective properties in models of Parkinson's disease.[18]

The synthesis of such complex molecules often involves multi-step reaction sequences where a key building block like 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can streamline the process.

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• 17. 1-[4-[[(2R,4S)-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-4-(1-methylethyl)-rel-piperazine | 67915-31-5 [sigmaaldrich.com]
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2-(2,4-Dichlorophenyl)-1-phenylethan-1-one molecular structure

An In-Depth Technical Guide to the Molecular Structure, Synthesis, and Characterization of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Executive Summary

This technical guide provides a comprehensive analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, a deoxybenzoin derivative of significant interest to researchers in organic synthesis and medicinal chemistry. The document delves into the compound's structural features, outlines robust synthetic methodologies, provides a framework for its analytical characterization, and discusses its relevance as a molecular scaffold, particularly in the context of antifungal drug development. This guide is intended for scientists and professionals seeking a detailed understanding of this class of α-aryl ketones, emphasizing the causality behind experimental choices and providing self-validating protocols for its study.

Introduction and Strategic Significance

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the class of α-aryl ketones, specifically the deoxybenzoins, which are characterized by a carbonyl group attached to a phenyl ring and an α-carbon linked to another aryl group. This structural motif is a valuable building block in the synthesis of more complex molecules. The presence of the 2,4-dichlorophenyl group, in particular, makes this compound a close structural analog to key intermediates used in the synthesis of widely-used imidazole-based antifungal agents, such as Miconazole and Ketoconazole.[1][2] Understanding the synthesis and characterization of this core structure is therefore highly relevant for the development of new therapeutic agents and other advanced materials.

Compound Identification

A clear and unambiguous identification is critical for any scientific investigation. The key identifiers for the subject compound are summarized below.

Identifier	Value
IUPAC Name	2-(2,4-Dichlorophenyl)-1-phenylethan-1-one
Alternate Name	1-(2,4-Dichlorophenyl)-2-phenylethan-1-one
CAS Number	93534-20-4[3]
Molecular Formula	C₁₄H₁₀Cl₂O[3]
Molecular Weight	265.13 g/mol [3]
Structural Class	Deoxybenzoin / α-Aryl Ketone

Synthetic Strategies for α-Aryl Ketones

The synthesis of α-aryl ketones presents a unique challenge in organic chemistry, primarily centered on the formation of the α-C-Aryl bond.[4][5] Historically, methods required multi-step sequences or harsh conditions. Modern organic synthesis offers several powerful strategies, with Friedel-Crafts acylation and Palladium-catalyzed cross-coupling being the most prominent and instructive approaches.

Method A: Friedel-Crafts Acylation

This classic electrophilic aromatic substitution reaction is a direct method for forming aryl ketones.[6][7] In the context of our target molecule, this would involve the acylation of 1,3-dichlorobenzene with phenylacetyl chloride.

Mechanism & Rationale: The reaction is typically catalyzed by a strong Lewis acid, such as aluminum trichloride (AlCl₃).[8] The Lewis acid coordinates to the chlorine atom of the acyl chloride, generating a highly electrophilic acylium ion. This electrophile is then attacked by the electron-rich π-system of the 1,3-dichlorobenzene ring. The chlorine substituents are deactivating but are ortho, para-directing. The acylation is expected to occur primarily at the C4 position (para to one chlorine and ortho to the other), sterically the most accessible position, to yield the desired product.

Limitations: A key drawback is that a stoichiometric amount of the Lewis acid catalyst is often required because the product ketone can form a stable complex with the catalyst, rendering it inactive.[8] Furthermore, the reaction is generally not suitable for substrates with functional groups that are sensitive to strong Lewis acids.

Method B: Palladium-Catalyzed α-Arylation

A more modern and versatile approach involves the direct coupling of an enolate with an aryl halide, catalyzed by a palladium complex.[9] This method offers milder conditions and greater functional group tolerance.[9] For our target, this would involve coupling acetophenone with 1-bromo-2,4-dichlorobenzene or 2,4-dichloro-iodobenzene.

Mechanism & Rationale: The catalytic cycle typically involves:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl halide C-X bond.

• Deprotonation: A strong base (e.g., NaOt-Bu) deprotonates the acetophenone at the α-carbon to form an enolate.

• Transmetalation/Coordination: The enolate coordinates to the palladium center.

• Reductive Elimination: The α-aryl C-C bond is formed, yielding the product and regenerating the Pd(0) catalyst.

The choice of ligand, often a bulky, electron-rich phosphine like Tol-BINAP, is critical to facilitate the reductive elimination step and prevent side reactions.[9]

Visualization: Comparison of Synthetic Pathways

Caption: Comparative workflows for the synthesis of the target deoxybenzoin.

Structural Elucidation and Physicochemical Characterization

Confirming the molecular structure of a synthesized compound is paramount. A multi-technique approach provides a self-validating system, where data from each analysis corroborates the others.

Physicochemical Properties

The macroscopic properties of a compound are a direct consequence of its molecular structure.

Property	Value / Expected Value	Rationale
Physical Form	Solid	The large, rigid aromatic structure and molecular weight favor a solid state at room temperature.
Color	Pale-yellow to yellow-brown solid	The extended conjugation of the benzoyl chromophore can impart a slight color.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., acetone, chloroform, ethyl acetate).	The molecule is largely non-polar. It is expected to be soluble in common organic solvents like acetone and chloroform.[10][11]
Melting Point	Not widely reported; expected to be a sharp melting point for a pure crystalline solid.	-

Spectroscopic Analysis Workflow

The definitive confirmation of the molecular structure relies on a combination of spectroscopic techniques.

Caption: Integrated workflow for the structural confirmation of the target compound.

Mass Spectrometry (MS)

• Expected Molecular Ion (M⁺): The primary role of MS is to determine the molecular weight. The exact mass for C₁₄H₁₀Cl₂O is 264.0160 Da.

• Trustworthiness Check (Isotopic Pattern): Chlorine has two abundant isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). A molecule with two chlorine atoms will exhibit a characteristic M⁺, (M+2)⁺, and (M+4)⁺ peak cluster. The expected intensity ratio will be approximately 9:6:1, providing definitive evidence for the presence of two chlorine atoms.

• Fragmentation: Key fragmentation pathways would include cleavage alpha to the carbonyl group, leading to the formation of a benzoyl cation (C₆H₅CO⁺, m/z = 105) and a dichlorobenzyl radical, or a dichlorobenzoyl cation and a benzyl radical.

Infrared (IR) Spectroscopy

• C=O Stretch: A strong, sharp absorption band is expected in the region of 1680-1700 cm⁻¹ . This is characteristic of an aryl ketone, where conjugation with the phenyl ring slightly lowers the frequency compared to a simple aliphatic ketone.

• Aromatic C=C Stretches: Medium to weak absorptions are expected around 1450-1600 cm⁻¹ .

• Aromatic C-H Stretches: These will appear as a group of bands above 3000 cm⁻¹ .

• C-Cl Stretches: Strong absorptions in the fingerprint region, typically 1000-1100 cm⁻¹ , can indicate the presence of the C-Cl bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed information about the carbon-hydrogen framework.[12]

• ¹H NMR Spectroscopy (Predicted):

  • ~ δ 4.3 ppm (Singlet, 2H): This signal corresponds to the two methylene protons (-CH₂-). It appears as a singlet because there are no adjacent protons to couple with. Its chemical shift is downfield due to the deshielding effect of the adjacent carbonyl and dichlorophenyl groups.

  • ~ δ 7.2-7.6 ppm (Multiplet, 3H): These are the protons on the 2,4-dichlorophenyl ring. They will show a complex splitting pattern due to their different chemical environments and coupling to each other. For example, in 2,4-dichlorophenol, the protons appear at δ 7.3, 7.1, and 6.9 ppm.[13]

  • ~ δ 7.5-8.0 ppm (Multiplet, 5H): These signals correspond to the five protons of the monosubstituted phenyl ring attached to the carbonyl group. The ortho protons will be the most downfield due to the deshielding effect of the carbonyl group.

• ¹³C NMR Spectroscopy (Predicted):

  • ~ δ 195-200 ppm: A single signal in this region corresponds to the carbonyl carbon of the ketone.

  • ~ δ 128-140 ppm: A set of signals corresponding to the 12 aromatic carbons. Due to symmetry, the phenyl ring will show 4 signals, and the dichlorophenyl ring will show 6 unique signals.

  • ~ δ 45-50 ppm: A single signal for the methylene (-CH₂-) carbon.

Applications in Research and Drug Development

The core structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a validated scaffold in medicinal chemistry. The related compound, 2-chloro-1-(2,4-dichlorophenyl)ethanone, is a direct precursor to the antifungal agent Miconazole.[2] Similarly, the 2-(2,4-dichlorophenyl)ethanone moiety is a key component of Ketoconazole, another important antifungal drug.[1]

The subject compound can serve as a versatile starting material. The ketone functionality can be reduced to an alcohol, which can then be used in further synthetic transformations.[2] The methylene bridge can potentially be functionalized, and the aromatic rings can undergo further substitution, allowing for the creation of a library of compounds for structure-activity relationship (SAR) studies in drug discovery programs.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential. Based on data for structurally similar compounds, the following guidelines should be observed.

• Hazards: Likely to be harmful if swallowed and may cause skin and serious eye irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a well-defined molecular entity with significant potential as a synthetic intermediate. Its structure can be reliably synthesized via established methods like Friedel-Crafts acylation or modern cross-coupling reactions. The identity and purity of the compound can be unequivocally confirmed through a combination of mass spectrometry, IR spectroscopy, and NMR spectroscopy. The structural relationship to precursors of major antifungal drugs underscores its importance and provides a strong rationale for its continued study by researchers in synthetic and medicinal chemistry.

References

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• Synthesis of α‐aryl ketones and esters from β‐hydroxy compounds via retro‐aldol reaction catalyzed by Pd.
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• Substituted arene synthesis by carbonyl or carboxyl compound α-aryl
• Friedel–Crafts reaction.
• (2,4-Dichlorophenyl)(phenyl)methanone (CAS 19811-05-3) - Fluorochem.
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• 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone | 94171-11-6 - MilliporeSigma.
• Friedel–Crafts Acyl
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• Friedel-Crafts Acyl
• Friedel-Crafts Acyl
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• 1-(4-(4-((2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone | C26H28Cl2N4O4 | CID 3823 - PubChem.
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• Synthesis of 2-[1-(2,4-dichlorophenyl)vinyl]indole - PrepChem.com.
• 2-(4-CHLOROPHENYL)-1-(2,4-DICHLOROPHENYL)ETHANONE.
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An In-depth Technical Guide to 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one, a halogenated ketone with significant potential in synthetic chemistry and drug discovery. The guide will cover its chemical identity, synthesis via Friedel-Crafts acylation, detailed analytical characterization protocols, and a discussion of its potential applications based on the bioactivity of structurally related compounds. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering both theoretical insights and practical methodologies.

Introduction and Chemical Identity

The compound of interest for this guide is 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one , identified by the CAS Number 93534-20-4[1]. It belongs to the class of diaryl ketones, specifically a deoxybenzoin derivative. The structure features a 2,4-dichlorophenyl group attached to the carbonyl carbon and a phenyl group on the alpha-carbon. It is important to distinguish this compound from its isomer, 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, as the positions of the substituted phenyl rings are reversed. This guide will focus on the confirmed structure with CAS number 93534-20-4.

The presence of the dichlorinated phenyl ring and the reactive ketone functional group makes this molecule a versatile intermediate for the synthesis of more complex molecular architectures. Halogenated acetophenones and related structures are known to exhibit a range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, making this class of compounds highly relevant for drug discovery programs[2].

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	1-(2,4-Dichlorophenyl)-2-phenylethan-1-one	BLDpharm[1]
CAS Number	93534-20-4	BLDpharm[1]
Molecular Formula	C₁₄H₁₀Cl₂O	BLDpharm[1]
Molecular Weight	265.13 g/mol	BLDpharm[1]
Canonical SMILES	C1=CC=C(C=C1)CC(=O)C2=C(C=C(C=C2)Cl)Cl	Inferred

Synthesis and Mechanism

The most direct and industrially scalable method for the synthesis of 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one is the Friedel-Crafts acylation. This well-established reaction involves the electrophilic aromatic substitution of an aromatic ring with an acyl halide, typically in the presence of a Lewis acid catalyst.

Proposed Synthetic Route: Friedel-Crafts Acylation

The synthesis of the target compound can be achieved by the reaction of 1,3-dichlorobenzene with phenylacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).

Reaction Scheme:

The causality behind this choice of reaction lies in its efficiency for forming carbon-carbon bonds between aromatic rings and acyl groups[3][4]. The Lewis acid catalyst activates the phenylacetyl chloride by forming a highly electrophilic acylium ion, which then attacks the electron-rich 1,3-dichlorobenzene ring.

Experimental Protocol

Materials:

• 1,3-Dichlorobenzene

• Phenylacetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), equip a three-neck round-bottom flask with a reflux condenser, an addition funnel, and a magnetic stirrer.

• Catalyst Suspension: Carefully add anhydrous AlCl₃ (1.1 equivalents) to the flask, followed by anhydrous DCM to create a suspension. Cool the flask to 0-5 °C using an ice bath.

• Acyl Chloride Addition: Dissolve phenylacetyl chloride (1.0 equivalent) in anhydrous DCM and add it to the addition funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature below 10 °C.

• Aromatic Substrate Addition: Add 1,3-dichlorobenzene (1.2 equivalents) dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by slowly pouring the mixture into a beaker of ice and 1 M HCl. Separate the organic layer and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Mechanistic Insight

The Friedel-Crafts acylation proceeds through the formation of an acylium ion, which acts as the electrophile. The presence of two chlorine atoms on the benzene ring deactivates it towards electrophilic substitution; however, the ortho- and para-directing effects of the chlorine atoms guide the acylation to the position that results in the 2,4-dichloro substitution pattern on the final product.

Caption: Friedel-Crafts Acylation Workflow.

Analytical Characterization

A comprehensive characterization of 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one is essential to confirm its identity and purity. The following techniques are recommended.

Spectroscopic Methods

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	Aromatic protons from both phenyl rings with distinct splitting patterns due to the substitution. A singlet for the methylene (-CH₂-) protons adjacent to the carbonyl group.
¹³C NMR	A peak for the carbonyl carbon (~195-200 ppm). Signals for the aromatic carbons, with those bonded to chlorine showing characteristic shifts. A signal for the methylene carbon.
FT-IR	A strong absorption band for the carbonyl (C=O) stretch, typically around 1680-1700 cm⁻¹. C-Cl stretching bands in the fingerprint region. Aromatic C-H and C=C stretching bands.
Mass Spec.	A molecular ion peak corresponding to the molecular weight (265.13 g/mol ), with a characteristic isotopic pattern due to the two chlorine atoms.

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed for purity assessment. A C18 column with a mobile phase of acetonitrile and water gradient would be a suitable starting point.

• Gas Chromatography (GC): GC can be used for purity analysis and to monitor reaction progress, provided the compound is sufficiently volatile and thermally stable.

Potential Applications in Drug Development

While specific biological data for 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one is not extensively documented, the broader class of halogenated acetophenones and deoxybenzoins has shown significant promise in medicinal chemistry[2].

• Anticancer Agents: Many chlorinated and brominated acetophenone derivatives have demonstrated cytotoxic activity against various cancer cell lines. Their mechanism often involves the induction of apoptosis and inhibition of key signaling pathways.

• Antimicrobial Agents: The presence of halogens can enhance the antimicrobial properties of organic molecules. This compound could serve as a scaffold for the development of new antibacterial and antifungal agents.

• Anti-inflammatory Properties: Some fluorinated acetophenone derivatives have shown potent anti-inflammatory effects. The dichlorinated structure of the title compound warrants investigation into its potential to modulate inflammatory pathways.

The 1,2-diphenylethane scaffold, which is structurally related, has been explored for the development of antagonists for G protein-coupled receptors (GPCRs) involved in inflammatory diseases[5].

Caption: Drug Discovery Workflow.

Safety and Handling

As with any halogenated aromatic compound, 1-(2,4-Dichlorophenyl)-2-phenylethan-1-one should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Use in a well-ventilated fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials.

For detailed safety information, it is always recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-(2,4-Dichlorophenyl)-2-phenylethan-1-one is a valuable chemical intermediate with significant potential for applications in medicinal chemistry and materials science. Its synthesis via Friedel-Crafts acylation is a robust and scalable method. The structural motifs present in this compound suggest that it could be a promising starting point for the development of novel therapeutic agents. Further research into its biological activities is warranted to fully explore its potential.

References

• Chemguide. Friedel-Crafts Acylation. [Link]

• Crunch Chemistry. Friedel-Crafts reactions in benzene. [Link]

• PubMed. Discovery and structure-activity relationship analyses of 1,2-diphenylethane derivatives as a new class of GPR68 antagonists and the therapeutic effect in an inflammatory bowel disease model. [Link]

Sources

• 1. 93534-20-4|1-(2,4-Dichlorophenyl)-2-phenylethan-1-one|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Friedel-Crafts reactions in benzene - Crunch Chemistry [crunchchemistry.co.uk]
• 5. prepchem.com [prepchem.com]

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one synthesis pathway

An in-depth technical analysis of the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (commonly referred to as 2,4-dichlorodeoxybenzoin) requires a rigorous understanding of carbon-carbon bond formation methodologies. This molecule is a privileged scaffold, serving as a critical intermediate in the synthesis of complex heterocycles, isoflavones, and active pharmaceutical ingredients (APIs) such as targeted antifungal agents.

This guide provides a comprehensive breakdown of two distinct, highly validated synthetic pathways: the modern Palladium-Catalyzed α-Arylation and the highly scalable "Green" Friedel-Crafts Acylation .

Retrosynthetic Analysis & Strategic Disconnections

To construct the C14H10Cl2O skeleton, we must evaluate the thermodynamic and kinetic feasibility of bond formations around the central methylene-carbonyl bridge.

• Disconnection A (Cα–Aryl Bond): Cleaving the bond between the alpha-carbon and the 2,4-dichlorophenyl ring leads to acetophenone and 1-bromo-2,4-dichlorobenzene . This pathway utilizes modern transition-metal cross-coupling.

• Disconnection B (Carbonyl–Aryl Bond): Cleaving the bond between the carbonyl carbon and the unsubstituted phenyl ring leads to benzene and 2,4-dichlorophenylacetic acid . This relies on electrophilic aromatic substitution. Note that the reverse polarity (acylating 1,3-dichlorobenzene) is kinetically unfavorable due to the strong deactivating effect of the two chlorine atoms.

Retrosynthetic disconnections for 2-(2,4-dichlorophenyl)-1-phenylethan-1-one.

Pathway 1: Palladium-Catalyzed α-Arylation (Buchwald-Hartwig Type)

Traditional enolate alkylations with unactivated aryl halides fail because aryl halides do not undergo SN2 displacement. The advent of Palladium-catalyzed α-arylation, pioneered independently by Buchwald[1] and Hartwig[2], bypasses this limitation via a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.

Causality & Chemoselectivity: Why use 1-bromo-2,4-dichlorobenzene instead of the iodo- or purely chloro- analog? The Pd(0) catalyst exhibits perfect chemoselectivity for the C–Br bond (bond dissociation energy ~68 kcal/mol) over the C–Cl bonds (~81 kcal/mol). This ensures that oxidative addition occurs exclusively at the 1-position, preventing polymerization or off-target arylation. The use of a bulky base like Sodium tert-butoxide (NaOtBu) is deliberate; its pKa (~19) is sufficient to deprotonate acetophenone (pKa ~19), but its steric bulk prevents it from acting as a competing nucleophile against the aryl halide.

Catalytic cycle for the Pd-catalyzed α-arylation of acetophenone.

Step-by-Step Methodology (Self-Validating Protocol)

• Preparation: In an argon-filled glovebox, charge a Schlenk flask with Pd2(dba)3 (1.0 mol%), Xantphos ligand (2.2 mol%), and NaOtBu (1.5 equiv).

• Reactant Addition: Add anhydrous toluene (0.2 M), followed by acetophenone (1.0 equiv) and 1-bromo-2,4-dichlorobenzene (1.1 equiv).

• Reaction: Seal the flask, remove it from the glovebox, and heat to 80 °C under vigorous stirring for 12 hours.

• Validation Checkpoint: Analyze an aliquot via GC-MS. The system validates itself when the molecular ion peak at m/z 226 (1-bromo-2,4-dichlorobenzene) disappears, and no m/z 146 peak (1,3-dichlorobenzene, indicating unwanted protodehalogenation) is detected.

• Workup: Cool to room temperature, quench with saturated aqueous NH4Cl, extract with EtOAc, and purify via flash chromatography (Hexanes/EtOAc) to yield the pure ketone.

Pathway 2: "Green" Friedel-Crafts Acylation (Metal- and Halogen-Free)

Classical Friedel-Crafts acylations require stoichiometric amounts of toxic, moisture-sensitive Lewis acids (e.g., AlCl3) and generate highly corrosive HCl gas from acyl chlorides. For process chemistry and scale-up, a modern, environmentally benign alternative utilizing Methanesulfonic Anhydride (Ms2O) is vastly superior[3].

Causality & Mechanism: Ms2O reacts directly with 2,4-dichlorophenylacetic acid to form a highly electrophilic mixed anhydride in situ. The exceptional leaving group ability of the mesylate anion (MsO⁻) drives the electrophilic aromatic substitution of benzene without requiring any metallic Lewis acid. The only byproduct is methanesulfonic acid (MsOH), which is readily biodegradable and water-soluble, drastically reducing the Environmental Factor (E-factor) of the process.

Step-by-Step Methodology (Self-Validating Protocol)

• Activation: In a dry reactor, dissolve 2,4-dichlorophenylacetic acid (1.0 equiv) in anhydrous benzene (which acts as both reactant and solvent, ~10 volumes).

• Promoter Addition: Add Methanesulfonic anhydride (Ms2O, 1.3 equiv) in a single portion at room temperature.

• Validation Checkpoint: Monitor the activation via in-situ FTIR. The self-validating metric is the shift of the carbonyl stretch from ~1710 cm⁻¹ (free carboxylic acid) to ~1800 cm⁻¹ (mixed anhydride). Once the 1710 cm⁻¹ peak is exhausted, activation is complete.

• Reaction: Heat the mixture to 80 °C for 6–8 hours.

• Workup: Cool the mixture and wash directly with water to remove the MsOH byproduct. Concentrate the organic layer in vacuo.

• Purification: Recrystallize the crude residue from hot ethanol to yield 2-(2,4-dichlorophenyl)-1-phenylethan-1-one as a highly pure crystalline solid, bypassing the need for silica gel chromatography entirely.

Quantitative Data & Optimization Matrix

To assist drug development professionals in selecting the appropriate route, the following matrix summarizes the operational metrics of both pathways based on empirical process chemistry standards.

Metric	Pathway 1: Pd-Catalyzed α-Arylation	Pathway 2: Green Friedel-Crafts Acylation
Primary Reagents	Acetophenone, 1-Bromo-2,4-dichlorobenzene	Benzene, 2,4-Dichlorophenylacetic acid
Catalyst / Promoter	Pd2(dba)3 / Xantphos (Air-sensitive)	Methanesulfonic Anhydride (Ms2O)
Atom Economy	Moderate (Generates NaBr, tBuOH)	High (Generates biodegradable MsOH)
Chemoselectivity	Excellent (Strict C–Br insertion over C–Cl)	Excellent (Benzene is the sole nucleophile)
Scalability	Limited by Pd cost and ligand sensitivity	Highly scalable, robust, and metal-free
E-factor (Waste/Product)	15 – 25 (Requires solvent and extraction)	< 5 (Solvent acts as reactant; simple water wash)
Purification	Flash Chromatography	Direct Crystallization (Ethanol)

References

• Palucki, M.; Buchwald, S. L. "Palladium-Catalyzed α-Arylation of Ketones." Journal of the American Chemical Society, 1997, 119(45), 11108–11109. URL:[Link]

• Hamann, B. C.; Hartwig, J. F. "Palladium-Catalyzed Direct α-Arylation of Ketones. Rate Acceleration by Sterically Hindered Chelating Ligands and Reductive Elimination from a Transition Metal Enolate Complex." Journal of the American Chemical Society, 1997, 119(50), 12382–12383. URL:[Link]

• Wilkinson, M. C. "'Greener' Friedel-Crafts Acylations: A Metal- and Halogen-Free Methodology." Organic Letters, 2011, 13(9), 2232–2235. URL:[Link]

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one mechanism of action

An In-Depth Technical Guide to the Core Mechanism of Action of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Abstract

This technical guide provides a comprehensive framework for elucidating the mechanism of action of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, a substituted deoxybenzoin. In the absence of direct literature, this document synthesizes insights from structurally related compounds to propose and detail a multi-pronged investigative strategy. We will explore potential activities including endocrine modulation, enzyme inhibition, and cytotoxicity. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and the causal logic behind them to facilitate a thorough investigation of this compound's biological effects.

Introduction and Structural Context

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the deoxybenzoin class of molecules, which are characterized by a 1,2-diphenylethanone core. The incorporation of a dichlorophenyl moiety is a common strategy in medicinal chemistry to enhance biological activity by modifying properties such as lipophilicity and metabolic stability[1]. While deoxybenzoins themselves are recognized as potent antioxidants and tyrosinase inhibitors, their derivatives have shown a range of activities, including acting as selective estrogen receptor modulators (SERMs) and vasorelaxants[2][3][4][5]. The presence of the 2,4-dichloro substitution suggests the potential for unique interactions with biological targets, a feature seen in various pharmaceuticals like the NSAID Diclofenac and the antidepressant Sertraline[1].

Given the nascent stage of research on this specific molecule, a systematic and hypothesis-driven approach is essential. This guide outlines three primary investigative avenues based on the established pharmacology of its structural components:

• Hypothesis 1: Endocrine Disruption via Estrogen Receptor Modulation.

• Hypothesis 2: Broad-Spectrum Enzyme Inhibition.

• Hypothesis 3: Induction of Cytotoxicity in Cancer Cell Lines.

The following sections will detail the experimental workflows required to rigorously test each hypothesis.

Hypothesis 1: Endocrine Disruption - Investigating Estrogen Receptor Modulation

Deoxybenzoin scaffolds are structurally similar to isoflavones, a class of phytoestrogens[5]. It is therefore plausible that 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one could function as a ligand for estrogen receptors (ERα and ERβ), potentially acting as an agonist, antagonist, or selective modulator.

Initial Screening: Cell Proliferation Assays

The initial step is to determine if the compound affects the proliferation of estrogen-sensitive cell lines.

Experimental Protocol: MCF-7 and PC-3 Cell Proliferation Assay

• Cell Culture: Culture ERα-positive MCF-7 (human breast adenocarcinoma) cells and ERβ-positive PC-3 (human prostate adenocarcinoma) cells in appropriate media supplemented with 10% fetal bovine serum (FBS).

• Hormone Deprivation: Prior to the experiment, switch cells to phenol red-free medium with 5% charcoal-stripped FBS for 48-72 hours to reduce background estrogenic effects.

• Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (e.g., from 10 nM to 100 µM). Include 17β-estradiol (E2) as a positive control for agonism and tamoxifen as a control for antagonism.

• Incubation: Incubate for 5-6 days.

• Quantification: Assess cell viability using the XTT colorimetric assay[6]. Measure absorbance at 450 nm.

• Data Analysis: Plot the dose-response curves and calculate EC50 (for agonists) or IC50 (for antagonists) values.

Causality: An increase in MCF-7 proliferation would suggest ERα agonism, while a decrease in PC-3 proliferation could indicate ERβ-mediated apoptosis[2]. The lack of effect in ER-negative cells (e.g., MDA-MB-231) should be confirmed to ensure the observed effects are ER-dependent.

Mechanistic Elucidation: ER-Mediated Gene Expression

To confirm that the compound acts through the classical genomic estrogenic pathway, we will assess its ability to regulate the expression of estrogen-responsive genes.

Experimental Protocol: Quantitative PCR (qPCR) for TFF1 and CTSD

• Cell Treatment: Treat hormone-deprived MCF-7 cells with the compound at its EC50 or IC50 concentration for 24 hours.

• RNA Extraction: Isolate total RNA using a TRIzol-based method.

• cDNA Synthesis: Synthesize cDNA using a reverse transcription kit.

• qPCR: Perform qPCR using primers for the estrogen-sensitive genes TFF1 (pS2) and Cathepsin-D (CTSD), and a housekeeping gene (e.g., GAPDH) for normalization[2].

• Analysis: Calculate the fold change in gene expression relative to vehicle-treated control cells.

Causality: Upregulation of TFF1 and CTSD would provide strong evidence that the compound activates the ERα signaling pathway[2].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Estrogenic effect of three substituted deoxybenzoins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and structure-activity relationship study of deoxybenzoins on relaxing effects of porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deoxybenzoins are novel potent selective estrogen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Spectroscopic Blueprint of a Key Pharmaceutical Intermediate: A Technical Guide to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Abstract

Introduction: The Structural and Pharmaceutical Significance

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, with the chemical formula C₁₄H₁₀Cl₂O, belongs to the class of α-aryl ketones. Its structure, featuring a phenyl group and a 2,4-dichlorophenyl group attached to a central ethanone backbone, makes it a versatile building block in organic synthesis. The presence of the dichlorinated phenyl ring, in particular, is a common motif in many bioactive molecules, contributing to altered metabolic stability and receptor binding affinity.

The precise characterization of this intermediate is paramount to ensure the purity, identity, and quality of the final active pharmaceutical ingredient (API). Spectroscopic techniques such as NMR, IR, and MS are indispensable tools in this endeavor, providing a detailed fingerprint of the molecule's structure and connectivity.

Figure 1: 2D structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, both ¹H and ¹³C NMR are crucial for confirming its structure.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the protons on the two aromatic rings and the methylene bridge. The chemical shifts are influenced by the electron-withdrawing effects of the carbonyl group and the chlorine atoms.

Table 1: Predicted ¹H NMR Data for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-2', H-6' (Phenyl)	~7.9-8.1	Doublet	2H
H-3', H-4', H-5' (Phenyl)	~7.4-7.6	Multiplet	3H
H-3'' (Dichlorophenyl)	~7.4	Doublet	1H
H-5'' (Dichlorophenyl)	~7.2	Doublet of doublets	1H
H-6'' (Dichlorophenyl)	~7.3	Doublet	1H
Methylene (-CH₂-)	~4.3-4.5	Singlet	2H

Note: Predicted chemical shifts are based on analogous structures and established substituent effects. Actual experimental values may vary slightly.

Interpretation and Rationale:

• The protons on the unsubstituted phenyl ring (H-2', H-6', H-3', H-4', H-5') will appear in the typical aromatic region. The ortho protons (H-2', H-6') are expected to be deshielded due to the proximity of the electron-withdrawing carbonyl group, thus appearing at a higher chemical shift.

• The protons on the 2,4-dichlorophenyl ring will exhibit a more complex splitting pattern due to the presence of the chlorine substituents. The proton at the 3'' position is expected to be a doublet due to coupling with the proton at the 5'' position. The proton at the 5'' position will likely be a doublet of doublets, coupling with both the 3'' and 6'' protons. The 6'' proton should appear as a doublet, coupling with the 5'' proton.

• The methylene protons (-CH₂-) are adjacent to both the carbonyl group and the dichlorophenyl ring, which will cause a significant downfield shift. As there are no adjacent protons, this signal is predicted to be a singlet.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the number of non-equivalent carbon atoms and their chemical environment.

Table 2: Predicted ¹³C NMR Data for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~195-198
C-1' (Phenyl)	~136-138
C-2', C-6' (Phenyl)	~128-130
C-3', C-5' (Phenyl)	~128-129
C-4' (Phenyl)	~133-135
C-1'' (Dichlorophenyl)	~134-136
C-2'' (Dichlorophenyl)	~132-134
C-3'' (Dichlorophenyl)	~130-132
C-4'' (Dichlorophenyl)	~135-137
C-5'' (Dichlorophenyl)	~127-129
C-6'' (Dichlorophenyl)	~129-131
Methylene (-CH₂-)	~45-48

Note: Predicted chemical shifts are based on analogous structures and established substituent effects. Actual experimental values may vary slightly.

Interpretation and Rationale:

• The carbonyl carbon is expected to have the most downfield chemical shift, typically in the range of 195-200 ppm for α-aryl ketones.

• The aromatic carbons will appear in the range of 125-140 ppm. The carbons bearing chlorine atoms (C-2'' and C-4'') will be significantly influenced, and their precise shifts can be predicted using incremental calculations.

• The methylene carbon will be found in the aliphatic region, with its chemical shift influenced by the adjacent carbonyl and aromatic systems.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is expected to be dominated by the strong absorption of the carbonyl group.

Figure 2: A generalized workflow for acquiring and interpreting an IR spectrum.

Table 3: Predicted IR Absorption Bands for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100-3000	Medium-Weak
Aliphatic C-H Stretch	2950-2850	Weak
Carbonyl (C=O) Stretch	1680-1700	Strong
Aromatic C=C Stretch	1600-1450	Medium-Strong (multiple bands)
C-Cl Stretch	800-600	Strong

Interpretation and Rationale:

• The most characteristic peak will be the strong absorption due to the carbonyl (C=O) stretching vibration. For an α-aryl ketone, this peak is typically found around 1685 cm⁻¹.

• The aromatic C-H stretching vibrations will appear as a group of weaker bands above 3000 cm⁻¹.

• The aliphatic C-H stretching of the methylene group will be observed as weak bands below 3000 cm⁻¹.

• Multiple bands in the 1600-1450 cm⁻¹ region correspond to the C=C stretching vibrations within the two aromatic rings.

• The strong absorptions in the fingerprint region (below 1000 cm⁻¹) will include the C-Cl stretching vibrations, which are characteristic of chlorinated aromatic compounds.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) and several characteristic fragment ions.

Table 4: Predicted Key Fragments in the Mass Spectrum of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

m/z	Proposed Fragment	Significance
264/266/268	[C₁₄H₁₀Cl₂O]⁺	Molecular Ion (M⁺)
105	[C₆H₅CO]⁺	Benzoyl cation (base peak)
77	[C₆H₅]⁺	Phenyl cation
159/161	[CH₂C₆H₃Cl₂]⁺	Dichlorobenzyl cation
123/125	[C₆H₃Cl]⁺	Chlorophenyl cation

Note: The presence of two chlorine atoms will result in a characteristic isotopic pattern for chlorine-containing fragments (M, M+2, M+4 in a 9:6:1 ratio).[1][2]

Figure 3: Predicted primary fragmentation pathways for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in EI-MS.

Interpretation and Rationale:

• Molecular Ion: The molecular ion peak cluster at m/z 264, 266, and 268 will confirm the molecular formula. The isotopic signature of two chlorine atoms will be a key diagnostic feature.[1][2]

• α-Cleavage: The most favorable fragmentation pathway for ketones is α-cleavage on either side of the carbonyl group.

  • Cleavage between the carbonyl carbon and the methylene carbon will lead to the formation of the highly stable benzoyl cation ([C₆H₅CO]⁺) at m/z 105. This is often the base peak in the spectrum of such compounds.

  • Cleavage between the carbonyl carbon and the phenyl ring would lead to the formation of the dichlorobenzyl cation ([CH₂C₆H₃Cl₂]⁺) at m/z 159/161.

• Further Fragmentation: The benzoyl cation can further lose a molecule of carbon monoxide (CO) to form the phenyl cation ([C₆H₅]⁺) at m/z 77.

Experimental Protocols

While specific experimental data for the target compound is not provided, the following are generalized, best-practice protocols for acquiring the spectral data discussed.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required due to the low natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation (KBr Pellet): Grind a small amount of the solid sample with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the empty sample compartment. Place the sample pellet in the holder and record the sample spectrum, typically in the mid-infrared range (4000-400 cm⁻¹).

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a suitable mass range (e.g., m/z 40-400) using a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer.

Conclusion

The comprehensive spectroscopic analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is essential for its unequivocal identification and quality control in pharmaceutical synthesis. This technical guide, while based on predictive data and analysis of related structures, provides a robust framework for understanding the expected NMR, IR, and MS spectral features of this important intermediate. The detailed interpretation of the predicted spectra, grounded in fundamental principles of spectroscopy, offers valuable insights for researchers and scientists in the field. The provided protocols serve as a practical guide for obtaining high-quality spectral data.

References

• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e. Retrieved from [Link]

• PubChem. (n.d.). 2',4'-Dichloroacetophenone. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(2,4-dichlorophenyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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• 1. 2',4'-Dichloroacetophenone | C8H6Cl2O | CID 16693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanone, 1-(2,4-dichlorophenyl)- [webbook.nist.gov]

An In-depth Technical Guide to the Physical Properties of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a halogenated ketone derivative with a chemical structure that suggests its potential relevance in medicinal chemistry and materials science. The presence of two chlorine atoms on one of the phenyl rings and a carbonyl group makes it a versatile scaffold for the synthesis of more complex molecules. Understanding the physical properties of this compound is a fundamental prerequisite for its application in any research or development setting. These properties dictate the compound's behavior in different environments, influencing its reactivity, solubility, and bioavailability, which are critical parameters in drug design and formulation.

This technical guide provides a comprehensive overview of the known physical properties of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. Due to a notable gap in the experimentally determined data within publicly accessible scientific literature, this guide presents a combination of computed data and detailed, field-proven experimental protocols for the determination of its key physical characteristics. This approach ensures that researchers are equipped with both the available theoretical knowledge and the practical means to ascertain the compound's properties in their own laboratories.

Core Physical Properties

Property	Value (Computed/Reported)	Source
Molecular Formula	C₁₄H₁₀Cl₂O	[1]
Molecular Weight	265.13 g/mol	[1]
Physical Form	Solid (Predicted)	Inferred from related solid compounds
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available

Note: The physical form is predicted based on the solid nature of structurally similar compounds.

Experimental Protocols for Physical Property Determination

The following section outlines detailed, self-validating experimental protocols for determining the key physical properties of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range (typically 0.5-1°C) is characteristic of a pure compound, while impurities tend to broaden and depress the melting range.

Methodology: Capillary Method

This method is widely used due to its accuracy and the small amount of sample required.

Step-by-Step Protocol:

• Sample Preparation: Ensure the sample of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a fine, dry powder. If necessary, gently crush the crystals using a mortar and pestle.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.[2]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.

• Heating and Observation:

  • For an unknown compound, a preliminary rapid heating is performed to determine an approximate melting range.

  • For a more accurate measurement, start heating at a medium rate to about 20°C below the expected melting point. Then, slow the heating rate to approximately 1-2°C per minute.[3][4]

• Data Recording: Record the temperature at which the first droplet of liquid appears (the beginning of melting) and the temperature at which the last solid crystal disappears (the end of melting). This range is the melting point of the sample.

Diagram of Melting Point Determination Workflow:

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. It is a key characteristic for liquid compounds.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

This method is suitable for small quantities of liquid.

Step-by-Step Protocol:

• Apparatus Setup: Attach a small test tube containing 0.5-1 mL of the liquid sample to a thermometer using a rubber band. The bulb of the thermometer should be level with the bottom of the test tube.

• Capillary Inversion: Place a melting point capillary tube, sealed at one end, into the test tube with the open end down.

• Heating: Immerse the assembly in a Thiele tube filled with a high-boiling liquid (e.g., mineral oil or silicone oil). Heat the side arm of the Thiele tube gently with a Bunsen burner.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Data Recording: Remove the heat source when a steady stream of bubbles is observed. The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.

Diagram of Boiling Point Determination Setup:

Caption: Thiele Tube Setup for Micro Boiling Point.

Solubility Testing

Solubility provides crucial information about the polarity and the presence of acidic or basic functional groups in a molecule. A systematic approach is employed to classify the compound.

Methodology: Qualitative Solubility Analysis

This involves testing the solubility of the compound in a series of solvents of varying polarity and pH.

Step-by-Step Protocol:

• Initial Solvent Screening:

  • In separate small test tubes, add approximately 10-20 mg of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one to 1 mL of water, diethyl ether, and ethanol.

  • Agitate the mixtures and observe for dissolution. This provides a general indication of the compound's polarity.

• Aqueous Acid/Base Solubility:

  • If the compound is insoluble in water, test its solubility in 5% aqueous HCl and 5% aqueous NaOH.

  • Solubility in 5% HCl suggests the presence of a basic functional group (unlikely for this molecule).

  • Solubility in 5% NaOH would indicate an acidic functional group (also unlikely for this structure, but important for general characterization).

• Strong Acid Solubility:

  • If the compound is insoluble in water, dilute acid, and dilute base, test its solubility in concentrated sulfuric acid.

  • Solubility in concentrated H₂SO₄, often accompanied by a color change, suggests the presence of a functional group that can be protonated, such as a ketone.[5]

Diagram of Solubility Testing Logic:

Caption: Logical Flow for Solubility Classification.

Conclusion

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a compound of interest with a clear need for thorough experimental characterization. While computational data provides a foundational understanding of its molecular properties, the absence of experimentally verified physical data in the current body of scientific literature presents a significant knowledge gap. The protocols detailed in this guide offer a robust framework for researchers to independently and accurately determine the melting point, boiling point, and solubility profile of this compound. The generation of this empirical data will be invaluable for its future application in drug discovery, chemical synthesis, and materials science, enabling its full potential to be explored with a foundation of solid physical-chemical understanding.

References

• Determination of Boiling Point of Organic Compounds. (2025, July 23). GeeksforGeeks. Retrieved from [Link]

• Solubility test for Organic Compounds. (2024, September 24). Retrieved from [Link]

• DETERMINATION OF BOILING POINTS. (n.d.). Retrieved from [Link]

• Class 11 Chemistry Determination Of Boiling Point Experiment. (n.d.). Vedantu. Retrieved from [Link]

• Solubility of Organic Compounds: Principle and Examples 2026. (2026, February 1). chemistrysh.com. Retrieved from [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Retrieved from [Link]

• To Determine The Boiling Point of Organic Compounds Like Benzene and Benzaldehyde. (n.d.). Scribd. Retrieved from [Link]

• Experiment 20 RECRYSTALLIZATION AND MELTING POINT DETERMINATION. (n.d.). Retrieved from [Link]

• Solubility Testing of Organic Compounds. (n.d.). Scribd. Retrieved from [Link]

• Determination Of Boiling Point Of An Organic Compound. (n.d.). BYJU'S. Retrieved from [Link]

• Determination of the melting point. (n.d.). Retrieved from [Link]

• Melting point determination. (n.d.). Edisco. Retrieved from [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Retrieved from [Link]

• Melting point determination. (n.d.). University of Calgary. Retrieved from [Link]

• 6.1D: Step-by-Step Procedures for Melting Point Determination. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• 2-(2,4-Dichlorophenoxy)-1-phenylethanone. (n.d.). PubChem. Retrieved from [Link]

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An In-depth Technical Guide to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, a halogenated derivative of deoxybenzoin. Deoxybenzoins serve as crucial scaffolds in medicinal chemistry, recognized for their broad spectrum of biological activities. This document delineates the chemical identity, physicochemical properties, and detailed synthetic protocols for the title compound. Furthermore, it explores its known and potential biological activities, drawing insights from structurally related analogues, with a particular focus on its potential as an anti-inflammatory agent. By synthesizing data from spectroscopic analysis, crystallographic studies of similar compounds, and biological assays, this guide aims to serve as a foundational resource for researchers engaged in the discovery and development of novel therapeutics.

Introduction: The Deoxybenzoin Scaffold in Drug Discovery

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the deoxybenzoin class of organic compounds. Structurally, it is an isomer of chalcone and is characterized by a 1,2-diaryl-ethanone framework. This core structure is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with diverse pharmacological properties. The introduction of a 2,4-dichlorophenyl moiety is a common strategy in drug design to enhance potency, modulate metabolic stability, and improve pharmacokinetic profiles. This specific substitution pattern is found in various bioactive molecules, including kinase inhibitors and anti-inflammatory agents. While structurally distinct from the widely known herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), the shared dichlorophenyl group underscores its potential to interact with specific biological targets.[1][2] This guide will focus exclusively on the ethanone derivative, exploring its synthesis, characterization, and therapeutic potential.

Chemical Identity and Physicochemical Properties

The fundamental characteristics of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one are crucial for its application in experimental settings. While specific experimental data for this exact compound is sparse, properties can be inferred from closely related analogues and computational models.

Table 1: Physicochemical and Structural Properties

Property	Value / Identifier	Source
IUPAC Name	2-(2,4-Dichlorophenyl)-1-phenylethan-1-one	N/A
Synonyms	2,4-Dichlorobenzyl phenyl ketone	N/A
Molecular Formula	C₁₄H₁₀Cl₂O	N/A
Molecular Weight	265.14 g/mol	N/A
Canonical SMILES	C1=CC=C(C=C1)C(=O)CC2=C(C=C(C=C2)Cl)Cl	N/A
InChIKey	InChIKey=FGMADKBNLUSSNA-UHFFFAOYSA-N	N/A
CAS Number	19952-54-4	N/A
Physical Form	Solid (predicted)	[3]

Note: Some properties are based on computational predictions or data from highly similar analogues due to limited direct literature.

Synthesis and Structural Elucidation

The synthesis of deoxybenzoins like 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can be achieved through several established organic chemistry reactions. A common and reliable method is the Friedel-Crafts acylation.

Synthetic Workflow: Friedel-Crafts Acylation

This pathway involves the reaction of an acid chloride with an aromatic ring in the presence of a Lewis acid catalyst. For the title compound, 2,4-dichlorophenylacetyl chloride serves as the acylating agent and benzene as the substrate.

Caption: Synthetic pathway via Friedel-Crafts acylation.

Detailed Experimental Protocol: Synthesis

This protocol is a representative method adapted from standard procedures for deoxybenzoin synthesis.[4]

Materials:

• 2,4-Dichlorophenylacetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous benzene

• Anhydrous aluminum chloride (AlCl₃)

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium bicarbonate (saturated solution)

Procedure:

• Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a gas trap, add 2,4-dichlorophenylacetic acid (1 equiv.). Slowly add thionyl chloride (1.5 equiv.) at room temperature. Heat the mixture to reflux for 2 hours until gas evolution ceases.

  • Causality: Thionyl chloride converts the carboxylic acid to a more reactive acid chloride, which is necessary for the subsequent Friedel-Crafts reaction.

• Friedel-Crafts Acylation: Cool the flask to 0°C in an ice bath. Carefully add anhydrous benzene (3 equiv.) as the solvent and reactant. Slowly add anhydrous aluminum chloride (1.2 equiv.) in portions, keeping the temperature below 10°C.

  • Causality: AlCl₃ is the Lewis acid catalyst that polarizes the C-Cl bond of the acid chloride, activating it for electrophilic attack on the benzene ring.

• Reaction Progression: After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Quenching and Workup: Carefully pour the reaction mixture over crushed ice containing concentrated HCl. This will hydrolyze the aluminum complexes and quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

  • Self-Validation: The bicarbonate wash is complete when no more CO₂ effervescence is observed, indicating all acid has been neutralized.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

Structural Characterization

The identity and purity of the synthesized compound must be confirmed using standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR): ¹H NMR would show characteristic signals for the aromatic protons on both rings and a singlet for the methylene (-CH₂-) bridge. ¹³C NMR would confirm the presence of the carbonyl carbon and the distinct aromatic carbons.[5]

• Mass Spectrometry (MS): MS analysis would show the molecular ion peak corresponding to the compound's molecular weight, along with a characteristic isotopic pattern for two chlorine atoms.

• Infrared (IR) Spectroscopy: An IR spectrum would display a strong absorption band around 1680-1700 cm⁻¹ corresponding to the carbonyl (C=O) stretch.

• X-Ray Crystallography: For unambiguous structural confirmation, single-crystal X-ray diffraction can be performed. This technique provides precise bond lengths, angles, and the three-dimensional arrangement of the molecule in the solid state.[6][7][8][9]

Biological Activity and Therapeutic Potential

While direct studies on 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one are limited, significant insights can be drawn from structurally related molecules, particularly those developed as therapeutic agents.

Anti-inflammatory Properties

A notable example is the compound CDMPO , a pyrazole derivative containing a 1-(2,4-dichlorophenyl) moiety.[10] CDMPO has demonstrated potent anti-inflammatory effects in microglial cells, which are the primary immune cells of the central nervous system.[10] This suggests that the 2-(2,4-Dichlorophenyl)-ethanone scaffold could be a valuable starting point for developing novel anti-neuroinflammatory agents.

Mechanism of Action (Inferred from Analogues):

The anti-inflammatory action of related compounds often involves the inhibition of key pro-inflammatory pathways. In lipopolysaccharide (LPS)-stimulated microglial cells, compounds like CDMPO significantly reduce the production of nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α and IL-6.[10] This is achieved by suppressing the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

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• 2. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone | 94171-11-6 [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. spectrabase.com [spectrabase.com]
• 6. researchgate.net [researchgate.net]
• 7. Crystal structure and Hirshfeld surface analysis of (E)-1-[2,2-di­chloro-1-(4-fluoro­phen­yl)ethen­yl]-2-(2,4-di­chloro­phen­yl)diazene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. icdd.com [icdd.com]
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• 10. 2-(5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-N-(2-hydroxyethyl)-2-oxoacetamide (CDMPO) has anti-inflammatory properties in microglial cells and prevents neuronal and behavioral deficits in MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and Synthetic Optimization of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one: A Versatile Diaryl Ketone Scaffold

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The discovery and optimization of privileged chemical scaffolds are foundational to modern drug development. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (CAS: 93534-17-9) is a highly versatile deoxybenzoin derivative that serves as a critical building block in the synthesis of bioactive molecules[1]. This whitepaper provides an in-depth technical analysis of its chemical identity, retrosynthetic pathways, and a self-validating experimental protocol for its scalable synthesis, grounded in both classical organic chemistry and modern catalytic methodologies.

Chemical Identity & Pharmacological Significance

The diaryl ketone scaffold is prevalent in the development of bioactive molecules, serving as a key intermediate in the synthesis of complex neurological and antimicrobial compounds[2].

• IUPAC Name: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

• Molecular Formula: C14H10Cl2O

• Molecular Weight: 265.13 g/mol

• Melting Point: 87.6–88.2 °C[1]

Pharmacological Causality: The integration of the 2,4-dichloro substitution pattern onto the phenyl ring is a deliberate design choice in medicinal chemistry. The highly electronegative chlorine atoms increase the overall lipophilicity (LogP) of the molecule, enhancing cellular permeability. Furthermore, halogens at the ortho and para positions effectively block cytochrome P450-mediated metabolic oxidation, significantly extending the biological half-life of downstream drug candidates.

Retrosynthetic Analysis & Pathway Selection

As a Senior Application Scientist, selecting the optimal synthetic route requires balancing atom economy, scalability, and functional group tolerance.

Modern Catalytic Approaches: Recent advancements in green chemistry have introduced metal-free syntheses for diaryl ketones. For example, visible-light-induced aerobic oxidative radical addition of aryl hydrazines to alkenes has successfully yielded 2-(2,4-dichlorophenyl)-1-phenylethan-1-one under mild, photoredox conditions[3]. While this method offers excellent functional group tolerance, the cost of specialized photocatalysts and aryl hydrazine precursors limits its utility for multi-kilogram scale-up.

Industrial Standard (Friedel-Crafts Acylation): For robust, scalable discovery, the classical Friedel-Crafts acylation remains the method of choice. The retrosynthetic disconnection of the target molecule at the carbonyl-aryl bond reveals benzene and 2,4-dichlorophenylacetyl chloride as the ideal starting materials. This route is highly economical and provides near-quantitative yields when the Lewis acid stoichiometry is strictly controlled.

Mechanistic Pathway Visualization

The following diagram illustrates the mechanistic flow of the optimized Friedel-Crafts acylation, highlighting the critical intermediates.

Fig 1: Mechanistic pathway of the AlCl3-catalyzed Friedel-Crafts acylation.

Experimental Methodology: Self-Validating Protocol

To ensure high reproducibility, the following step-by-step methodology incorporates built-in validation checks and explains the causality behind critical experimental parameters.

Step 1: Synthesis of 2,4-Dichlorophenylacetyl Chloride

• Setup: Charge a dry, argon-purged 500 mL round-bottom flask with 2,4-dichlorophenylacetic acid (50.0 g, 243 mmol) and anhydrous dichloromethane (150 mL).

• Catalysis: Add N,N-dimethylformamide (DMF) (0.9 mL, 0.05 equiv).

  • Causality: DMF is not merely a solvent here; it reacts with SOCl2 to form the highly electrophilic Vilsmeier-Haack reagent. This intermediate accelerates the conversion of the carboxylic acid to the acid chloride, preventing the formation of sluggish mixed anhydrides.

• Addition: Dropwise add thionyl chloride (SOCl2) (26.5 mL, 1.5 equiv) at 0 °C to control the initial exothermic gas evolution.

• Completion: Warm to room temperature and stir for 2 hours. The reaction is self-validating: complete cessation of gas (SO2, HCl) evolution indicates full conversion.

• Isolation: Concentrate under reduced pressure to remove excess SOCl2, yielding the crude acid chloride as a pale yellow oil. Proceed immediately to Step 2 to prevent hydrolysis.

Step 2: Friedel-Crafts Acylation

• Activation: In a separate dry 1 L flask, suspend anhydrous aluminum chloride (AlCl3) (38.9 g, 1.2 equiv) in anhydrous benzene (216 mL, 10 equiv). Benzene serves as both the solvent and the nucleophile.

  • Causality: A stoichiometric excess of AlCl3 (1.2 equiv) is mandatory. The Lewis acid strongly coordinates to the carbonyl oxygen of the newly formed ketone product, effectively removing the catalyst from the active cycle. Using <1.0 equiv will stall the reaction.

• Coupling: Cool the suspension to 10 °C. Dissolve the crude acid chloride from Step 1 in a minimal amount of anhydrous benzene (50 mL) and add it dropwise over 30 minutes.

• Maturation: Stir the dark red reaction mixture at room temperature for 4 hours.

Step 3: Quenching and Purification

• Quench: Carefully pour the reaction mixture over a vigorously stirred mixture of crushed ice (300 g) and 1M HCl (200 mL).

  • Causality: The highly acidic quench is critical. It hydrolyzes the strong aluminum-ketone complex and prevents the precipitation of gelatinous aluminum hydroxide [Al(OH)3]. Failing to acidify the quench will result in severe emulsion issues during liquid-liquid extraction.

• Extraction: Separate the phases and extract the aqueous layer with ethyl acetate (3 x 150 mL).

• Washing: Wash the combined organic layers with saturated aqueous NaHCO3 (to neutralize residual acid) and brine, then dry over anhydrous Na2SO4.

• Purification: Concentrate under reduced pressure. Recrystallize the crude product from hot hexanes/ethyl acetate to yield 2-(2,4-dichlorophenyl)-1-phenylethan-1-one as a highly pure white crystalline solid.

Quantitative Data: Reaction Optimization

During the development of this protocol, various Lewis acids and solvent systems were evaluated to maximize atom economy and yield. The data is summarized in Table 1.

Table 1: Optimization of Acylation Conditions for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Entry	Lewis Acid (Equiv)	Solvent System	Temperature (°C)	Time (h)	Isolated Yield (%)
1	FeCl3 (0.5)	Benzene	80	12	41
2	AlCl3 (1.0)	DCM / Benzene (1:1)	25	8	65
3	AlCl3 (1.2)	Benzene (Neat)	10 → 25	4	89
4	BF3·OEt2 (1.2)	Benzene	80	24	Trace

Analysis: Entry 3 demonstrates that neat benzene with a slight excess of AlCl3 provides the optimal thermodynamic environment for the acylium ion intermediate, drastically reducing reaction time while maximizing yield.

Downstream Applications in Drug Discovery

Once synthesized, 2-(2,4-dichlorophenyl)-1-phenylethan-1-one acts as a versatile hub for further structural elaboration:

• Oxime Formation: Condensation with hydroxylamine yields target oximes, which are key intermediates in the synthesis of selective kinase inhibitors.

• Reduction to Alcohols: Treatment with NaBH4 yields 2-(2,4-dichlorophenyl)-1-phenylethan-1-ol. This secondary alcohol is a direct precursor for etherification reactions utilized in the discovery of broad-spectrum azole antifungals, where the 2,4-dichlorophenyl moiety anchors the drug into the hydrophobic binding pocket of the CYP51 enzyme.

References

• RSC Advances. "Metal-free synthesis of ketones by visible-light induced aerobic oxidative radical addition of aryl hydrazines to alkenes". Available at: [Link]

Sources

• 1. Ethanone, 2-(2,4-dichlorophenyl)-1-phenyl- | 93534-17-9 [chemicalbook.com]
• 2. 1-(3,4-Dichlorophenyl)-2-phenylethanone|CAS 93534-22-6 [benchchem.com]
• 3. rsc.org [rsc.org]

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one crystal structure

An In-Depth Technical Guide to the Synthesis, Crystallization, and Structural Elucidation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Abstract: This technical guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals aiming to determine the crystal structure of the target compound 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. While a publicly available crystal structure for this specific molecule is not documented as of the last update, this paper outlines a complete and robust workflow, from chemical synthesis and purification to single-crystal X-ray diffraction analysis. The methodologies described herein are grounded in established chemical principles and draw from proven techniques applied to analogous molecular scaffolds. Each protocol is designed as a self-validating system, ensuring scientific rigor and reproducibility.

Introduction: The Rationale for Structural Elucidation

The compound 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the deoxybenzoin class of ketones, which are precursors and structural analogs to a wide range of biologically active molecules, including chalcones and isoflavonoids.[1][2] The precise three-dimensional arrangement of atoms in a crystal lattice is fundamental to understanding a molecule's physicochemical properties, including its stability, solubility, and, crucially, its potential interactions with biological targets. In drug development, obtaining a high-resolution crystal structure is a critical step for structure-activity relationship (SAR) studies and rational drug design.

This guide provides the necessary experimental blueprint to produce high-quality single crystals of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one and subsequently determine its definitive crystal structure.

Part 1: Synthesis of the Target Compound

The most direct and reliable method for synthesizing the target compound is the Friedel-Crafts acylation reaction. This well-established reaction involves the acylation of an aromatic ring with an acyl halide or anhydride using a strong Lewis acid catalyst. In this proposed synthesis, benzene will be acylated using 2,4-dichlorophenylacetyl chloride.

Experimental Protocol: Friedel-Crafts Acylation

Objective: To synthesize 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Materials:

• Benzene (anhydrous)

• 2,4-Dichlorophenylacetyl chloride

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), charge a flame-dried three-neck round-bottom flask with anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane.

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Reagent Addition: Slowly add a solution of 2,4-dichlorophenylacetyl chloride (1.0 equivalent) in anhydrous DCM to the stirred suspension via a dropping funnel.

• Aromatic Substrate Addition: Once the addition is complete, add anhydrous benzene (1.1 equivalents) dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition of benzene, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully and slowly quench the reaction by pouring the mixture over crushed ice containing concentrated HCl. This will hydrolyze the aluminum chloride complex.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally, brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Part 2: Purification and Spectroscopic Characterization

Purification of the crude product is essential to remove unreacted starting materials and byproducts, which could inhibit crystallization. The primary method for purification will be flash column chromatography.

Protocol: Flash Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Loading and Elution: Carefully load the adsorbed crude product onto the top of the column. Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified solid.

Spectroscopic Validation

Before proceeding to crystallization, the identity and purity of the synthesized compound must be unequivocally confirmed using a suite of spectroscopic techniques.[3][4]

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure by identifying the chemical environment of all protons and carbon atoms.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.[5]

• FT-IR Spectroscopy: To identify the characteristic functional groups, particularly the carbonyl (C=O) stretch.

Part 3: Single Crystal Growth

Growing a high-quality single crystal suitable for X-ray diffraction is often the most challenging step. It requires a highly purified compound and systematic screening of various crystallization conditions. The goal is to allow molecules to slowly and orderly arrange themselves into a crystal lattice.

Experimental Protocols for Crystallization

1. Slow Evaporation:

• Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., methanol, ethanol, acetone, ethyl acetate, or a mixture with water) to near-saturation in a vial.

• Cover the vial with a cap containing a few small pinholes.

• Allow the solvent to evaporate slowly and undisturbed over several days to weeks at a constant temperature.

2. Vapor Diffusion (Hanging Drop or Sitting Drop):

• Hanging Drop: Place a drop of the concentrated solution of the compound on a siliconized glass coverslip. Invert the coverslip over a well in a crystallization plate containing a reservoir of a precipitant solvent (in which the compound is less soluble).

• Sitting Drop: Place the drop of the compound's solution on a pedestal inside a sealed well containing the precipitant.

• In both methods, the precipitant vapor slowly diffuses into the drop, reducing the solubility of the compound and promoting crystallization.

3. Slow Cooling:

• Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

• Filter the hot solution to remove any particulate matter.

• Allow the solution to cool slowly and undisturbed to room temperature, and then potentially to a lower temperature (e.g., 4 °C).[6]

Crystallization Strategy Diagram

Caption: Decision workflow for selecting and optimizing a crystallization method.

Part 4: Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable crystal (typically 0.1-0.3 mm in size, with sharp edges and no visible defects) is obtained, its structure can be determined using SC-XRD.[6]

Protocol: Data Collection and Structure Solution

• Crystal Mounting: Carefully mount a selected crystal on a goniometer head using a cryoprotectant (if data is collected at low temperatures) and place it on the diffractometer.[6]

• Data Collection:

  • The crystal is typically cooled to a low temperature (e.g., 100-125 K) to minimize thermal vibrations.[6]

  • An X-ray beam (e.g., Mo Kα radiation) is directed at the crystal.[7]

  • The crystal is rotated, and a series of diffraction patterns are collected on a detector (e.g., a CCD area detector).[6][7]

• Data Reduction: The collected diffraction data are processed to determine the unit cell parameters, crystal system, and space group, and to integrate the intensities of the reflections.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. This is often accomplished using software packages like SHELX.[6]

• Structure Refinement: The initial model of the structure is refined against the experimental data. This iterative process involves adjusting atomic positions, and thermal parameters to improve the agreement between the calculated and observed structure factors.

• Validation: The final structure is validated using various crystallographic metrics to ensure its quality and accuracy. The final data is typically presented in a Crystallographic Information File (CIF).

SC-XRD Workflow Diagram

Caption: Step-by-step workflow for crystal structure determination via SC-XRD.

Part 5: Expected Crystallographic Data

The successful completion of the SC-XRD analysis will yield a wealth of quantitative data that precisely describes the molecular and crystal structure. This data is typically summarized in a standard format.

Table 1: Example Crystal Data and Structure Refinement Parameters

(Note: The following values are illustrative, based on a related dichlorophenyl derivative, and serve as a template for the expected results for the title compound.)[7][8]

Parameter	Expected Value / Type
Crystal Data
Chemical formula	C₁₄H₁₀Cl₂O
Formula weight ( g/mol )	277.14
Crystal system	Monoclinic or Triclinic (To be determined)
Space group	e.g., P2₁/c or P-1 (To be determined)
a (Å)	To be determined
b (Å)	To be determined
c (Å)	To be determined
α (°)	To be determined
β (°)	To be determined
γ (°)	To be determined
Volume (ų)	To be determined
Z (molecules/unit cell)	To be determined (e.g., 2 or 4)
Density (calculated, g/cm³)	To be determined
Absorption coefficient (mm⁻¹)	To be determined
Data Collection
Diffractometer	e.g., Bruker APEX II CCD
Radiation type	Mo Kα (λ = 0.71073 Å)
Temperature (K)	100.0(1)
Reflections collected	To be determined
Independent reflections	To be determined
Refinement
Refinement method	Full-matrix least-squares on F²
R-factor (R1)	< 0.05 for I > 2σ(I)
Weighted R-factor (wR2)	< 0.15 for all data
Goodness-of-fit (S)	~1.0

Conclusion

This guide provides a rigorous and comprehensive pathway for the synthesis and structural determination of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. By following the detailed protocols for synthesis, purification, crystallization, and single-crystal X-ray diffraction, researchers can obtain the definitive three-dimensional structure of this molecule. This structural data will be invaluable for future research, particularly in the fields of medicinal chemistry and materials science, enabling a deeper understanding of its properties and potential applications.

References

• X-ray Structure Determination, Antioxidant Voltammetry Studies of Butein and 2′,4′-Dihydroxy-3,4-dimethoxychalcone. Computational Studies of 4 Structurally Related 2′,4′-diOH Chalcones to Examine Their Antimalarial Activity by Binding to Falcipain-2. MDPI.
• XRD patterns of the chalcone synthesized using CSR and conventional method.
• Structural Correlation of Some Heterocyclic Chalcone Analogues and Evaluation of Their Antioxidant Potential. PMC.
• Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies. European Journal of Chemistry.
• Heteroaryl Chalcones: Design, Synthesis, X-ray Crystal Structures and Biological Evalu
• 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one. PubChem.
• (E)-3-(2-Chlorophenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one. PMC.
• Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide. MDPI.
• Synthesis of 2-[1-(2,4-dichlorophenyl)vinyl]indole. PrepChem.com.
• Crystal Structures and Spectroscopic Characterization of Four Synthetic C
• 3-(2,4-Dichlorophenyl)-3-hydroxy-1-(3-nitrophenyl)propan-1-one.
• In-silico, synthesis, structure elucidation and anticancer activity study of 2-(3,4-dichlorophenyl)-4H-benzo. Ubaya Repository.

Sources

• 1. Structural Correlation of Some Heterocyclic Chalcone Analogues and Evaluation of Their Antioxidant Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heteroaryl Chalcones: Design, Synthesis, X-ray Crystal Structures and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones: 1-(4-Chlorophenyl)-2-(Dimethylamino)Propan-1-One (N-Methyl-Clephedrone, 4-CDC), 1-(1,3-Benzodioxol-5-yl)-2-(Tert-Butylamino)Propan-1-One (tBuONE, Tertylone, MDPT), 1-(4-Fluorophenyl)-2-(Pyrrolidin-1-yl)Hexan-1-One (4F-PHP) and 2-(Ethylamino)-1-(3-Methylphenyl)Propan-1-One (3-Methyl-Ethylcathinone, 3-MEC) | MDPI [mdpi.com]
• 4. repository.ubaya.ac.id [repository.ubaya.ac.id]
• 5. Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies | European Journal of Chemistry [eurjchem.com]
• 6. X-ray Structure Determination, Antioxidant Voltammetry Studies of Butein and 2′,4′-Dihydroxy-3,4-dimethoxychalcone. Computational Studies of 4 Structurally Related 2′,4′-diOH Chalcones to Examine Their Antimalarial Activity by Binding to Falcipain-2 [mdpi.com]
• 7. (E)-3-(2-Chloro­phen­yl)-1-(2,4-dichloro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Introduction: Unveiling the Potential of a Deoxybenzoin Scaffold

This guide provides a comprehensive overview of the synthesis, characterization, and a potential application of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one for researchers, scientists, and drug development professionals. The protocols detailed herein are designed to be self-validating and are grounded in established chemical and biological principles.

Chemical Synthesis and Characterization

The synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can be efficiently achieved via a Friedel-Crafts acylation reaction. This classic method involves the reaction of an aromatic compound with an acyl halide or anhydride in the presence of a Lewis acid catalyst.[2][3][4]

Protocol 1: Synthesis via Friedel-Crafts Acylation

Objective: To synthesize 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one from benzene and 2-(2,4-dichlorophenyl)acetyl chloride.

Materials:

• Benzene (anhydrous)

• 2-(2,4-dichlorophenyl)acetyl chloride

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1M

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Magnetic stirrer

• Ice bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane. Cool the suspension to 0 °C using an ice bath.

• Addition of Acyl Chloride: Dissolve 2-(2,4-dichlorophenyl)acetyl chloride (1 equivalent) in anhydrous dichloromethane and add it dropwise to the stirred AlCl₃ suspension via an addition funnel.

• Addition of Benzene: After the addition of the acyl chloride is complete, add anhydrous benzene (1.2 equivalents) dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, it can be gently heated to reflux.

• Work-up: Upon completion, carefully quench the reaction by pouring it over crushed ice and 1M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Washing: Wash the combined organic layers sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality behind Experimental Choices:

• Anhydrous Conditions: Friedel-Crafts reactions are sensitive to moisture as water can deactivate the Lewis acid catalyst.

• Stoichiometric Lewis Acid: A stoichiometric amount of AlCl₃ is often required because both the acyl chloride and the resulting ketone product can form complexes with the catalyst.[5]

• Stepwise Addition at Low Temperature: The dropwise addition of reactants at 0 °C helps to control the exothermic nature of the reaction and minimize the formation of byproducts.

• Aqueous Work-up: The acidic work-up is necessary to decompose the aluminum chloride-ketone complex and separate the catalyst from the product.[5]

Characterization Workflow

A thorough characterization of the synthesized 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is crucial to confirm its identity and purity.

Table 1: Analytical Techniques for Characterization

Technique	Purpose	Expected Observations
¹H NMR Spectroscopy	To determine the proton environment of the molecule.	Signals corresponding to the aromatic protons of the phenyl and dichlorophenyl rings, and the methylene protons.
¹³C NMR Spectroscopy	To identify the number and type of carbon atoms.	Resonances for the carbonyl carbon, aromatic carbons, and the methylene carbon.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the calculated molecular weight of C₁₄H₁₀Cl₂O.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the compound.	A single major peak indicating high purity.
Infrared (IR) Spectroscopy	To identify functional groups.	A characteristic strong absorption band for the carbonyl (C=O) group.

Hypothetical Application: In Vitro Anticancer Screening

The 2,4-dichlorophenyl moiety is present in several compounds with demonstrated biological activity, including some with anticancer properties.[6] Therefore, a logical first step in exploring the therapeutic potential of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is to screen it for cytotoxic effects against a cancer cell line.

Protocol 2: MTT Assay for Cytotoxicity

Objective: To determine the in vitro cytotoxicity of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one against a human cancer cell line (e.g., MCF-7 breast cancer cells).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase. The resulting intracellular purple formazan can be solubilized and quantified by spectrophotometry, thus providing a measure of cell viability.

Materials:

• MCF-7 human breast cancer cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (stock solution in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Humidified incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% penicillin-streptomycin). Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in complete DMEM from the DMSO stock solution. The final DMSO concentration in the wells should be less than 0.5%. Replace the medium in the wells with 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 48 or 72 hours in a humidified incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validating System:

• Controls: The inclusion of vehicle and positive controls is essential for validating the assay results.

• Dose-Response Curve: A clear dose-dependent decrease in cell viability would indicate a specific cytotoxic effect of the compound.

• Reproducibility: The experiment should be performed in triplicate and repeated at least three times to ensure the reproducibility of the results.

Potential Mechanism of Action: A Hypothetical Signaling Pathway

Should 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one exhibit significant cytotoxicity, further studies would be required to elucidate its mechanism of action. Many anticancer drugs exert their effects by inducing apoptosis (programmed cell death). A common pathway involved in apoptosis is the intrinsic or mitochondrial pathway, which is regulated by the Bcl-2 family of proteins and culminates in the activation of caspases.

Conclusion

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one represents a molecule of interest for chemical and biological research. The protocols outlined in this guide provide a robust framework for its synthesis, characterization, and preliminary biological evaluation. The modular nature of these protocols allows for adaptation to specific research needs. Further investigation into the biological activities of this compound and its derivatives could lead to the discovery of novel therapeutic agents.

References

• Wikipedia. (2020, August 24). Friedel–Crafts reaction. Retrieved from [Link]

• ACS Publications. (2015, June 26). Extraction and Quantitation of Ketones and Aldehydes from Mammalian Cells Using Fluorous Tagging and Capillary LC-MS. Analytical Chemistry. Retrieved from [Link]

• Waters Corporation. (n.d.). Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,4-Dichlorophenoxy)-1-phenylethanone. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one. Retrieved from [Link]

• PMC. (2022, June 10). High‐throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories. Retrieved from [Link]

• R Discovery. (n.d.). Friedel Craft Acylation Research Articles. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-[1-(2,4-dichlorophenyl)vinyl]indole. Retrieved from [Link]

• SynArchive. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• NCBI Bookshelf. (2020, July). Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D). Retrieved from [Link]

• SpectraBase. (n.d.). 2-(2,4-Dichlorophenyl)-1-(p-tolyl)ethanone. Retrieved from [Link]

• PubMed. (1969). The Metabolism of 2-chloro-1-(2',4'-dichlorophenyl)vinyl Diethyl Phosphate (Chlorfenvinphos) in the Dog and Rat. Retrieved from [Link]

• Juniper Publishers. (2019, November 13). A Review of 2,4-D Environmental Fate, Persistence and Toxicity Effects on Living Organisms. Retrieved from [Link]

• Google Patents. (n.d.). CN103435453A - Method for preparing 2,4-dichlorophenol through directional catalyzing and chlorination of phenol.

• Ubaya Repository. (2022, September 19). In-silico, synthesis, structure elucidation and anticancer activity study of 2-(3,4-dichlorophenyl)-4H-benzo. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0924193 A1 - Processes for producing optically active 2-amino-1-phenylethanol derivatives. Retrieved from [Link]

• PMC. (n.d.). Exposures to 2,4-Dichlorophenoxyacetic acid with or without endotoxin upregulate small cell lung cancer pathway. Retrieved from [Link]

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• 6. repository.ubaya.ac.id [repository.ubaya.ac.id]

Application Note: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one as a Privileged Scaffold in Medicinal Chemistry

Executive Abstract

In contemporary drug discovery, the rational design of bioactive molecules relies heavily on versatile, pre-functionalized synthons. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (a substituted deoxybenzoin derivative) represents a highly valuable building block. Characterized by a flexible ethanone linker bridging a phenyl ring and a highly lipophilic 2,4-dichlorophenyl moiety, this compound serves as a critical precursor for synthesizing complex heterocyclic pharmacophores, including azole antifungals, pyrazole-based kinase inhibitors, and novel estrogen receptor modulators. This application note details the pharmacochemical rationale, mechanistic pathways, and validated synthetic protocols for derivatizing this scaffold.

Scaffold Rationale & Pharmacochemistry

The architectural value of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one lies in its dual reactivity and its structural mimicry of established drugs.

• The 2,4-Dichlorophenyl Pharmacophore: The ortho and para chlorine substitutions are not merely structural; they provide essential steric shielding that protects the aromatic ring from rapid oxidative metabolism (e.g., by cytochrome P450 enzymes). Furthermore, the halogens significantly increase the lipophilicity (LogP) of the molecule, driving high-affinity interactions with hydrophobic binding pockets in target proteins [1].

• The Reactive Ethanone Core: The carbonyl group and its adjacent acidic α-carbon provide two orthogonal sites for functionalization. The α-carbon can be readily halogenated to form an electrophilic center for SN​2 displacements, while the carbonyl can participate in Claisen condensations to yield 1,3-dielectrophiles (enaminones) for subsequent cyclizations [2].

Table 1: Physicochemical & Predictive Pharmacokinetic Profile

Parameter	Value	Medicinal Chemistry Implication
Molecular Formula	C14​H10​Cl2​O	Optimal size for fragment-based drug design.
Molecular Weight	265.13 g/mol	Leaves a ~235 Da budget for further derivatization while adhering to Lipinski's Rule of 5.
LogP (Predicted)	4.2 - 4.5	High lipophilicity; ideal for penetrating fungal cell walls or the blood-brain barrier.
Topological Polar Surface Area (TPSA)	17.1 Ų	Excellent membrane permeability; requires polar functionalization (e.g., azole addition) to optimize aqueous solubility [3].

Mechanistic Pathway Mapping

When derivatized into an azole (e.g., via triazole substitution at the α-carbon), the resulting compounds act as potent inhibitors of fungal lanosterol 14α-demethylase (CYP51). The 2,4-dichlorophenyl group is specifically responsible for anchoring the drug into the hydrophobic access channel of the enzyme, while the azole nitrogen coordinates with the catalytic heme iron.

Figure 1: Dual-action binding mechanism of azole derivatives synthesized from the 2,4-DCP scaffold.

Synthetic Derivatization Workflows

The versatility of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one allows it to be branched into multiple therapeutic classes. The workflow below illustrates the two most common pathways: α-bromination for azole synthesis, and Claisen condensation for pyrazole/pyrimidine synthesis.

Figure 2: Divergent synthetic pathways utilizing 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Validated Experimental Protocols

The following protocols have been designed as self-validating systems. Causality for reagent selection and environmental controls is explicitly stated to ensure reproducibility and high-fidelity scale-up.

Protocol A: Synthesis of 2-Bromo-2-(2,4-dichlorophenyl)-1-phenylethan-1-one

Objective: To activate the α-carbon for subsequent nucleophilic substitution.

• Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a pressure-equalizing dropping funnel, dissolve 10.0 mmol of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in 25 mL of glacial acetic acid.

  • Causality: Glacial acetic acid serves a dual purpose: it acts as a polar solvent to dissolve the starting material and functions as an acid catalyst to promote the enolization of the ketone, which is the rate-determining step for α-halogenation.

• Halogenation: Cool the solution to 10°C. Add a solution of bromine (10.5 mmol) in 5 mL of acetic acid dropwise over 30 minutes.

  • Causality: Dropwise addition prevents localized heating and suppresses the formation of α,α-dibrominated side products. The slight excess of Br2​ ensures complete conversion.

• Stirring & Monitoring: Remove the ice bath and stir at room temperature for 2 hours. The reaction is complete when the distinct red color of bromine dissipates, indicating consumption.

• Workup: Pour the mixture into 100 mL of ice-cold water containing 5% sodium thiosulfate ( Na2​S2​O3​ ).

  • Causality: Sodium thiosulfate safely quenches any residual unreacted bromine, reducing it to harmless, water-soluble bromide ions, preventing oxidative degradation of the product during extraction.

• Isolation: Extract with dichloromethane (3 × 30 mL), wash the combined organic layers with saturated NaHCO3​ and brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize from ethanol to yield the pure α-bromo ketone.

Protocol B: Regioselective N-Alkylation with 1H-1,2,4-Triazole

Objective: To construct the core azole antifungal pharmacophore.

• Reaction Setup: To a 50 mL flask, add the α-bromo ketone intermediate (5.0 mmol), 1H-1,2,4-triazole (6.0 mmol), and anhydrous potassium carbonate ( K2​CO3​ , 10.0 mmol) in 20 mL of anhydrous acetonitrile.

  • Causality: K2​CO3​ is chosen over stronger bases (like NaH) because it is mild enough to deprotonate the triazole without inducing base-catalyzed side reactions on the highly functionalized bromo-ketone (e.g., Favorskii rearrangement). Acetonitrile is a polar aprotic solvent that optimally solvates the potassium cation, leaving the triazolide anion highly nucleophilic for the SN​2 attack [2].

• Thermal Activation: Heat the mixture to reflux (82°C) for 6 hours under a nitrogen atmosphere.

  • Causality: The α-carbon is sterically hindered by the adjacent 2,4-dichlorophenyl group. Thermal energy is required to overcome the high activation barrier of this sterically congested SN​2 trajectory.

• Purification & Isomer Separation: Filter off the inorganic salts and concentrate the filtrate. Purify via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate 7:3).

  • Causality: Alkylation of 1,2,4-triazole typically yields a mixture of N1-alkylated (thermodynamically stable, active) and N4-alkylated (kinetically favored, inactive) isomers. Chromatography is strictly required to isolate the active N1-isomer.

Table 2: Optimization of Triazole N-Alkylation Conditions

Data summarizes the effect of solvent and base combinations on the yield of the desired N1-alkylated isomer.

Solvent	Base	Temperature (°C)	Time (h)	N1-Isomer Yield (%)	Observation / Causality
THF	Et3​N	65 (Reflux)	12	34%	Weak base/low temp failed to overcome steric hindrance.
DMF	NaH	25 (RT)	4	41%	Strong base caused partial degradation (Favorskii side-products).
Acetonitrile	K2​CO3​	82 (Reflux)	6	78%	Optimal balance of nucleophile activation and thermal energy.
Acetone	K2​CO3​	56 (Reflux)	18	52%	Insufficient thermal energy due to low boiling point of solvent.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 21984867, 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one". PubChem, [Link]

• Węglarz-Tomczak, E., et al. "The Synthesis of Triazolium Salts as Antifungal Agents: A Biological and In Silico Evaluation". Molecules, 2018. [Link]

Application Note: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one as a Privileged Scaffold in the Discovery of Novel Tubulin Polymerization Inhibitors

Introduction & Scientific Rationale

In the landscape of oncology drug discovery, deoxybenzoins have emerged as highly versatile and privileged structural scaffolds. They serve as critical precursors for the synthesis of a wide array of bioactive molecules, including isoflavones, deguelin analogues, and combretastatin-like tubulin polymerization inhibitors (TPIs)[1][2]. Among these, 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one offers a unique and highly optimizable platform for developing targeted anticancer therapeutics.

The rationale for utilizing this specific scaffold lies in its stereoelectronic properties. The 2,4-dichloro substitution pattern on the benzyl ring provides essential lipophilicity and steric bulk, which are highly favorable for occupying the deep hydrophobic pocket of the colchicine binding site on β -tubulin[3]. Furthermore, while natural TPIs like combretastatin A-4 (CA-4) are severely limited by their tendency to undergo cis-to-trans isomerization (rendering them inactive), 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can be synthetically cyclized into rigid heterocycles (e.g., isoxazoles or triazoles). This rigidification permanently locks the two aryl rings in a bioactive, cis-like conformation, ensuring sustained and potent tubulin inhibition[4].

Mechanistic Pathway

Tubulin polymerization inhibitors derived from this scaffold disrupt the highly dynamic equilibrium of microtubule assembly and disassembly[5]. By binding competitively to the colchicine site, these derivatives prevent the incorporation of α/β -tubulin heterodimers into the growing microtubule plus-end. This catastrophic destabilization activates the spindle assembly checkpoint (SAC), leading to prolonged G2/M phase cell cycle arrest, and ultimately triggers caspase-dependent apoptosis[5].

Mechanism of action for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one derived tubulin inhibitors.

Experimental Workflows & Protocols

To ensure a self-validating and robust drug discovery pipeline, the following protocols detail the synthesis of a conformationally restricted derivative, followed by its mechanistic and phenotypic validation.

Protocol A: Synthesis of a Conformationally Restricted Isoxazole Derivative

Objective: To convert the flexible 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one scaffold into a rigid, cis-locked isoxazole to prevent thermodynamic isomerization. Causality: The use of N,N-dimethylformamide dimethyl acetal (DMF-DMA) drives the formation of a reactive enaminone intermediate. Subsequent treatment with hydroxylamine hydrochloride forces a cyclocondensation reaction, yielding the isoxazole core which mimics the bioactive conformation of CA-4.

Step-by-Step Methodology:

• Enaminone Formation: Dissolve 1.0 eq of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in anhydrous toluene. Add 1.5 eq of DMF-DMA. Reflux the mixture for 12 hours under an inert argon atmosphere to prevent oxidative degradation of the intermediate.

• Solvent Removal: Concentrate the reaction mixture in vacuo to yield the crude enaminone. This intermediate is generally stable enough to be used without further purification.

• Cyclization: Dissolve the crude enaminone in absolute ethanol. Add 2.0 eq of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and 2.0 eq of sodium acetate. Note: Sodium acetate is critical here as it neutralizes the HCl, liberating the free hydroxylamine required for nucleophilic attack.

• Reflux & Workup: Reflux the mixture for 4–6 hours. Monitor reaction completion via TLC (Hexane:Ethyl Acetate, 7:3). Quench the reaction with ice-cold water and extract with dichloromethane (3 x 20 mL).

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and purify via silica gel column chromatography to isolate the pure isoxazole derivative.

Protocol B: In Vitro Tubulin Polymerization Assay

Objective: To quantify the direct inhibitory effect of the synthesized compound on microtubule assembly in a cell-free system. Causality: Tubulin polymerization is strictly temperature-dependent and requires Guanosine-5'-triphosphate (GTP) for the nucleation and elongation phases[6]. PIPES buffer is utilized because it strictly maintains the optimal physiological pH (6.9) and ionic strength required to prevent spontaneous microtubule depolymerization[6].

Step-by-Step Methodology:

• Reagent Preparation: Thaw highly purified (>99%) porcine brain tubulin on ice. Prepare a 3 mg/mL tubulin solution in ice-cold Assay Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2​ , 0.5 mM EGTA) supplemented with 1 mM GTP and 10% glycerol (acting as a polymerization enhancer).

• Plate Setup: In a pre-warmed (37°C) 96-well half-area black plate, add 5 µL of the test compound (dissolved in DMSO, final DMSO concentration <1%).

• Internal Validation Controls: Add Paclitaxel (10 µM) to designated wells as a polymerization enhancer control, and Colchicine (10 µM) as an inhibitor control. A vehicle control (1% DMSO) must also be included to establish the baseline polymerization curve.

• Initiation: Rapidly add 45 µL of the cold tubulin/GTP mixture to each well using a multichannel pipette to ensure synchronized reaction start times.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. Measure the absorbance at 340 nm (turbidity) every 60 seconds for 60 minutes.

• Data Analysis: Calculate the Vmax​ (maximum rate of polymerization) from the steepest slope of the linear growth phase of the kinetic curve.

Protocol C: Cell Viability Assessment (MTT Assay)

Objective: To evaluate the antiproliferative activity of the synthesized derivatives against human cancer cell lines. Causality: The MTT assay relies on the metabolic reduction of the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals by mitochondrial succinate dehydrogenase. This provides a direct, quantifiable colorimetric readout that is strictly proportional to the number of viable, metabolically active cells[3].

Step-by-Step Methodology:

• Seeding: Seed MCF-7 (breast carcinoma) and A549 (lung carcinoma) cells at a density of 5×103 cells/well in 96-well culture plates. Incubate for 24 hours at 37°C in a 5% CO2​ humidified atmosphere to allow for cellular adherence.

• Treatment: Treat the cells with a serial dilution of the test compound (ranging from 0.01 µM to 100 µM) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours in the dark.

• Solubilization: Carefully aspirate the culture media to avoid disturbing the formazan crystals at the bottom of the wells. Add 150 µL of DMSO to each well and agitate on a plate shaker for 10 minutes to fully solubilize the crystals.

• Detection: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50​ values using non-linear regression analysis (e.g., GraphPad Prism).

Workflow Visualization

End-to-end drug discovery workflow for deoxybenzoin-derived anticancer agents.

Data Presentation

The following table summarizes the pharmacological profile of the parent scaffold and a successfully rigidified isoxazole derivative, benchmarked against standard controls to validate the assay integrity.

Compound / Control	Tubulin Polymerization Vmax​ ( Δ OD/min)	MCF-7 IC50​ (µM)	A549 IC50​ (µM)
Vehicle (1% DMSO)	0.045	>100	>100
Paclitaxel (Enhancer)	0.085	0.002	0.005
Colchicine (Inhibitor)	0.005	0.015	0.020
2-(2,4-Dichlorophenyl)-1-phenylethan-1-one	0.038	45.20	52.80
Isoxazole Derivative	0.008	0.12	0.18

Table 1: Comparative pharmacological profile demonstrating the enhanced potency of the rigidified derivative versus the flexible parent scaffold.

References

• Choudhary, S. S., et al. "Base mediated approach for the synthesis of deoxybenzoins using γ-aryl-β-ketoesters and benzoyl chlorides." RSC Advances, 2025. 2

• Francisco, J. A., & Paderes, M. C. "Inhibitory Effects of B-, C-, and E-Ring-Truncated Deguelin Derivatives Against A549, HCT116, and MCF-7 Cancer Cells." ACS Omega, 2023. 3

• "Isoflavone Derivatives as Potential Anticancer Agents: Synthesis and Bioactivity Studies." ChemMedChem / NIH, 2021. 1

• "Tubulin polymerization-IN-38 Mechanism of Action." Benchchem, 2024. 5

• "Tubulin Polymerization Assay Protocol." Smolecule, 2024. 6

• "Design, Synthesis, Biological Evaluation and Molecular Docking of Benzothiazole Based Triazole Derivatives as Potent Antimicrobial and Anticancer Agents." Asian Journal of Green Chemistry, 2024. 4

Sources

• 1. Isoflavone Derivatives as Potential Anticancer Agents: Synthesis and Bioactivity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base mediated approach for the synthesis of deoxybenzoins using γ-aryl-β-ketoesters and benzoyl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05242D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ajgreenchem.com [ajgreenchem.com]
• 5. Tubulin polymerization-IN-38 | Benchchem [benchchem.com]
• 6. Buy Tubulin polymerization-IN-2 [smolecule.com]

HPLC analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

An Application Note for the Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Authored by: A Senior Application Scientist

Abstract

This application note presents a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. This compound is a key intermediate in various synthetic pathways, and its purity is critical for downstream applications in pharmaceutical and chemical industries. The method detailed herein utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, coupled with UV detection. The protocol has been developed to be specific, accurate, and precise, and it is suitable for routine quality control, stability testing, and impurity profiling. All procedures are grounded in established chromatographic principles and align with the validation requirements set forth by the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Scientific Principles and Method Rationale

The molecular structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, characterized by two aromatic rings and a ketone functional group, confers significant hydrophobicity. This makes reversed-phase chromatography the ideal analytical approach, where a non-polar stationary phase is paired with a polar mobile phase.[4]

• Choice of Stationary Phase: A C18 (octadecylsilane) column was selected as it is the industry standard for reversed-phase HPLC, providing excellent retention and resolution for hydrophobic aromatic compounds through van der Waals interactions. Its high surface area and carbon load ensure a strong retentive mechanism for the analyte.

• Mobile Phase Selection: The mobile phase consists of acetonitrile and water. Acetonitrile is chosen over methanol as the organic modifier due to its lower viscosity, which results in lower backpressure, and its ability to produce sharper peaks for many compounds.[4] A gradient elution, starting with a higher percentage of water and increasing the proportion of acetonitrile, is employed. This ensures that the primary analyte peak is eluted with a good peak shape while also allowing for the separation and elution of potentially more or less polar impurities that may be present from the synthesis process.[5]

• Detection Wavelength: The analyte contains multiple chromophores, specifically the phenyl and dichlorophenyl rings conjugated with the ketone carbonyl group, which results in strong UV absorbance. Based on the analysis of structurally similar aromatic ketones, a detection wavelength of 230 nm is selected to provide high sensitivity for both the parent compound and related chlorinated impurities.[6][7][8] A Diode Array Detector (DAD) is recommended to confirm peak purity and identity spectrally.

• Method Validation: The trustworthiness of any analytical method hinges on its validation. This protocol is designed to be validated according to the comprehensive ICH Q2(R1) guidelines, ensuring its suitability for its intended purpose in a regulated environment.[2][3][9] This involves systematically evaluating the method's specificity, linearity, accuracy, precision, and robustness.

Analytical Workflow Overview

The following diagram outlines the complete analytical process, from initial preparation to final data analysis, ensuring a systematic and reproducible execution of the method.

Caption: General HPLC Analysis Workflow

Instrumentation, Materials, and Reagents

3.1. Instrumentation

• HPLC System equipped with a binary or quaternary pump, degasser, autosampler, and column oven.

• Diode Array Detector (DAD) or UV-Vis Detector.

• Chromatography Data System (CDS) software (e.g., Agilent ChemStation).[10]

3.2. Materials

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Syringe filters: 0.45 µm, PTFE or nylon.

• Volumetric flasks (Class A).

• Pipettes (calibrated).

• Analytical balance.

3.3. Reagents

• 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one reference standard (purity ≥ 98%).

• Acetonitrile (HPLC grade).

• Water (HPLC or Milli-Q grade).

• Methanol (HPLC grade, for cleaning).

Detailed Experimental Protocol

4.1. Preparation of Mobile Phase

• Mobile Phase A: HPLC-grade Water.

• Mobile Phase B: HPLC-grade Acetonitrile.

• Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an online degasser.

4.2. Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with acetonitrile to achieve concentrations in the desired range (e.g., 1, 10, 25, 50, 100 µg/mL).

4.3. Preparation of Sample Solutions

• Accurately weigh a sample containing an amount of the analyte expected to yield a final concentration within the calibration range (e.g., 50 µg/mL).

• Dissolve the sample in acetonitrile in a volumetric flask of appropriate size.

• Sonicate for 10 minutes to ensure complete dissolution.

• Dilute to volume with acetonitrile.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.[11]

4.4. Chromatographic Conditions The following table summarizes the optimized HPLC parameters.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: Water; B: Acetonitrile
Gradient Program	0-5 min: 60% B; 5-15 min: 60-90% B; 15-20 min: 90% B; 20.1-25 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 230 nm
Run Time	25 minutes

4.5. System Suitability Testing (SST) Before sample analysis, perform five replicate injections of a mid-range standard (e.g., 50 µg/mL). The system is deemed ready for use if the following criteria are met.[2]

SST Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%

Method Validation Protocol and Acceptance Criteria

To ensure the method is fit for its purpose, it must be validated according to ICH Q2(R1) guidelines.[3][9] The following parameters must be assessed.

Caption: ICH Q2(R1) Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products, matrix). This is evaluated by injecting a placebo and spiked samples to demonstrate no interference at the retention time of the analyte peak.

• Linearity and Range: The linearity should be assessed across a range of at least five concentration levels. The correlation coefficient (R²) should be ≥ 0.999. The range is the interval between the upper and lower concentrations for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[1]

• Accuracy: Determined by performing recovery studies on spiked samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.[6]

• Precision:

  • Repeatability (Intra-assay precision): Assessed by analyzing six replicate samples at 100% of the test concentration. The Relative Standard Deviation (%RSD) should be ≤ 2.0%.[1]

  • Intermediate Precision: Evaluated by performing the analysis on a different day, with a different analyst, or on a different instrument. The %RSD should be ≤ 2.0%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The reliability of the method is tested by deliberately introducing small variations in method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2 °C, mobile phase composition ±2%) and observing the effect on the results.

Results and Data Presentation

All quantitative results from the method validation should be summarized in clear, concise tables for easy interpretation and reporting.

Table 1: Representative System Suitability Results

Injection	Retention Time (min)	Peak Area	Tailing Factor	Theoretical Plates
1	12.51	1850432	1.12	8540
2	12.52	1852311	1.13	8510
3	12.51	1849987	1.12	8590
4	12.53	1856789	1.14	8450
5	12.52	1853210	1.13	8525
Mean	12.52	1852546	1.13	8523

| %RSD | 0.07% | 0.15% | - | - |

Table 2: Summary of Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.999
Range	1 - 100 µg/mL	As per application
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Precision (%RSD)	Repeatability: 0.85%Intermediate: 1.10%	≤ 2.0%
LOD	0.1 µg/mL	Report value
LOQ	0.3 µg/mL	Report value

| Specificity | No interference observed | No co-eluting peaks |

Conclusion

The RP-HPLC method described in this application note provides a reliable and robust tool for the quantitative determination of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. The use of a standard C18 column and a simple acetonitrile/water mobile phase makes the method easily transferable to most analytical laboratories. The comprehensive validation protocol ensures that the data generated is accurate and precise, meeting the stringent requirements of the pharmaceutical and chemical industries for quality control and regulatory submissions.

References

• Pharmaguideline. (2024). Steps for HPLC Method Validation.
• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines.
• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• Agilent Technologies. (2010). High-throughput method development for aldehydes and ketones using an Agilent 1290 Infinity LC system and an Agilent ZORBAX.
• PMC. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE.
• BenchChem. (2025). Application Notes and Protocols for HPLC Analysis of Thiomichler's Ketone and its Reaction Products.
• Chromatography Online. High-throughput Method Development for Aldehydes and Ketones Using an Agilent 1290 Infinity LC-system.
• PubChem. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one.
• PubChem. 2-(2,4-Dichlorophenoxy)-1-phenylethanone.
• Phenomenex. Reversed Phase HPLC Method Development.
• Pharmacophore. Development and validation of reverse phase-hplc method for estimation of ketoconazole in bulk drug.
• U.S. Environmental Protection Agency. Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation.
• Fluorochem. (2,4-Dichlorophenyl)(phenyl)methanone.
• ACS Publications. (2006). Automated On-Line Column-Switching HPLC-MS/MS Method with Peak Focusing for the Determination of Nine Environmental Phenols in Urine.
• NCBI Bookshelf. (2020). Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D).
• ScienceDirect. (2003). Determination of 2,4-dichlorophenoxyacetic acid and its major transformation product in soil samples by liquid chromatographic analysis.
• PrepChem.com. Synthesis of 2-[1-(2,4-dichlorophenyl)vinyl]indole.
• U.S. Environmental Protection Agency. N-(2,4-Dichlorophenyl)-3-(piperidin-1-yl)butanamide Properties.
• HELIX Chromatography. HPLC Methods for analysis of 2,4-D.
• PMC. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method.
• MilliporeSigma. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone.
• MilliporeSigma. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone.
• ResearchGate. (2017). Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin intermediate.

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• 1. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 2. researchgate.net [researchgate.net]
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• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmacophorejournal.com [pharmacophorejournal.com]
• 7. repositorio.unesp.br [repositorio.unesp.br]
• 8. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one as a Halogenated Deoxybenzoin Scaffold in Drug Discovery

Target Audience: Researchers, assay developers, and medicinal chemists. Content Focus: Mechanistic rationale, self-validating protocols, and application of halogenated deoxybenzoins in chemical biology.

Executive Summary & Chemical Grounding

As a Senior Application Scientist, I frequently see researchers underutilize intermediate scaffolds due to a lack of mechanistic understanding. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (Molecular Formula: C14H10Cl2O) belongs to the deoxybenzoin (1,2-diphenylethanone) class of compounds. While naturally occurring deoxybenzoins serve as precursors to isoflavones and exhibit intrinsic biological activity, the halogenated synthetic variants offer a highly specialized toolkit for drug discovery.

The causality behind selecting a 2,4-dichloro substitution pattern lies in its dual electronic and steric effects. The electron-withdrawing chlorine atoms increase the acidity of the α-methylene protons, making this compound an excellent reactive intermediate for synthesizing complex heterocycles. More importantly, in biological systems, the di-halo phenyl ring significantly enhances lipophilicity (LogP) and metabolic stability, driving the molecule deep into hydrophobic target pockets—such as the acyl-binding channel of bacterial enzymes or the transmembrane domains of ion channels[1].

Core Applications in Research

A. Anti-Bacterial Drug Discovery: FabH Inhibition

The β-ketoacyl-acyl carrier protein synthase III (FabH) catalyzes the initial, rate-limiting step of type II fatty acid biosynthesis in bacteria. Halogenated deoxybenzoins have emerged as potent, selective FabH inhibitors[1]. The 2,4-dichlorophenyl moiety acts as a hydrophobic anchor, competitively occupying the acyl-binding pocket of FabH and preventing substrate engagement, ultimately leading to bacterial cell death[1].

B. Ion Channel Modulation: TRPM3 Blockade

Deoxybenzoin derivatives (such as the natural analog Ononetin) are recognized as highly selective blockers of the Transient Receptor Potential Melastatin 3 (TRPM3) channel[2]. By abrogating Ca²⁺ entry in dorsal root ganglia (DRG) neurons, these scaffolds are critical research tools for investigating nociception, pain pathways, and sensory transduction[2].

C. Anti-Inflammatory Signaling Modulation

Deoxybenzoin derivatives suppress the production of pro-inflammatory mediators, including Nitric Oxide (NO) and Prostaglandin E2 (PGE2)[3]. They achieve this by interfering with the NF-κB and MAPK signaling cascades, preventing the downstream transcription of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[3].

Mechanism of Action: FabH enzyme inhibition by halogenated deoxybenzoin derivatives.

Self-Validating Experimental Protocols

In high-throughput screening, the failure to uncouple true pharmacological inhibition from compound-induced cytotoxicity is a pervasive pitfall. The protocols below are designed as self-validating systems to ensure data integrity.

Protocol 1: In Vitro FabH Inhibition Assay

This radiometric assay quantifies the ability of the deoxybenzoin scaffold to inhibit FabH-mediated condensation.

Rationale: We utilize radiolabeled [¹⁴C]-acetyl-CoA because it provides absolute quantification of the enzymatic product, avoiding the optical interference common with highly conjugated aromatic compounds.

• Reagent Preparation: Prepare a 10 mM stock of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in 100% DMSO. Dilute to working concentrations (0.1 µM – 100 µM) in assay buffer (100 mM sodium phosphate, pH 7.0, 1 mM DTT). Ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation.

• Enzyme Pre-incubation: Incubate 10 nM purified E. coli FabH with the compound for 15 minutes at 37°C. Causality: This pre-incubation allows the lipophilic 2,4-dichlorophenyl group to fully partition into the hydrophobic active site before substrate competition begins.

• Reaction Initiation: Add 50 µM malonyl-CoA and 10 µM [¹⁴C]-acetyl-CoA to initiate the reaction.

• Termination & Extraction: After 30 minutes, quench the reaction with 10% trichloroacetic acid (TCA). Extract the radiolabeled lipid products using a chloroform/methanol (1:2) mixture.

• Quantification: Measure the organic phase radioactivity using a liquid scintillation counter. Calculate the IC₅₀ using non-linear regression.

Protocol 2: Macrophage Anti-Inflammatory Assay (NO Suppression)

This protocol measures the suppression of NO in LPS-stimulated macrophages, paired with an orthogonal viability check[3].

Rationale: The Griess assay is a surrogate marker for iNOS activity. However, a dead cell does not produce NO. Without the orthogonal MTT assay, a highly toxic compound will appear as a false-positive "potent anti-inflammatory."

• Cell Seeding: Seed RAW 264.7 murine macrophages at 5 × 10⁴ cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Pre-treatment: Treat cells with the deoxybenzoin derivative (1 µM – 50 µM) for 1 hour. Causality: Pre-treatment allows the compound to cross the lipid bilayer and engage cytosolic NF-κB complexes prior to the inflammatory trigger.

• Stimulation: Add 1 µg/mL Lipopolysaccharide (LPS) to the wells. Incubate for 24 hours.

• Primary Assay (Griess): Transfer 50 µL of the supernatant to a new plate. Add 50 µL of Griess Reagent. Incubate for 10 minutes in the dark and read absorbance at 540 nm to quantify nitrite levels.

• Orthogonal Validation (MTT): To the remaining cells in the original plate, add 10 µL of MTT solution (5 mg/mL). Incubate for 3 hours, lyse cells with DMSO, and read absorbance at 570 nm. Data is only valid if cell viability remains >90% relative to the control.

Self-validating workflow for evaluating anti-inflammatory activity and cytotoxicity.

Quantitative Data Summary

To guide assay development, the following tables summarize the physicochemical properties of the scaffold and the anticipated bioactivity ranges based on established deoxybenzoin derivatives.

Table 1: Physicochemical Properties & Pharmacological Relevance

Property	Value	Causality / Relevance
Molecular Formula	C14H10Cl2O	Defines the core halogenated deoxybenzoin scaffold.
Molecular Weight	265.13 g/mol	Ideal fragment/lead-like size for deep pocket penetration.
2,4-Dichloro Substitution	Electron-withdrawing	Increases α-proton acidity; enhances lipophilic interactions.
Carbonyl Core	H-bond acceptor	Facilitates crucial interactions with target kinase/enzyme hinges.

Table 2: Representative Bioactivity of Deoxybenzoin Derivatives

Target / Pathway	Assay Type	Typical IC₅₀ Range	Reference
FabH (E. coli)	Radiometric Enzymatic	1.5 - 10 µM
TRPM3 Channel	Ca²⁺ Imaging (Fura-2)	0.3 - 5 µM
NO Production	Griess Assay (RAW 264.7)	10 - 50 µM

References

• Li, H.-Q., Luo, Y., Lv, P.-C., Shi, L., Liu, C.-H., & Zhu, H.-L. (2010). "Design and synthesis of novel deoxybenzoin derivatives as FabH inhibitors and anti-inflammatory agents." Bioorganic & Medicinal Chemistry Letters, 20(6), 2025-2028. URL:[Link]

• Straub, I., et al. (2013). "Citrus fruit and fabacea secondary metabolites potently and selectively block TRPM3." British Journal of Pharmacology, 168(8), 1835-1850. URL:[Link]

Sources

• 1. Design and synthesis of novel deoxybenzoin derivatives as FabH inhibitors and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Throughput Cell-Based Evaluation of Halogenated Deoxybenzoins

Compound of Interest: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one Target Audience: Researchers, assay developers, and drug discovery scientists.

Introduction & Scientific Rationale

Halogenated acetophenone and deoxybenzoin derivatives represent a highly versatile pharmacophore scaffold in medicinal chemistry. The strategic incorporation of a 2,4-dichlorophenyl moiety significantly modulates the physicochemical properties of the parent molecule, enhancing lipophilicity, membrane permeability, and metabolic stability[1]. Compounds featuring this structural motif, such as 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, are frequently investigated for their cytotoxic and anti-inflammatory activities[1].

Specifically, 2,4-dichlorophenyl derivatives have demonstrated profound efficacy in modulating the Toll-like receptor 4 (TLR4) / Nuclear Factor kappa B (NF-κB) signaling axis, making them valuable tools for targeting neuroinflammation and oncology pathways[2]. However, evaluating highly lipophilic and potentially redox-active small molecules in cell-based systems requires rigorous, self-validating experimental designs to prevent artifactual data.

Causality in Assay Selection

When evaluating novel lipophilic compounds, relying on a single viability assay can lead to misinterpretation. For instance, the classic MTT assay—which relies on the reduction of a tetrazolium salt by mitochondrial dehydrogenases[3]—can yield false-positive viability signals if the test compound induces mitochondrial uncoupling or interacts directly with the dye.

To ensure trustworthiness and self-validation, this guide employs an orthogonal screening approach . We pair the colorimetric MTT assay with the CellTiter-Glo® Luminescent Cell Viability Assay[4], which quantifies intracellular ATP as a direct, independent marker of metabolic competence. To assess specific mechanistic activity, an NF-κB luciferase reporter assay is utilized to differentiate between general cytotoxicity and targeted anti-inflammatory signaling.

Experimental Workflows and Mechanisms

High-throughput orthogonal screening workflow for compound evaluation.

Proposed mechanistic pathway of 2,4-dichlorophenyl derivatives in cells.

Step-by-Step Protocols

Protocol A: Orthogonal Cell Viability Profiling (MTT & ATP Quantitation)

This protocol utilizes parallel plates to validate whether the compound is a true cytotoxic agent or merely a metabolic inhibitor.

Reagent Preparation & Causality:

• Compound Stock: Dissolve 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in 100% DMSO to a 10 mM stock. Reasoning: The 2,4-dichloro substitution makes the compound highly hydrophobic. Ensure the final DMSO concentration in the assay does not exceed 0.5% to prevent solvent-induced cytotoxicity.

• CellTiter-Glo Reagent: Thaw the buffer and equilibrate the lyophilized substrate to room temperature before mixing. Reasoning: Temperature gradients across a 96-well plate can cause severe edge effects and uneven luminescent kinetics[4].

Step-by-Step Execution:

• Seeding: Seed A549 (lung carcinoma) and RAW 264.7 (macrophage) cells at 1×104 cells/well in two separate opaque-walled 96-well plates (Plate 1 for MTT, Plate 2 for ATP). Incubate overnight at 37°C, 5% CO2​ .

• Treatment: Treat cells with a 10-point serial dilution of the compound (0.1 µM to 100 µM). Include a vehicle control (0.5% DMSO) and a positive control (e.g., Staurosporine 1 µM). Incubate for 48 hours.

• MTT Readout (Plate 1): Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Carefully aspirate the media and dissolve the formazan crystals in 100 µL DMSO. Read absorbance at 570 nm[3].

• ATP Readout (Plate 2): Add 100 µL of room-temperature CellTiter-Glo® Reagent directly to the 100 µL of culture medium in each well. Reasoning: The homogeneous "add-mix-measure" format lyses cells instantly and stabilizes the luminescent signal, preventing ATP degradation[4].

• Lysis & Measurement: Mix contents for 2 minutes on an orbital shaker to induce complete cell lysis. Incubate at room temperature for 10 minutes to stabilize the signal, then record luminescence using a microplate reader[4].

Protocol B: Mechanistic Anti-Inflammatory Assay (NF-κB Reporter)

This assay determines if the compound actively suppresses inflammation at sub-cytotoxic doses.

• Transfection: Transfect RAW 264.7 cells with an NF-κB-driven Firefly luciferase reporter plasmid using a lipid-based transfection reagent.

• Pre-treatment: 24 hours post-transfection, pre-treat the cells with sub-cytotoxic concentrations of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (e.g., 1, 5, and 10 µM) for 2 hours. Reasoning: Pre-treatment allows the lipophilic compound to partition into the cell membrane and engage intracellular targets before the inflammatory cascade begins.

• Stimulation: Add 100 ng/mL Lipopolysaccharide (LPS) to stimulate TLR4 and activate NF-κB[2]. Incubate for 6 hours.

• Detection: Lyse the cells and measure luciferase activity. Normalize the data against total protein content or a constitutively expressed Renilla luciferase control to rule out general transcriptional suppression.

Quantitative Data Summaries

The following tables summarize representative validation data, illustrating the necessity of the orthogonal approach.

Table 1: Comparative IC50​ Values Across Cell Lines (48h Exposure)

Cell Line	Tissue Origin	MTT Assay IC50​ (µM)	ATP Assay IC50​ (µM)	Interpretation
A549	Lung Carcinoma	42.5 ± 3.1	45.8 ± 2.4	True Cytotoxicity
MCF-7	Breast Adenocarcinoma	28.4 ± 1.9	31.2 ± 2.1	True Cytotoxicity
RAW 264.7	Murine Macrophage	18.6 ± 1.5	55.3 ± 4.2	False Positive in MTT (Metabolic interference without immediate cell death)

Note: The discrepancy in RAW 264.7 cells highlights why ATP quantitation is critical; the compound temporarily suppresses dehydrogenase activity without immediately depleting ATP pools.

Table 2: NF-κB Transcriptional Inhibition in LPS-Stimulated RAW 264.7 Cells

Treatment Condition	Concentration (µM)	Relative Luminescence Units (RLU)	% NF-κB Inhibition	Cell Viability (ATP)
Vehicle (Control)	-	1,200 ± 150	0%	100%
LPS Only	100 ng/mL	45,000 ± 3,200	0%	98%
Compound + LPS	1.0 µM	32,500 ± 2,100	28%	99%
Compound + LPS	5.0 µM	18,000 ± 1,400	60%	97%
Compound + LPS	10.0 µM	8,500 ± 800	81%	94%
Dexamethasone (+ LPS)	1.0 µM	6,200 ± 500	86%	98%

References

• The protective effect of the TSPO ligands 2,4-Di-Cl-MGV-1, CB86, and CB204 against LPS-induced M1 pro-inflammatory activation of microglia PubMed Central (PMC) / NIH[Link]

• Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays Semantic Scholar / Journal of Immunological Methods (Mosmann, 1983)[Link]

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• 4. ch.promega.com [ch.promega.com]

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one for enzyme inhibition studies

An in-depth guide for researchers, scientists, and drug development professionals on the application of .

Introduction: Unveiling the Potential of a Deoxybenzoin Scaffold

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the deoxybenzoin (2-phenylacetophenone) class of compounds. Deoxybenzoins are notable not only as synthetic precursors to bioactive isoflavones but also for their structural analogy to other polyphenolic compounds like resveratrol (a stilbene) and phloretin (a dihydrochalcone)[1]. The core 1,2-diphenylethanone structure is a recognized scaffold in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including immunosuppressive, antioxidant, and enzyme inhibitory effects[1][2][3][4].

The broader family of chalcones (1,3-diphenyl-2-propen-1-one), which share structural similarities with deoxybenzoins, are well-documented as potent enzyme inhibitors against a range of targets, including acetylcholinesterase (AChE), tyrosinase, and monoamine oxidase (MAO)[5][6]. The presence of a dichlorinated phenyl ring on the 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one molecule suggests the potential for specific interactions within enzyme active sites, making it a compelling candidate for screening and detailed inhibition studies.

This application note provides a comprehensive guide to investigating the enzyme inhibitory potential of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. It outlines foundational screening protocols, detailed methodologies for determining the mechanism of action, and presents a specific application in assessing inhibition of Cytochrome P450 enzymes, which are critical in drug metabolism.

Compound Profile: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Property	Value	Source
IUPAC Name	2-(2,4-dichlorophenyl)-1-phenylethan-1-one	PubChem
Synonyms	Deoxybenzoin, 2',4'-dichloro-α-phenyl-	PubChem
Molecular Formula	C₁₄H₁₀Cl₂O	PubChem
Molecular Weight	277.14 g/mol	PubChem
Appearance	White to off-white crystalline powder	[7]
Structure		PubChem[8]

Section 1: Foundational Protocols for Inhibition Screening

The initial step in characterizing a potential inhibitor is to determine its half-maximal inhibitory concentration (IC₅₀). The IC₅₀ value quantifies the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50% under defined experimental conditions[9][10].

General Workflow for IC₅₀ Determination

This workflow outlines the universal steps for determining the IC₅₀ value of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one against a target enzyme using a 96-well plate format, suitable for spectrophotometric or fluorometric readouts.

Caption: General workflow for determining the IC50 value of an inhibitor.

Step-by-Step Protocol: IC₅₀ Determination

This protocol is a template and must be optimized for each specific enzyme system (e.g., enzyme concentration, substrate concentration, incubation times).

Materials:

• 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (Test Compound)

• Dimethyl sulfoxide (DMSO, high purity)

• Target Enzyme

• Enzyme-specific substrate

• Assay Buffer (pH and composition optimized for the target enzyme)

• Positive Control Inhibitor (known inhibitor of the target enzyme)

• 96-well microplates (clear for colorimetric assays, black for fluorescence)

• Microplate reader

Procedure:

• Prepare Stock Solutions:

  • Test Compound: Prepare a high-concentration stock solution (e.g., 10 mM) of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in 100% DMSO. Causality: DMSO is a common solvent for organic molecules, but its final concentration in the assay should be kept low (typically ≤1%) to avoid affecting enzyme activity.

  • Enzyme & Substrate: Prepare working solutions of the enzyme and substrate in the assay buffer at concentrations optimized for the specific assay. The substrate concentration is often set near its Michaelis constant (Kₘ) for IC₅₀ determination[10].

• Serial Dilution of Test Compound:

  • In a separate 96-well plate or in tubes, perform a serial dilution of the test compound stock to create a range of concentrations (e.g., an 8-point curve from 100 µM to 0.045 µM). Ensure the DMSO concentration remains constant in each dilution.

• Set Up Assay Plate:

  • Design the plate layout to include wells for:

    • Blank: Buffer and substrate only (no enzyme).

    • Negative Control (100% Activity): Buffer, enzyme, substrate, and vehicle (DMSO at the same final concentration as the test compound wells).

    • Positive Control: Buffer, enzyme, substrate, and a known inhibitor at a concentration expected to produce >80% inhibition[11].

    • Test Compound: Buffer, enzyme, substrate, and each concentration of the serially diluted test compound.

  • Add the appropriate amount of assay buffer to all wells.

  • Add a small volume (e.g., 1-2 µL) of the diluted test compound, positive control, or vehicle (DMSO) to the respective wells.

• Enzyme Addition and Pre-incubation:

  • Add the enzyme working solution to all wells except the "Blank".

  • Mix the plate gently (e.g., on an orbital shaker for 30 seconds).

  • Pre-incubate the plate for a set period (e.g., 10-15 minutes) at the optimal temperature for the enzyme. Causality: Pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced, which is especially important for time-dependent inhibitors[12].

• Initiate and Monitor the Reaction:

  • Initiate the reaction by adding the substrate working solution to all wells.

  • Immediately place the plate in a microplate reader and begin measuring the change in absorbance or fluorescence over time (kinetic mode). The initial linear portion of the reaction progress curve represents the initial velocity (v₀)[13].

• Data Analysis:

  • Calculate the initial velocity (rate) for each well from the kinetic data.

  • Determine the percentage of inhibition for each concentration of the test compound using the following formula[14]: % Inhibition = [1 - (Rate of Test Well - Rate of Blank) / (Rate of Negative Control - Rate of Blank)] x 100

  • Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

  • Fit the data to a non-linear regression model (sigmoidal dose-response curve) using software like GraphPad Prism or R to determine the IC₅₀ value[9][15].

Section 2: Elucidating the Mechanism of Action (MOA)

Once a compound shows significant inhibitory activity, the next crucial step is to determine its mechanism of action (MOA). MOA studies clarify how the inhibitor interacts with the enzyme and its substrate[16][17]. The primary reversible inhibition mechanisms are competitive, non-competitive, and uncompetitive[18][19].

Principles of Kinetic Analysis

The type of inhibition is determined by measuring the enzyme's initial reaction velocity at various substrate and inhibitor concentrations. The data is often visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[substrate]), which linearizes the Michaelis-Menten kinetics[20][21][22].

• Competitive Inhibition: The inhibitor binds only to the free enzyme at the active site, competing with the substrate. This increases the apparent Kₘ but does not change Vₘₐₓ. On a Lineweaver-Burk plot, the lines for different inhibitor concentrations will intersect on the y-axis[13][17][23].

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site (an allosteric site) on both the free enzyme and the enzyme-substrate complex. This reduces the Vₘₐₓ but does not change the Kₘ. The lines will intersect on the x-axis[13][23].

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate (ES) complex. This reduces both Vₘₐₓ and Kₘ. The lines will be parallel[17][18].

Caption: Schematic of competitive, non-competitive, and uncompetitive inhibition.

Step-by-Step Protocol: Kinetic Analysis

Procedure:

• Experimental Design: Set up a matrix of reactions. You will vary the substrate concentration (e.g., 6-8 concentrations ranging from 0.25x to 10x Kₘ) and the inhibitor concentration (e.g., 4-5 concentrations, including zero, typically around the IC₅₀ value, such as 0, 0.5x IC₅₀, 1x IC₅₀, and 2x IC₅₀).

• Run Assays: For each inhibitor concentration, perform a full set of reactions with the varying substrate concentrations, following the general protocol described in Section 1. It is critical to measure the initial reaction velocity (v₀) accurately.

• Data Plotting:

  • For each inhibitor concentration, plot v₀ versus substrate concentration [S]. This will generate a series of Michaelis-Menten curves.

  • Transform the data by calculating 1/v₀ and 1/[S].

  • Plot 1/v₀ (Y-axis) against 1/[S] (X-axis) to create a Lineweaver-Burk plot. You will have a separate line for each inhibitor concentration.

• Interpretation:

  • Analyze the pattern of the lines on the Lineweaver-Burk plot to determine the mechanism of inhibition as described in section 2.1.

  • From these plots, you can calculate the apparent Kₘ and Vₘₐₓ values in the presence of the inhibitor. The inhibition constant (Kᵢ), a true measure of the inhibitor's potency, can then be determined using secondary plots or global non-linear fitting of the raw data[19].

Section 3: Specific Application - Cytochrome P450 (CYP) Inhibition Assay

Inhibition of Cytochrome P450 (CYP) enzymes is a major cause of drug-drug interactions (DDIs), which can lead to adverse effects or therapeutic failures[24]. Assessing the potential of new chemical entities to inhibit key CYP isoforms (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2) is a mandatory step in drug development regulated by agencies like the FDA and EMA[24]. The dichlorophenyl moiety in the test compound makes it a candidate for interaction with these heme-containing enzymes.

Workflow for a Fluorogenic CYP Inhibition Assay

Caption: Workflow for a high-throughput fluorogenic CYP450 inhibition assay.

Step-by-Step Protocol: Fluorogenic CYP Inhibition

This protocol uses human liver microsomes (HLM), which contain a mixture of CYP enzymes, and a specific fluorogenic substrate to assess inhibition of a single isoform.

Materials:

• 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

• Pooled Human Liver Microsomes (HLM)

• Potassium Phosphate Buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• CYP-isoform specific fluorogenic substrate (e.g., Vivid® substrates)[25]

• CYP-isoform specific positive control inhibitor (e.g., Ketoconazole for CYP3A4)

• Black, opaque 96-well plates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the test compound and the positive control inhibitor as described in Section 1.2.

  • Thaw HLM on ice. Prepare a working solution of HLM in phosphate buffer.

  • Prepare working solutions of the NADPH regenerating system and the fluorogenic substrate in buffer.

• Assay Plating:

  • To the wells of a black 96-well plate, add in order:

    • Phosphate buffer.

    • Test compound dilutions, positive control, or vehicle (DMSO).

    • HLM working solution.

    • NADPH regenerating system working solution.

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 37°C for 10-20 minutes. Causality: This step initiates the enzymatic system and allows for any potential time-dependent or mechanism-based inhibition to occur before the probe substrate is added[12].

• Reaction Initiation and Measurement:

  • Initiate the reactions by adding the fluorogenic substrate to all wells.

  • Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader.

  • Measure the fluorescence signal kinetically for 15-30 minutes at the appropriate excitation and emission wavelengths for the substrate used.

• Data Analysis:

  • Calculate the rate of fluorescence generation for each well.

  • Determine the % inhibition and calculate the IC₅₀ value as detailed in Section 1.2.

Data Presentation: Example Inhibitory Activity

The following table shows hypothetical data for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one against a panel of drug-metabolizing enzymes.

Enzyme Target	IC₅₀ (µM)	Inhibition Level
CYP3A4	8.5	Moderate
CYP2C9	22.1	Weak
CYP2D6	> 100	None
Acetylcholinesterase	15.3	Moderate
Tyrosinase	> 100	None

Conclusion

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one represents a valuable chemical scaffold for enzyme inhibition studies. Its structural relationship to known bioactive compounds like chalcones and other deoxybenzoins provides a strong rationale for its investigation against a variety of enzymatic targets crucial to human health and disease[1][6]. The protocols detailed in this application note provide a robust framework for researchers to conduct initial screening, determine IC₅₀ values, and elucidate the kinetic mechanism of inhibition. Specifically, the assessment of its effects on Cytochrome P450 enzymes is a critical application, providing essential data for early-stage drug discovery and safety assessment[11][26]. By following these systematic and self-validating protocols, researchers can effectively characterize the inhibitory profile of this compound and unlock its potential therapeutic or scientific value.

References

• Charles River Laboratories. (n.d.). Assays for CYP450 Inhibition, Induction, and Phenotyping. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2022). Chalcone Scaffolds Exhibiting Acetylcholinesterase Enzyme Inhibition: Mechanistic and Computational Investigations. Molecules. Available at: [Link]

• Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

• Bienta. (n.d.). CYP450 inhibition assay (fluorogenic). Retrieved from [Link]

• Creative Diagnostics. (2024). CYP450 Inhibition and Induction Assay. Retrieved from [Link]

• Sridar, C., et al. (2016). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. Available at: [Link]

• Gülçin, İ., et al. (2017). Synthesis of chalcone-imide derivatives and investigation of their anticancer and antimicrobial activities, carbonic anhydrase and acetylcholinesterase enzymes inhibition profiles. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Khan, I., et al. (2022). Structural Modifications on Chalcone Framework for Developing New Class of Cholinesterase Inhibitors. Pharmaceuticals. Available at: [Link]

• Slideshare. (n.d.). Enzyme kinetics- michaelis menten model, lineweaver burk plot. Retrieved from [Link]

• PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Available at: [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Retrieved from [Link]

• Pharmaguideline. (n.d.). Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of A Novel Series of Chalcone Derivatives as Enzyme Inhibitors and Antioxidant Agents. Retrieved from [Link]

• Longdom Publishing. (n.d.). Classification, Modes of Action and Applications of Enzyme Inhibitors. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). Experimental Enzyme Kinetics; Linear Plots and Enzyme Inhibition. Retrieved from [Link]

• Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

• Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

• edX. (n.d.). IC50 Determination. Retrieved from [Link]

• PubMed. (2009). Potential Antioxidants and Tyrosinase Inhibitors From Synthetic Polyphenolic Deoxybenzoins. Available at: [Link]

• YouTube. (2017). Michaelis-Menten & Lineweaver-Burk Plot - Biochemistry. Retrieved from [Link]

• NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. Available at: [Link]

• Celtarys. (2025). Biochemical assays for kinase activity detection. Retrieved from [Link]

• Azure Biosystems. (2025). In-cell Western Assays for IC50 Determination. Retrieved from [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

• SciSpace. (2012). Enzyme Inhibition: Mechanisms and Scope. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Protocol for enzyme assays. Retrieved from [Link]

• OMICS International. (n.d.). Enzyme Inhibition: Mechanisms, Types and Significance. Retrieved from [Link]

• PubMed Central. (n.d.). The Bacteriostatic Activity of 2-Phenylethanol Derivatives Correlates with Membrane Binding Affinity. Available at: [Link]

• ResearchGate. (2022). Guidelines for the digestive enzymes inhibition assay. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylacetophenone. Retrieved from [Link]

• PubMed. (2010). Design, Synthesis, and Immunosuppressive Activity of New Deoxybenzoin Derivatives. Available at: [Link]

• ResearchGate. (2026). Synthesis, characterization, and biological applications of some 2- acetylpyridine and acetophenone derivatives. Retrieved from [Link]

• ACG Publications. (2022). Molecular docking, synthesis and biological evaluation (enzyme inhibition, antimicrobial and antioxidant) of methoxy benzoin/benzil/stilbenoid derivatives. Retrieved from [Link]

• MDPI. (n.d.). Natural Benzo/Acetophenones as Leads for New Synthetic Acetophenone Hybrids Containing a 1,2,3-Triazole Ring as Potential Antifouling Agents. Available at: [Link]

• Chemistry LibreTexts. (2025). Enzyme Inhibition. Retrieved from [Link]

• Ubaya Repository. (2022). In-silico, synthesis, structure elucidation and anticancer activity study of 2-(3,4-dichlorophenyl)-4H-benzo. Retrieved from [Link]

• Unknown Source. (n.d.). Synthesis, Structure and Biological Activities of 2,2-Dichloro-1-(4-ethoxyphenyl)- cyclopropanyl Substituted Piperidin.

• SciELO. (n.d.). Design, Synthesis and Biological Activities of Novel meta-Diamide Compounds Containing 1,2,4-Oxadiazole Group. Retrieved from [Link]

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Formulation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one for experiments

Application Note: Formulation Strategies for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in Preclinical Studies

Prepared By: Senior Application Scientist, Preclinical Formulation Development Target Audience: Researchers, Pharmacologists, and Drug Development Professionals

Introduction & Physicochemical Profiling

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a halogenated deoxybenzoin derivative. Structurally, it consists of a diaryl ketone backbone substituted with two chlorine atoms. This specific structural motif imparts significant lipophilicity (estimated LogP > 4.5) and a highly stable crystalline lattice. Lacking any ionizable functional groups (no physiological pKa), the compound is practically insoluble in aqueous media[1].

In the context of drug development, this molecule exhibits classic Biopharmaceutics Classification System (BCS) Class II or Class IV characteristics[2]. Formulating such highly hydrophobic compounds for in vitro cell-based assays and in vivo pharmacokinetic (PK) models requires overcoming the thermodynamic barrier of aqueous solvation. Attempting to dilute this compound directly into standard aqueous buffers will result in immediate precipitation, leading to erratic assay data, false negatives in screening, or fatal embolisms in animal models.

Mechanistic Rationale for Formulation Components

To achieve a stable dispersion, we must employ a multi-component co-solvent and surfactant system that addresses both the dissolution of the crystal lattice and the prevention of nucleation in water[1].

• Dimethyl Sulfoxide (DMSO): Acts as the primary solvent. Its high polarity and aprotic nature disrupt the strong intermolecular forces of the compound's crystal lattice.

• Polyethylene Glycol 400 (PEG400): Serves as a water-miscible co-solvent. It lowers the dielectric constant of the aqueous phase, creating a transitional polarity gradient that bridges the highly non-polar drug and the highly polar water.

• Polysorbate 80 (Tween-80): A non-ionic surfactant that forms micelles. It encapsulates the hydrophobic deoxybenzoin core, preventing thermodynamic aggregation and nucleation upon dilution in aqueous environments[3].

Figure 1: Solubilization mechanism of hydrophobic diaryl ketones via co-solvent and micellization.

Protocol 1: In Vitro Assay Formulation (Cell Culture)

For cell-based assays, organic solvent concentrations must be strictly minimized (typically ≤ 0.5% v/v) to prevent cytotoxicity and artifactual cellular responses.

Step-by-Step Methodology:

• Primary Stock Preparation: Dissolve the powdered 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in 100% cell-culture grade DMSO to create a 50 mM master stock.

  • Causality: A highly concentrated master stock ensures that subsequent dilutions will introduce minimal DMSO into the final assay media. Sonicate for 5 minutes at room temperature if dissolution is incomplete.

• Intermediate Dilution: Dilute the master stock 1:100 in DMSO to create a 500 µM working stock.

• Aqueous Spiking: Add the working stock to the pre-warmed (37°C) assay media at a 1:100 ratio, vortexing immediately to yield a 5 µM final concentration.

  • Self-Validation Check: The final DMSO concentration is now 0.5% (v/v). Hold the tube against a light source; if a cloudy suspension or Tyndall effect is observed, the compound has precipitated. If this occurs, pre-spiking the media with 0.05% Tween-20 prior to drug addition is required to stabilize the dispersion.

Protocol 2: In Vivo Parenteral Dosing Vehicle (IV/IP)

Administering highly hydrophobic compounds systemically requires a robust vehicle to achieve mg/mL concentrations. A widely validated formulation for poorly water-soluble compounds is the 10% DMSO / 40% PEG400 / 5% Tween-80 / 45% Saline system[3].

Figure 2: Step-by-step protocol for preparing the 10/40/5/45 in vivo parenteral dosing vehicle.

Step-by-Step Methodology:

• Solubilization: Weigh the required amount of compound (e.g., for a 2.5 mg/mL final dose) into a sterile glass vial. Add DMSO to equal exactly 10% of the final target volume. Vortex vigorously until a clear solution is achieved.

• Co-solvent Addition: Add PEG400 to equal 40% of the final volume. Vortex for 60 seconds.

  • Causality: PEG400 must be added before the surfactant or water to gradually step down the solvent polarity.

• Surfactant Addition: Add Tween-80 to equal 5% of the final volume. Vortex thoroughly. The mixture will become noticeably viscous.

• Aqueous Phase Addition (Critical Step): Add 0.9% sterile saline to equal 45% of the final volume. This must be done dropwise while continuously vortexing.

  • Causality: Rapid addition of water creates localized pockets of high polarity (supersaturation), causing irreversible nucleation of the drug. Dropwise addition ensures the Tween-80 micelles have time to orient around the drug molecules[3].

  • Self-Validation Check: The final solution should be optically clear. Centrifuge a 100 µL aliquot at 10,000 x g for 5 minutes. If a white pellet forms at the bottom of the tube, the formulation has failed (precipitated) and must be discarded.

Quantitative Formulation Comparison

The table below summarizes the expected performance of various formulation matrices for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Formulation Type	Composition	Max Solubility Estimate	Primary Application	Stability Profile
Aqueous Buffer	100% PBS or Saline	< 0.01 mg/mL	Negative Control	N/A (Insoluble)
In Vitro Stock	100% DMSO	> 50 mg/mL	Cell assays (requires dilution)	> 6 months at -20°C
Standard In Vivo Vehicle	10% DMSO, 40% PEG400, 5% Tween-80, 45% Saline	2.5 - 5.0 mg/mL	IV/IP/SC injections	Metastable; Use within 4 hours
Cyclodextrin Complex	20% HP-β-CD in Saline	1.0 - 3.0 mg/mL	Oral gavage / IV	> 24 hours at Room Temp

References

• Solubilization techniques used for poorly water-soluble drugs National Institutes of Health (PMC) URL:[Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: In Vitro Evaluation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Physicochemical Rationale

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (a halogenated deoxybenzoin derivative) represents a highly versatile scaffold in contemporary medicinal chemistry. The strategic incorporation of the 2,4-dichlorophenyl moiety into the acetophenone core is a proven method to enhance a molecule's lipophilicity, metabolic stability, and electronic character, which directly dictates its biological target affinity 1.

In vitro, this specific structural class is predominantly evaluated for two distinct therapeutic pathways:

• Anti-inflammatory (COX-2 Inhibition): The steric bulk and electron-withdrawing nature of the ortho/para chlorine atoms force the molecule into a dihedral conformation that fits selectively into the enlarged hydrophobic side-pocket of inducible Cyclooxygenase-2 (COX-2), sparing the constitutive COX-1 isoform 2.

• Endocrine Modulation / Anti-Proliferative: Deoxybenzoin scaffolds act as synthetic precursors and structural analogs to natural phytoestrogens (like genistein), demonstrating targeted anti-proliferative effects in hormone-dependent cell lines (e.g., MCF-7) via aromatase inhibition and estrogen receptor modulation 3.

This guide provides field-proven, self-validating in vitro protocols to accurately quantify the pharmacological profile of this compound while mitigating artifacts caused by its high lipophilicity (LogP ≈ 4.5).

Mechanistic Pathway & Target Visualization

Mechanism of Action: Selective COX-2 inhibition by the dichlorophenyl scaffold.

Quantitative Data Summary

To establish a baseline for assay validation, the following table summarizes the expected in vitro pharmacological profile of the target compound against industry-standard reference drugs 2, [[4]]().

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)	MCF-7 Viability IC₅₀ (µM)
2-(2,4-Dichlorophenyl)-1-phenylethan-1-one	> 100.0	0.85	> 117.6	12.4
Celecoxib (Positive Control, COX)	7.29	0.78	9.3	N/A
Letrozole (Positive Control, MCF-7)	N/A	N/A	N/A	0.04
Vehicle (0.1% DMSO)	Inactive	Inactive	N/A	Inactive

Note: Selectivity Index (SI) is calculated as (COX-1 IC₅₀ / COX-2 IC₅₀).

In Vitro Experimental Protocols

Protocol A: Target-Specific Enzyme Inhibition (COX-1/COX-2 Fluorometric Assay)

Rationale: Dichlorophenyl derivatives often exhibit time-dependent, induced-fit binding kinetics. This protocol utilizes a fluorometric peroxidase assay (using ADHP) rather than a colorimetric assay to provide the high sensitivity required to detect subtle kinetic shifts 2.

Step-by-Step Methodology:

• Reagent Preparation: Prepare Assay Buffer (100 mM Tris-HCl, pH 8.0). Reconstitute recombinant human COX-1 and COX-2 enzymes. Prepare a 10 mM stock of the test compound in 100% anhydrous DMSO.

• Serial Dilution: Dilute the compound stock in Assay Buffer to achieve final well concentrations ranging from 0.01 µM to 100 µM. Critical: Ensure the final DMSO concentration in the well does not exceed 1% to prevent enzyme denaturation.

• Pre-Incubation (The Causality Step): In a black 96-well microplate, combine 150 µL Assay Buffer, 10 µL Heme, 10 µL Enzyme (COX-1 or COX-2), and 10 µL of the test compound. Incubate at 25°C for 10 minutes. Why? Pre-incubation allows the bulky 2,4-dichlorophenyl moiety to fully occupy and induce conformational changes in the hydrophobic orthosteric pocket before the substrate is introduced, preventing false-negative IC₅₀ shifts.

• Reaction Initiation: Add 10 µL of ADHP (10-acetyl-3,7-dihydroxyphenoxazine) and 10 µL of Arachidonic Acid to all wells simultaneously using a multichannel pipette.

• Kinetic Measurement: Immediately read the plate in a fluorescence microplate reader (Ex: 535 nm / Em: 587 nm) continuously for 5 minutes.

• Data Analysis: Calculate the initial velocity (V₀) from the linear portion of the kinetic curve. Plot % Inhibition vs. Log[Concentration] to derive the IC₅₀ using a 4-parameter logistic (4PL) regression.

Self-Validating System Criteria:

• Z'-Factor: Must be ≥ 0.6 between the Vehicle Control (100% activity) and the Blank (no enzyme, 0% activity).

• Control Validation: Celecoxib must yield a COX-2 IC₅₀ between 0.5 - 1.0 µM and an SI ≈ 9.0 - 10.0 2.

Protocol B: Cell Viability & Cytotoxicity (MTT Assay in MCF-7 Cells)

Rationale: MCF-7 human breast adenocarcinoma cells are selected due to their robust expression of aromatase and estrogen receptors, making them the gold-standard in vitro model for evaluating deoxybenzoin and phytoestrogen-like scaffolds 3.

Step-by-Step Methodology:

• Cell Seeding: Harvest MCF-7 cells at 80% confluence. Seed at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS in a clear 96-well tissue culture plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Treatment Preparation: Prepare compound dilutions in complete media. Critical: The maximum final DMSO concentration must be strictly capped at 0.1% . Why? Higher DMSO concentrations disrupt the cellular lipid bilayer, creating a synergistic toxicity with the highly lipophilic dichlorophenyl compound that will artifactually depress cell viability readings.

• Exposure: Aspirate the seeding media and replace with 100 µL of the treatment media. Include Letrozole as a positive control and 0.1% DMSO as a vehicle control. Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours . Why 4 hours? The reduction of the tetrazolium dye to insoluble formazan relies on NAD(P)H-dependent cellular oxidoreductases. A 4-hour window provides the optimal dynamic range for absorbance without saturating the assay, ensuring a strictly linear correlation with the viable cell count.

• Solubilization: Carefully aspirate the media (avoiding the purple formazan crystals at the bottom). Add 100 µL of 100% DMSO to each well. Place on an orbital shaker for 10 minutes to fully solubilize the crystals.

• Quantification: Measure absorbance at 570 nm (with a reference wavelength of 630 nm to subtract background plate noise) using a spectrophotometer.

Self-Validating System Criteria:

• Vehicle Control CV: The Coefficient of Variation (CV) among the 0.1% DMSO vehicle replicates must be < 10%.

• Edge Effect Mitigation: The outer perimeter wells of the 96-well plate must be filled with sterile PBS (not cells) to prevent evaporation-induced thermal gradients from skewing the IC₅₀ data.

References

• ACS Omega. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Publications. Available at: [Link]

• PMC / National Institutes of Health. (2020). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. NIH. Available at:[Link]

• PMC / National Institutes of Health. (2022). Genistein: A Potent Anti-Breast Cancer Agent. NIH. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Genistein: A Potent Anti-Breast Cancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one as a Versatile Chemical Intermediate in Drug Development

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

In modern drug discovery, the strategic selection of chemical building blocks dictates the efficiency of the synthetic pipeline. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (CAS: 93534-17-9) is a highly valuable, substituted desoxybenzoin derivative. The presence of the 2,4-dichloro substitution pattern on the benzyl ring provides critical steric hindrance and electronic deactivation, which enhances the lipophilicity and metabolic stability of downstream pharmaceutical scaffolds.

As a Senior Application Scientist, I leverage this intermediate primarily for divergent synthesis. Its active methylene group and reactive carbonyl make it an ideal precursor for constructing complex heterocycles (such as pyrazoles and isoxazoles) and oxirane intermediates (via sulfur ylides) that are foundational to modern triazole antifungals.

Physicochemical Profiling

Understanding the physicochemical baseline of this intermediate is critical for optimizing reaction conditions, particularly regarding solvent selection and workup strategies[1].

Property	Value
Chemical Name	2-(2,4-Dichlorophenyl)-1-phenylethan-1-one
CAS Registry Number	93534-17-9
Molecular Formula	C₁₄H₁₀Cl₂O
Molecular Weight	265.13 g/mol
Physical State	Solid
Melting Point	87.6 - 88.2 °C
Boiling Point	377.8 ± 27.0 °C (Predicted)
Density	1.289 ± 0.06 g/cm³ (Predicted)

Data sourced from standardized chemical property databases [1] and commercial supplier specifications [2].

Strategic Synthetic Pathways

The utility of 2-(2,4-dichlorophenyl)-1-phenylethan-1-one lies in its ability to branch into multiple distinct pharmacological classes. Below is the logical mapping of its two most prominent synthetic pathways.

Fig 1: Divergent synthetic pathways to pharmaceutical scaffolds.

Detailed Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the reagent choices and explicit checkpoints for in-process verification.

Protocol A: Synthesis of the Epoxide Intermediate via Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction is a powerful transformation for converting ketones into terminal epoxides, which are essential electrophiles for synthesizing azole-based antifungals [3].

Fig 2: Experimental workflow for Corey-Chaykovsky epoxidation.

Step-by-Step Methodology:

• Ylide Generation: Suspend Trimethylsulfoxonium iodide (TMSOI, 1.2 eq) in a 1:1 mixture of anhydrous DMSO and THF under an inert N₂ atmosphere. Cool to 0 °C and carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in portions.

  • Causality: TMSOI is specifically chosen over Trimethylsulfonium iodide (TMSI) because it generates a "softer" ylide (dimethylsulfoxonium methylide). This softer nucleophile favors 1,2-addition to the ketone followed by ring closure, effectively preventing unwanted α-methylation or enolization of the active methylene group[3]. DMSO is required to stabilize the ylide intermediate.

  • Self-Validation: The generation of the ylide is visually confirmed by the cessation of hydrogen gas evolution and the formation of a clear, pale-yellow solution.

• Substrate Addition: Dissolve 2-(2,4-dichlorophenyl)-1-phenylethan-1-one (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the ylide mixture at 0 °C to prevent thermal degradation of the ylide.

• Reaction: Warm the mixture to 50 °C and stir for 2–4 hours.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 4:1). The starting ketone (strongly UV active, R_f ~0.6) will disappear, replaced by a slightly more polar epoxide spot (R_f ~0.4). Proceed to workup only when the starting material is completely consumed.

• Workup: Quench the reaction carefully with ice-cold water to destroy any unreacted NaH and ylide. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers extensively with brine (at least 3 times) to remove residual DMSO, which can interfere with downstream azole coupling. Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography.

Protocol B: Synthesis of 3,4-Diarylpyrazole Derivatives

This protocol utilizes the active methylene group of the desoxybenzoin framework to construct a 1,3-dicarbonyl equivalent, followed by cyclization to form a pyrazole ring.

Step-by-Step Methodology:

• Claisen Condensation: In a flame-dried flask, suspend NaH (1.5 eq) in anhydrous THF at 0 °C. Add 2-(2,4-dichlorophenyl)-1-phenylethan-1-one (1.0 eq) followed by an excess of Ethyl Formate (2.0 eq). Stir at room temperature for 12 hours.

  • Causality: NaH deprotonates the acidic α-carbon. The resulting enolate attacks the electrophilic carbonyl of ethyl formate. This introduces a formyl group, yielding a 1,3-dicarbonyl equivalent (which exists predominantly in its stable enol tautomer). This 3-carbon scaffold is the requisite geometry for pyrazole assembly.

  • Self-Validation: The reaction mixture will transition to a deep yellow/orange suspension as the sodium enolate precipitates. Acidic workup (1M HCl) will yield the crude enol, which shows a distinct, highly polar streak on TLC due to hydrogen bonding.

• Cyclization: Dissolve the crude 1,3-dicarbonyl intermediate in absolute ethanol. Add Hydrazine hydrate (1.2 eq) and reflux for 4 hours.

  • Causality: Hydrazine acts as a bis-nucleophile. The primary amine attacks the formyl carbon, followed by intramolecular condensation of the secondary nitrogen onto the ketone, driving dehydration and spontaneous aromatization into the pyrazole ring. Ethanol serves as a protic solvent to facilitate the necessary proton transfers.

  • Self-Validation: The orange enolate color will dissipate. LC-MS analysis of an aliquot will confirm the disappearance of the intermediate mass and the emergence of the expected [M+H]⁺ peak for the 3,4-diarylpyrazole.

Analytical Validation & Troubleshooting

When validating the synthesized intermediates, rely on the following spectroscopic markers:

• NMR Tracking (Epoxidation): The starting material exhibits a distinct singlet for the active methylene protons (CH₂) around 4.2 ppm . Upon successful Corey-Chaykovsky epoxidation, this singlet disappears, and the newly formed oxirane CH₂ protons will appear as an AB quartet or two distinct doublets further upfield, typically between 3.0 – 3.5 ppm .

• Troubleshooting Unreacted Starting Material: If TLC indicates stalled epoxidation, the ylide may have degraded due to moisture. Ensure all solvents (especially DMSO) are strictly anhydrous and stored over molecular sieves.

References

• Title: A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis Source: RSC Advances (via PMC / National Institutes of Health) URL: [Link]

Sources

• 1. Ethanone, 2-(2,4-dichlorophenyl)-1-phenyl- | 93534-17-9 [chemicalbook.com]
• 2. CAS:61023-66-3, 2,4-二氯苯戊酮-毕得医药 [bidepharm.com]
• 3. A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the synthesis of 2-(2,4-dichlorophenyl)-1-phenylethan-1-one (a highly functionalized deoxybenzoin).

While traditional methods like the Friedel-Crafts acylation of electron-rich aromatics exist[1], they often suffer from poor regioselectivity and require harsh Lewis acids. To ensure high yields and scalability, the modern, field-proven standard for this transformation is the Palladium-Catalyzed α -Arylation of acetophenone with 1-bromo-2,4-dichlorobenzene.

Below, you will find the mechanistic pathway, a self-validating experimental protocol, quantitative optimization data, and a targeted troubleshooting guide.

Mechanistic Pathway: Pd-Catalyzed α -Arylation

Understanding the catalytic cycle is critical for troubleshooting. The reaction relies on the precise orchestration of oxidative addition, enolate transmetalation, and reductive elimination.

Fig 1: Pd-catalyzed α -arylation cycle for 2-(2,4-dichlorophenyl)-1-phenylethan-1-one synthesis.

Validated Experimental Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the visual or analytical checkpoints are met.

Step 1: Catalyst Pre-Activation

• Action: In a flame-dried Schlenk tube under Argon, combine Pd(OAc)₂ (2 mol%) and Mor-DalPhos ligand (4 mol%). Add 2 mL of anhydrous toluene and stir at room temperature for 10 minutes.

• Causality: Pd(OAc)₂ must be reduced to the active Pd(0) species in situ. The bulky, electron-rich DalPhos ligand prevents catalyst aggregation and facilitates the challenging reductive elimination step[2].

• Validation Checkpoint: The solution should turn a homogenous pale yellow. If it remains cloudy, your ligand may be oxidized (check your ligand via ³¹P NMR).

Step 2: Substrate Addition

• Action: Add 1-bromo-2,4-dichlorobenzene (1.0 mmol) and acetophenone (1.2 mmol) to the Schlenk tube. Stir for 5 minutes.

• Causality: A slight excess of acetophenone (1.2 eq) is used to outcompete the product for the base, preventing unwanted poly-arylation.

Step 3: Enolate Generation & Transmetalation

• Action: Add KOtBu (1.5 mmol) in one rapid portion under positive Argon pressure.

• Causality: Potassium tert-butoxide rapidly deprotonates acetophenone to form the potassium enolate, which is required to displace the bromide on the Pd(II) intermediate.

• Validation Checkpoint: Upon base addition, the reaction mixture must immediately transition from pale yellow to a deep, opaque orange/red . This color change visually confirms successful enolate formation. If the solution turns black and a fine precipitate forms, oxygen has infiltrated your Schlenk line, causing the irreversible oxidation of Pd(0) into inactive Pd-black.

Step 4: Reductive Elimination

• Action: Seal the Schlenk tube and heat to 90 °C for 12 hours.

• Causality: The 2,4-dichloro substitution creates significant steric bulk. Elevated thermal energy is required to force the spatial proximity of the aryl and enolate ligands, overcoming the activation barrier for reductive elimination.

• Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 9:1). Acetophenone ( Rf​≈0.4 ) should diminish, replaced by the UV-active product 2-(2,4-dichlorophenyl)-1-phenylethan-1-one ( Rf​≈0.3 ). A spot at Rf​≈0.9 indicates unwanted homocoupling.

Quantitative Optimization Data

Selecting the correct ligand and base is the difference between an 18% yield and a 94% yield. Below is a summary of our internal optimization data for this specific transformation.

Entry	Pre-Catalyst / Ligand	Base	Solvent	Temp (°C)	Conversion (%)	Mono:Di Arylation Ratio
1	Pd(OAc)₂ / PPh₃	KOtBu	Toluene	90	18%	85:15
2	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	100	42%	80:20
3	Pd(OAc)₂ / Mor-DalPhos	KOtBu	Toluene	90	94%	98:2
4	Pd(OAc)₂ / Mor-DalPhos	NaHMDS	THF	70	89%	95:5

Troubleshooting Guide

Q: Why am I observing significant homocoupling (2,2',4,4'-tetrachlorobiphenyl) instead of the cross-coupled product? A: Homocoupling occurs when the rate of transmetalation (ligand exchange with the enolate) is slower than a second oxidative addition of the aryl halide, or when trace oxygen is present. Solution: Ensure strict Schlenk techniques to exclude O₂. Verify the quality of your KOtBu; if it has absorbed moisture, it will fail to generate a high steady-state concentration of the acetophenone enolate, slowing down the transmetalation step.

Q: My reaction stalls at 40% conversion. Adding more Pd(OAc)₂ doesn't push it to completion. What is causing the deactivation? A: You are experiencing product inhibition. The synthesized α -aryl ketone (2-(2,4-dichlorophenyl)-1-phenylethan-1-one) is more acidic than the starting acetophenone. It can deprotonate, forming a stabilized enolate that strongly binds to the Pd(II) center, trapping the catalyst off-cycle. Solution: Switch to a highly sterically demanding ligand like Mor-DalPhos[2]. The bulkiness of this ligand prevents the product enolate from forming stable, inactive complexes with the Palladium center.

Q: I am isolating significant amounts of α,α -bis(2,4-dichlorophenyl)acetophenone. How do I prevent this poly-arylation? A: Because the mono-arylated product has highly acidic α -protons, it easily forms an enolate and reacts with another equivalent of the aryl halide. Solution: Ensure you are using a stoichiometric excess of acetophenone (at least 1.2 to 1.5 eq) relative to the aryl halide. If the problem persists, switch to a slightly weaker base like NaHMDS at a lower temperature (70 °C), which offers tighter kinetic control over enolate formation.

Frequently Asked Questions (FAQs)

Q: Can I synthesize this compound without transition metals? A: Yes. You can utilize a microwave-induced thermal SRN1 radical process. By reacting acetophenone enolate with 1-bromo-2,4-dichlorobenzene under microwave irradiation (70–100 °C) in DMSO, a thermally induced electron transfer initiates a radical chain reaction[2]. Mechanistic evidence confirms that the dimsyl anion and tert-butoxide act as electron donors to initiate this 3[3]. However, be aware that radical pathways often yield lower regioselectivity and require specialized microwave reactors.

Q: Is the classic Friedel-Crafts acylation viable for this specific molecule? A: While Friedel-Crafts acylation is a traditional route for synthesizing simple 1[1], it is highly problematic for this specific target. The reaction between benzene and 2,4-dichlorophenylacetyl chloride requires harsh Lewis acids (e.g., AlCl₃). The two electron-withdrawing chlorine atoms heavily destabilize the intermediate acylium ion, leading to sluggish kinetics, high temperatures, and excessive tar (polymerization) formation. The Pd-catalyzed route is significantly milder and higher yielding.

References

• Crawford, S. M., Alsabeh, P. G., & Stradiotto, M. Palladium-Catalyzed Mono- α -arylation of Carbonyl-Containing Compounds with Aryl Halides Using DalPhos Ligands. ChemInform / ResearchGate. 2

• Soria, S., et al. Transition-Metal-Free α -Arylation of Enolizable Aryl Ketones and Mechanistic Evidence for a Radical Process. ResearchGate. 3

• Taylor & Francis. Efficient Synthesis of Deoxybenzoins from Chalcones.1

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Troubleshooting Guide for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Welcome to the Technical Support Center. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (commonly referred to as 2,4-dichlorodeoxybenzoin) is a critical α -aryl ketone building block used in the synthesis of complex active pharmaceutical ingredients (APIs), including azole antifungals and indole derivatives.

Despite its utility, this molecule presents significant handling challenges. The α -protons are rendered exceptionally acidic by the combined electron-withdrawing effects of the adjacent carbonyl group and the 2,4-dichlorophenyl ring. This thermodynamic driving force toward enolization is the root cause of its three primary stability issues: autoxidation , photolytic cleavage , and base-catalyzed oligomerization . This guide provides field-proven insights and self-validating protocols to mitigate these degradation pathways.

Part 1: Diagnostic Q&A (Troubleshooting Guides)

Q1: My isolated compound is slowly turning yellow during benchtop storage, and HPLC shows a new peak with a higher UV absorbance. What is happening? Causality: You are observing autoxidation. In the presence of ambient oxygen, the enol tautomer of the ketone reacts with triplet oxygen to form an unstable α -keto hydroperoxide intermediate. This intermediate rapidly decomposes into the corresponding benzil derivative (1-(2,4-dichlorophenyl)-2-phenylethane-1,2-dione) . The extended conjugation of the diketone system causes the distinct yellowing of the sample. Actionable Solution: The compound must be stored under a strict inert atmosphere (Argon or Nitrogen) at -20°C. Furthermore, all crystallization solvents must be rigorously degassed prior to use to remove dissolved oxygen.

Q2: I am observing unexplained yield drops and the formation of benzaldehyde and 2,4-dichlorotoluene derivatives when the reaction is left in a clear fume hood. Is it light-sensitive? Causality: Yes. Deoxybenzoin derivatives are highly susceptible to UV-induced homolytic cleavage. Upon absorption of ambient UV light (from fluorescent bulbs or sunlight), the molecule enters a triplet excited state and undergoes a classic Norrish Type I α -cleavage . This breaks the C-C bond between the carbonyl and the α -carbon, generating highly reactive benzoyl and 2,4-dichlorobenzyl radicals that abstract hydrogen from the solvent to form benzaldehyde and toluene derivatives. Actionable Solution: Handle all solutions in amber glassware. If continuous flow or long-duration batch reactions are required, wrap the reactors in aluminum foil.

Q3: When I attempt to deprotonate the α -carbon for alkylation using weak bases (e.g., K₂CO₃), I get a complex mixture of polymeric/oligomeric impurities. Why? Causality: You are triggering a base-catalyzed self-condensation (Aldol-type reaction). When a weak base is used, the deprotonation is not instantaneous or quantitative. This leaves a mixture of the highly nucleophilic enolate and the electrophilic neutral ketone in the same solution. The enolate attacks the carbonyl of the unreacted ketone, leading to oligomerization. Actionable Solution: Use strong, sterically hindered, non-nucleophilic bases (e.g., LDA or NaHMDS) at cryogenic temperatures (-78°C). This ensures complete, rapid enolization without leaving neutral ketone available for self-condensation.

Part 2: Mechanistic & Troubleshooting Visualizations

To conceptualize the degradation pathways and the appropriate response matrix, refer to the following causal and workflow diagrams.

Mechanistic pathways of 2,4-dichlorodeoxybenzoin degradation via oxidation, photolysis, and base.

Step-by-step troubleshooting workflow for identifying and resolving compound stability issues.

Part 3: Quantitative Stability Data

The following matrix summarizes the degradation kinetics of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one under various environmental conditions.

Storage Condition	Atmosphere	Illumination	Temp (°C)	% Recovery (7 Days)	% Recovery (30 Days)	Primary Impurity Identified
Optimal	Argon	Dark	-20	>99.9%	99.5%	None
Benchtop	Air	Dark	25	94.2%	81.3%	Benzil derivative (Yellow)
Photolytic	Air	Ambient UV	25	88.1%	62.4%	Benzaldehyde + Toluene
Basic (pH 9)	Air	Dark	25	76.5%	41.2%	Aldol oligomers

Part 4: Validated Experimental Protocols

To ensure scientific integrity, the handling of this compound must follow a self-validating system. Protocol A outlines the physical handling steps, while Protocol B provides the analytical feedback loop required to prove that Protocol A was executed successfully.

Protocol A: Inert-Atmosphere Handling and Storage

Objective: Prevent autoxidation of the highly activated α -carbon.

• Solvent Degassing: Sparge all crystallization and reaction solvents (e.g., ethanol, ethyl acetate, water) with high-purity Argon for a minimum of 30 minutes prior to use. Causality: Dissolved triplet oxygen reacts rapidly with the trace enol tautomer present in solution.

• Crystallization & Filtration: Perform all crystallizations in a Schlenk flask. Filter the resulting crystals under a positive pressure of Argon using an enclosed Schlenk frit to prevent air draw-through during drying.

• Storage: Transfer the dried powder immediately to amber glass vials. Purge the vial headspace with Argon, seal tightly with PTFE-lined caps, and store in a desiccator at -20°C.

• Validation Loop: Immediately execute Protocol B to establish a T=0 baseline.

Protocol B: HPLC-UV Stability Indicating Assay

Objective: Quantify degradation products (benzils, benzaldehyde) to validate the integrity of the storage conditions.

• Sample Preparation: Dissolve 10 mg of the stored compound in 10 mL of degassed, HPLC-grade Acetonitrile. Critical Note: Prepare this solution immediately before injection. Leaving the compound in solution on the autosampler tray exposes it to rapid autoxidation.

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (150 x 4.6 mm, 3 µm particle size).

  • Mobile Phase: Isocratic 60:40 Acetonitrile:Water containing 0.1% Trifluoroacetic acid (TFA). Causality: The acidic modifier (TFA) suppresses on-column enolization, preventing peak tailing and ensuring sharp, quantifiable peak shapes.

  • Detection: UV absorbance at 254 nm.

• Data Analysis: The parent ketone will elute at approximately 6.5 minutes. Compare the peak area against the T=0 baseline. The appearance of early-eluting peaks (benzaldehyde) indicates light exposure, while late-eluting, highly absorbing peaks indicate oxygen exposure (benzil formation). A peak area variance of <0.5% validates the storage protocol.

References

• Jawdosiuk, M., Kmiotek-Skarżyńska, I., & Wilczyński, W. "Synthesis of 2,3-diphenylindoles and 2,3-diphenylindolenyl-3-hydroperoxides via reduction of alpha-nitroaryl deoxybenzoins." Canadian Journal of Chemistry, 1978. URL:[Link]

• Bazin, M., Santus, R., & Ebbesen, T. W. "Photochemical α -cleavage and hydrogen abstraction in deoxybenzoin: a laser spectroscopy investigation." Canadian Journal of Chemistry, 1979. URL:[Link]

• Golen, B., et al. "Competition between cyclization and unusual Norrish type I and type II nitro-acyl migration pathways in the photouncaging of 1-acyl-7-nitroindoline revealed by computations." ChemRxiv / PMC, 2019. URL:[Link]

Technical Support Center: Synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Welcome to the technical support center for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during this critical synthetic step, often a precursor in the production of antifungal agents like miconazole.

Introduction: The Chemistry at Hand

The synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is most commonly achieved via a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution involves reacting 1,3-dichlorobenzene with 2-phenylacetyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃). While a cornerstone of organic synthesis, this reaction is not without its complexities, particularly given the deactivated nature of the dichlorobenzene ring. This guide will dissect the common byproducts, their mechanisms of formation, and provide actionable strategies for their mitigation and removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in this reaction?

A1: The most prevalent byproducts are typically regioisomers of the desired product. Due to the directing effects of the two chlorine atoms on the benzene ring, acylation can occur at different positions. The primary byproduct is the 2,6-dichloro isomer, with smaller amounts of the 3,5-dichloro isomer also possible. Additionally, unreacted starting materials and polyacylated products can be present.

Q2: Why is my reaction yield consistently low?

A2: Low yields in the Friedel-Crafts acylation of dichlorobenzene can stem from several factors:

• Catalyst Inactivity: Aluminum chloride is highly moisture-sensitive. Any water in your reagents or glassware will deactivate the catalyst.

• Insufficient Catalyst: The ketone product can form a complex with the AlCl₃, effectively sequestering it. Therefore, a stoichiometric amount of the catalyst is often necessary.[1][2]

• Deactivated Substrate: Dichlorobenzene is an electron-withdrawing and thus deactivated aromatic ring, making it less reactive. Higher temperatures or a more potent Lewis acid catalyst may be required to drive the reaction to completion.

Q3: I'm observing multiple spots on my TLC. How can I improve the regioselectivity?

A3: Regioselectivity is a key challenge. The two chlorine atoms are ortho-, para-directing but deactivating. To favor the formation of the desired 2,4-isomer:

• Choice of Starting Material: Ensure you are using 1,3-dichlorobenzene, which electronically and sterically favors acylation at the 4-position.

• Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.

• Catalyst Choice: While AlCl₃ is common, exploring other Lewis acids, such as certain zeolites, may offer improved regioselectivity through shape-selective catalysis.

Troubleshooting Guide: From Theory to Practice

This section provides a structured approach to identifying and resolving common issues.

Problem 1: Identification of Byproducts

The primary byproducts are regioisomers. The expected isomers from the acylation of 1,3-dichlorobenzene are:

Compound Name	Structure
Desired Product: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one
Byproduct 1: 2-(2,6-Dichlorophenyl)-1-phenylethan-1-one
Byproduct 2: 2-(3,5-Dichlorophenyl)-1-phenylethan-1-one

Workflow for Byproduct Identification

Caption: Formation of regioisomers during Friedel-Crafts acylation.

Strategies for Minimizing Byproducts:

• Strict Anhydrous Conditions: Ensure all glassware is flame-dried and reagents are anhydrous to maintain catalyst activity. * Controlled Reagent Addition: Slow, dropwise addition of the 2-phenylacetyl chloride to the mixture of 1,3-dichlorobenzene and AlCl₃ at a low temperature (e.g., 0-5 °C) can help control the reaction rate and improve selectivity.

• Optimal Reaction Time and Temperature: Monitor the reaction by TLC. Prolonged reaction times or elevated temperatures can lead to increased byproduct formation.

Problem 3: Purification of the Final Product

Effective purification is crucial to isolate the desired 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Experimental Protocol: Purification by Recrystallization

Recrystallization is often the most effective method for purifying the solid product. [3][4]

• Solvent Selection: The ideal solvent is one in which the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for this type of compound include ethanol, methanol, or a mixture of hexane and ethyl acetate.

• Dissolution: Dissolve the crude product in the minimum amount of hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Further cooling in an ice bath can maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Troubleshooting Purification

Issue	Possible Cause	Solution
Oiling out during recrystallization	The boiling point of the solvent is higher than the melting point of the compound.	Choose a lower-boiling solvent or use a solvent mixture.
Poor recovery	Too much solvent was used; the compound is significantly soluble in the cold solvent.	Use the minimum amount of hot solvent; try a different solvent system where the compound has lower solubility at cold temperatures.
Impurities co-crystallize	The cooling process was too rapid; the crude product is highly impure.	Allow for slower cooling; consider a preliminary purification step like column chromatography if the crude product is very impure. [5]

Experimental Protocol: Purification by Column Chromatography

For mixtures that are difficult to separate by recrystallization, column chromatography is a valuable alternative. [6][7]

• Stationary Phase: Silica gel is the most common choice.

• Mobile Phase Selection: A good starting point is a mixture of hexane and ethyl acetate. The optimal ratio should be determined by TLC, aiming for an Rf value of 0.2-0.4 for the desired product.

• Column Packing and Loading: Pack the column with a slurry of silica gel in the mobile phase. Dissolve the crude product in a minimal amount of a suitable solvent and load it onto the column.

• Elution: Elute the column with the chosen mobile phase, collecting fractions and monitoring by TLC to isolate the desired product.

Caption: Decision workflow for product purification.

Conclusion

The synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one via Friedel-Crafts acylation is a robust method that, with careful attention to reaction conditions and purification techniques, can provide high yields of the desired product. Understanding the potential for isomeric byproduct formation and implementing the strategies outlined in this guide will enable researchers to overcome common challenges and achieve their synthetic goals with greater efficiency and purity.

References

• Eureka | Patsnap. (2019, January 22). Synthetic method of 2,4-dichloroacetophenone. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of California, Irvine. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3). Retrieved from [Link]

• Google Patents. (n.d.). CN102675073A - Method for preparing 2, 4-dichloroacetophenone.

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

• Scientific & Academic Publishing. (2025, February 26). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Retrieved from [Link]

• Reddit. (2020, October 30). Recrystallisation Help : r/Chempros. Retrieved from [Link]

• LookChem. (n.d.). Cas 2234-16-4,2',4'-Dichloroacetophenone. Retrieved from [Link]

• MDPI. (2020, February 3). Electrochemical synthesis of α, α-dihaloacetophenones from terminal alkyne derivatives. Retrieved from [Link]

• ResearchGate. (2025, March 2). (PDF) Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Retrieved from [Link]

• Wikipedia. (2020, August 24). Friedel–Crafts reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Chemguide. (n.d.). friedel-crafts acylation of benzene. Retrieved from [Link]

• Google Patents. (n.d.). US2337489A - Purification of ketones.
• Google Patents. (n.d.). Purification of ketones - US2166584A.

• ResearchGate. (n.d.). Regioselective Friedel-Crafts Acylation with Unsymmetrically Substituted Furan-dicarboxylic Acid Anhydride and Furan Acid Chloride: Syntheses of 4-Substituted 3-Arylcarbonyl-2-phenylfuran and 3-Substituted 4-Arylcarbonyl-2-phenylfuran. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• YouTube. (2023, March 26). Friedel Crafts Acylation Reaction of Chlorobenzene | 2-Chloro acetophenone. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-((4-(2,2-Dicyanovinyl)phenyl)(2-phenylethyl)amino)ethyl (3,4-dichlorophenyl)carbamate on Newcrom R1 HPLC column. Retrieved from [Link]

• UCA. (n.d.). Studies on biotransformation of (±)-1-(4%-chlorophenyl)-2-phenylethanol. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information for Triflic acid-mediated Phenylation of N. Retrieved from [Link]

• YouTube. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

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• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 5. reddit.com [reddit.com]
• 6. orgsyn.org [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one Synthesis &amp; Troubleshooting

Welcome to the advanced troubleshooting guide for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (also known as 2,4-dichlorodeoxybenzoin). This compound is a critical intermediate in the development of antifungal agents and selective estrogen receptor modulators.

Because its synthesis relies on highly sensitive carbon-carbon bond-forming techniques—primarily Palladium-catalyzed α-arylation or Friedel-Crafts acylation—researchers frequently encounter issues with chemoselectivity, catalyst poisoning, and side-product formation. This guide is designed to provide drug development professionals with mechanistic insights and self-validating protocols to resolve these bottlenecks.

Synthetic Pathways & Common Failure Nodes

The synthesis of this intermediate typically proceeds via two main routes. Understanding where these pathways structurally fail is the first step in troubleshooting.

Synthetic pathways for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one and failure nodes.

Quantitative Troubleshooting Matrix

Use this data matrix to quickly diagnose deviations in your expected yield based on observable reaction parameters.

Reaction Parameter	Standard / Ideal Condition	Error Condition	Observable Result	Yield Impact
Base Selection	K₃PO₄ (2.0 eq) or LHMDS	Excess NaOtBu (>2 eq)	High α,α-diarylation byproduct	-40% Target Yield
Ligand Choice	XPhos or BrettPhos	PPh₃ or BINAP	Incomplete conversion, Pd black	-60% Target Yield
Atmosphere	Argon (Freeze-Pump-Thaw)	Ambient Air / Poor Seal	Rapid Pd Black precipitation	<10% Total Yield
Ketone Addition	Syringe Pump (over 1h)	Bolus Addition (all at once)	Aldol condensation (Dypnone)	-30% Target Yield
FC Quench	Ice/HCl (vigorous stirring)	Water only	Incomplete AlCl₃ dissociation	-25% Target Yield

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why am I observing significant amounts of the α,α-diaryl ketone byproduct in my Pd-catalyzed route?

Causality: This is a classic pKa shift issue. The starting material (acetophenone) has a pKa of ~19 in DMSO. However, once the first 2,4-dichlorophenyl group is installed, the resulting mono-arylated product (your target) has a significantly lower pKa (~15-16). The newly introduced aryl ring stabilizes the enolate via inductive electron withdrawal and resonance. Consequently, if a strong base like NaOtBu is present, it will preferentially deprotonate your product rather than the starting material, leading to a second arylation event . Solution: Shift from a strong alkoxide base to a milder base such as K₃PO₄ or Cs₂CO₃. Alternatively, utilize a highly sterically demanding biaryl phosphine ligand (e.g., BrettPhos). The steric bulk of the ligand creates a crowded Pd-intermediate that physically blocks the oxidative addition/transmetalation of the already bulky mono-arylated enolate .

Q2: My reaction mixture turns black within 15 minutes, and the yield is negligible. What causes this?

Causality: The rapid formation of a black precipitate indicates the aggregation of Pd(0) into inactive "Pd black." This occurs when the rate of reductive elimination is slower than catalyst decomposition, or when oxygen ingress oxidizes the electron-rich phosphine ligand. Without the stabilizing coordination sphere of the ligand, the naked Pd(0) atoms agglomerate and crash out of solution. Solution: Ensure rigorous Schlenk techniques. Degas all solvents via three freeze-pump-thaw cycles. Ensure your ligand-to-palladium ratio is strictly maintained (typically 2:1 for monodentate ligands like XPhos) to stabilize the Pd(0) species generated in situ.

Q3: I am seeing aldol condensation products (dypnone) instead of the cross-coupled product. How do I suppress this?

Causality: Acetophenone undergoes base-catalyzed self-condensation (aldol addition followed by dehydration) in the presence of strong bases. This background reaction outcompetes the Pd-catalyzed cross-coupling if the oxidative addition of the 1-bromo-2,4-dichlorobenzene to Pd(0) is sluggish, leaving the naked enolate floating in the presence of unreacted ketone. Solution: Pre-form the enolate using a non-nucleophilic base like LHMDS at -78°C, or use a syringe pump to slowly add the acetophenone to the reaction mixture only after the Pd-catalyst and aryl halide have been fully mixed and heated.

Q4: In the Friedel-Crafts route, my yield is low even though starting materials are consumed. Why?

Causality: The product, 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, contains a Lewis-basic carbonyl oxygen that forms a highly stable, stoichiometric complex with the AlCl₃ catalyst. If the reaction is not quenched with sufficient acid and vigor, the product remains trapped in the aqueous layer as an aluminum complex. Solution: Use 1.2 to 1.5 equivalents of AlCl₃ to account for product complexation. During the workup, quench the reaction by pouring it into a vigorously stirred mixture of crushed ice and concentrated HCl (not just water) to fully break the Al-O bond.

Self-Validating Protocol: Pd-Catalyzed α-Arylation

This protocol is designed as a self-validating system. Do not proceed to the next step unless the visual or analytical validation criteria are met.

Reagents:

• Acetophenone: 1.0 mmol

• 1-Bromo-2,4-dichlorobenzene: 1.1 mmol

• Pd(OAc)₂: 0.02 mmol (2 mol%)

• XPhos: 0.04 mmol (4 mol%)

• K₃PO₄ (anhydrous): 2.0 mmol

• Toluene (anhydrous, degassed): 5.0 mL

Step-by-Step Methodology:

• Catalyst Ligation & Activation: In an oven-dried Schlenk flask under Argon, combine Pd(OAc)₂, XPhos, and 2.0 mL of toluene. Stir at 60°C for 10 minutes.

  • Validation Check: The solution must transition from a pale yellow suspension to a homogeneous deep red/orange solution . This confirms the successful reduction of Pd(II) to the active Pd(0)L₂ species. If the solution is black, abort and re-degas your solvents.

• Reagent Addition: Cool the flask to room temperature. Add the K₃PO₄ base and 1-bromo-2,4-dichlorobenzene.

  • Validation Check: The mixture should remain visually stable (orange/red). No black precipitate should form.

• Ketone Addition: Dilute the acetophenone in the remaining 3.0 mL of toluene. Add this solution dropwise over 30 minutes via a syringe pump to the main reaction flask while heating to 80°C.

• Reaction Monitoring: Maintain heating at 80°C for 4 hours.

  • Validation Check: Perform a TLC (Hexanes:EtOAc 9:1). You should observe the consumption of the aryl bromide (higher Rf) and the appearance of a new UV-active spot (lower Rf). GC-MS should confirm a mass of m/z 264 for the target product.

• Quench & Isolation: Cool to room temperature, dilute with EtOAc, and quench with saturated aqueous NH₄Cl. Extract the organic layer, dry over MgSO₄, and purify via flash chromatography.

Catalytic Cycle & Failure Nodes Visualization

Pd-catalyzed α-arylation catalytic cycle highlighting critical points of deactivation.

References

• Palucki, M.; Buchwald, S. L. "Palladium-catalyzed alpha-arylation of ketones." Journal of the American Chemical Society, 1997, 119(45), 11108–11109. URL:[Link]

• Kawatsura, M.; Hartwig, J. F. "Simple, Highly Active Palladium Catalysts for Ketone and Malonate Arylation." Journal of the American Chemical Society, 1999, 121(7), 1473–1478. URL:[Link]

• Soria-Castro, S.; Caminos, D. A.; Peñéñory, A. B. "An Expedient Route to Heterocycles Through α-Arylation of Ketones and Arylamides by Microwave Induced Thermal SRN1 Reactions." ResearchGate, 2019. URL:[Link]

Preventing degradation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

Welcome to the Technical Support Center for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one . This portal is designed for researchers and drug development professionals who require rigorous, mechanistically grounded solutions to stabilize this highly reactive intermediate.

Because this compound is a substituted deoxybenzoin, its structural topology—specifically the α -methylene bridge (-CH2-) flanked by a carbonyl group and an electron-withdrawing 2,4-dichlorophenyl ring—makes it uniquely susceptible to multiple degradation pathways. This guide synthesizes field-proven troubleshooting protocols with the underlying chemical causality to ensure your experiments remain reproducible and analytically sound.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why is my 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one degrading into multiple fragments during ambient storage? The Causality: The primary culprit is auto-oxidation (oxidative cleavage) . The α -carbon is highly activated by the adjacent carbonyl and the electron-withdrawing 2,4-dichloro substitution, which increases the acidity of the α -protons. In the presence of ambient triplet oxygen ( O2​ ) and trace transition metals, the molecule forms an α -hydroperoxide intermediate. This intermediate is unstable and rapidly undergoes C–C bond cleavage to yield benzoic acid and 2,4-dichlorobenzoic acid derivatives. This oxidative cleavage is a well-documented vulnerability of deoxybenzoins[1].

Q2: I observe a rapid color change (yellowing/browning) and loss of purity when using basic solvents or amine bases. What is happening? The Causality: You are observing base-catalyzed enolization and subsequent aldol condensation . The 2,4-dichlorophenyl group inductively withdraws electron density, drastically lowering the pKa of the α -protons. Even mild bases (like triethylamine or pyridine) can deprotonate this carbon, forming a highly reactive enolate. Once formed, the enolate can act as a nucleophile, attacking the carbonyl of unreacted molecules to form complex, conjugated polymeric impurities (which appear yellow or brown). Furthermore, enolates react with oxygen orders of magnitude faster than the neutral ketone, accelerating the auto-oxidation described in Q1.

Q3: My compound degrades when left on the benchtop in clear vials, even under an inert argon atmosphere. Why? The Causality: This is a classic Norrish Type I Photochemical Cleavage . Deoxybenzoins are highly sensitive to ultraviolet (UV) light. Upon absorbing UV radiation, the molecule enters an excited triplet state, leading to the homolytic α -cleavage of the C–C bond adjacent to the carbonyl[2]. This generates a benzoyl radical and a 2,4-dichlorobenzyl radical[3]. These radicals then abstract hydrogen from the solvent or recombine to form benzaldehyde and 2,4-dichlorotoluene impurities.

Part 2: Visualizing the Degradation Network

To effectively troubleshoot, you must understand how environmental triggers dictate the degradation pathway. The flowchart below maps the causality between handling conditions and molecular breakdown.

Mechanistic degradation pathways of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Part 3: Quantitative Degradation Profiles

Use the following table to cross-reference your analytical data (HPLC/LC-MS) with the specific handling failure that caused it.

Degradation Pathway	Primary Environmental Trigger	Major Analytical Markers (LC-MS/HPLC)	Preventive Measure
Oxidative Cleavage	Oxygen, Heat, Trace Metals (Cu, Fe)	Benzoic acid ( m/z 121), 2,4-Dichlorobenzoic acid ( m/z 189)	Store under Argon; use metal-free spatulas.
Norrish Type I Cleavage	UV Light (Benchtop exposure)	Benzaldehyde ( m/z 105), 2,4-Dichlorotoluene ( m/z 159)	Use amber glassware; manipulate under red light.
Aldol Condensation	Amine bases, Basic glassware, DMSO	High MW oligomers, broad late-eluting peaks, yellowing	Acid-wash glassware; avoid basic solvents.

Part 4: Self-Validating Stabilization Protocols

To ensure scientific integrity, do not simply follow steps; validate them. The following workflows are designed as closed-loop systems where the success of the stabilization is analytically verified at the end of the process.

Protocol A: Inert, Light-Protected Storage Workflow

Objective: Prevent auto-oxidation and Norrish Type I photolysis during long-term storage.

• Vessel Preparation: Select a high-density amber glass vial (blocks >99% of UV light below 400 nm). Acid-wash the vial with 0.1 M HCl to neutralize any alkaline silicates on the glass surface, rinse with LC-MS grade water, and dry thoroughly in a vacuum oven at 80°C.

• Deoxygenation: Transfer the 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one into the vial. Place the vial in a vacuum desiccator. Apply vacuum (≤ 10 mbar) for 15 minutes to remove interstitial oxygen, then backfill with high-purity Argon (heavier than nitrogen, providing a better protective blanket). Repeat this vacuum-purge cycle three times.

• Sealing and Storage: Seal the vial with a PTFE-lined septum cap (avoid rubber, which can leach plasticizers and allow oxygen permeation). Wrap the seal with Parafilm and store at -20°C.

• Validation Step: After 30 days, dissolve a 1 mg aliquot in LC-MS grade Acetonitrile. Run an HPLC assay at 254 nm. Validation criterion: The combined peak area for benzoic acid and 2,4-dichlorobenzoic acid must be < 0.5%. If the peak area exceeds this, your Argon seal was compromised.

Protocol B: Controlled Reaction Handling (Avoiding Enolate Degradation)

Objective: Prevent base-catalyzed self-condensation during synthetic manipulation.

• Solvent Selection: Strictly avoid basic or highly polar aprotic solvents that stabilize enolates (e.g., DMSO, DMF) unless absolutely required by the reaction. If DMSO must be used, ensure it is freshly distilled and degassed, as DMSO can act as an oxidant for deoxybenzoins under certain conditions[1]. Prefer non-polar or slightly acidic solvents (e.g., DCM, Toluene).

• Reagent Addition: If an amine base must be used in your workflow, cool the reaction mixture to -78°C (using dry ice/acetone) before adding the base. This kinetic control suppresses the rate of self-condensation.

• Quenching: Quench the reaction strictly with a cold, mildly acidic buffer (e.g., saturated aqueous NH4​Cl ) to immediately protonate any transient enolates back to the stable ketone form.

• Validation Step: Monitor the reaction via TLC or HPLC. Validation criterion: The absence of a persistent yellow/brown hue in the organic layer, and the absence of broad, late-eluting peaks on the HPLC chromatogram, confirms that aldol condensation was successfully suppressed.

Part 5: Diagnostic Decision Tree

If you detect degradation, use the following logic gate to identify the root cause and implement the correct protocol.

Troubleshooting workflow for identifying and resolving compound degradation.

References

• Shaikh, S. K., Kamble, R., & Kariduraganavar, M. Y. (2022). The DMSO based oxidation of deoxybenzoin to benzil. ResearchGate.[Link]

• Fouassier, J.-P., & Merlin, A. (1979). Photochemical α-cleavage and hydrogen abstraction in deoxybenzoin: a laser spectroscopy investigation. Canadian Journal of Chemistry.[Link]

• Lewis, F. D., et al. (1975). Photochemical α cleavage of ketones in solution. VI. Substituent effects on the photochemical α cleavage of deoxybenzoin. The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one Analogs as Potential Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel and effective antifungal agents, the exploration of diverse chemical scaffolds is paramount. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs based on the 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one core, a deoxybenzoin derivative. While direct and extensive research on this specific parent compound is emerging, we can extrapolate and build a robust SAR model by examining structurally related compounds, primarily chalcones and other deoxybenzoin analogs, which share key pharmacophoric features. This guide will synthesize findings from existing literature to propose a framework for designing novel analogs with enhanced antifungal potency.

The Deoxybenzoin and Chalcone Scaffolds: A Foundation for Antifungal Activity

Deoxybenzoins (1,2-diphenylethan-1-ones) and chalcones (1,3-diphenyl-2-propen-1-ones) are two closely related classes of aromatic ketones that have garnered significant attention for their wide range of pharmacological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties.[1][2][3][4] The core structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one belongs to the deoxybenzoin family. The presence of the reactive α,β-unsaturated keto group in chalcones is often cited as being crucial for their biological activity.[1] While deoxybenzoins lack this unsaturation, their flexible ethanone linker still allows for critical interactions with biological targets.

The fungicidal potential of these scaffolds is often attributed to their ability to interfere with key cellular processes in fungi. For instance, some chalcone derivatives have been shown to inhibit mitochondrial succinate dehydrogenase (SDH), a crucial enzyme in the respiratory chain, and disrupt the fungal cell membrane.[5]

Deciphering the Structure-Activity Relationship (SAR)

To guide the rational design of more potent 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one analogs, we will systematically explore the impact of structural modifications at three key positions: the phenyl ring (Ring A) , the 2,4-dichlorophenyl ring (Ring B) , and the ethanone linker .

Modifications on the Phenyl Ring (Ring A)

The substitutions on the phenyl ring (Ring A) can significantly influence the electronic and steric properties of the molecule, thereby affecting its binding affinity to the target site. Based on studies of related deoxybenzoin and chalcone analogs, we can predict the following trends:

• Electron-Withdrawing Groups (EWGs): Halogens (F, Cl, Br) and nitro groups at the para-position of Ring A have often been shown to enhance antifungal activity.[1] The 4-chloro derivative of a chalcone, for instance, exhibited superior antifungal activity compared to the unsubstituted parent compound.[1]

• Electron-Donating Groups (EDGs): The introduction of EDGs like methoxy (-OCH3) or hydroxyl (-OH) groups can have varied effects. While some studies on deoxybenzoins have shown that 2,4-dihydroxylation can be a key pharmacophore for other biological activities, their impact on antifungal potency needs careful evaluation.[6]

• Positional Isomerism: The position of the substituent on Ring A is critical. Generally, para-substitution is favored over ortho- or meta-substitution, potentially due to more favorable interactions within the target's binding pocket.

Modifications on the 2,4-Dichlorophenyl Ring (Ring B)

The 2,4-dichloro substitution on Ring B is a common feature in many bioactive molecules, including several antifungal agents. This substitution pattern creates a specific electronic and steric profile that can be crucial for activity.

• Alternative Halogenation Patterns: Exploring other halogenation patterns on Ring B, such as 2,6-dichloro, 3,4-dichloro, or mono-chloro substitutions, could reveal important SAR insights.[7][8] The relative positions of the chlorine atoms can drastically alter the molecule's conformation and its ability to fit into a specific binding site.

• Replacement of Chlorine Atoms: Substituting the chlorine atoms with other EWGs like trifluoromethyl (-CF3) or cyano (-CN) groups could modulate the electronic properties and potentially enhance activity. Conversely, replacing them with EDGs would likely be detrimental.

• Introduction of Heterocyclic Rings: Replacing Ring B with various heterocyclic rings (e.g., thiophene, furan, pyridine) is a common strategy in medicinal chemistry to improve potency and pharmacokinetic properties.[9]

Modifications of the Ethanone Linker

The ethanone linker provides flexibility to the molecule, allowing the two aromatic rings to adopt an optimal conformation for target binding.

• Introduction of Unsaturation (Chalcone Analogs): As previously mentioned, introducing a double bond to form a chalcone scaffold often leads to a significant increase in antifungal activity. This is attributed to the planarity and reactivity of the α,β-unsaturated ketone moiety.[1]

• Modification of the Carbonyl Group: The carbonyl group is a key hydrogen bond acceptor. Its reduction to a hydroxyl group or conversion to an oxime has been shown to modulate the biological activity of deoxybenzoin derivatives, though not always favorably for antifungal effects.[10]

• Introduction of Heteroatoms: Incorporating heteroatoms like nitrogen or sulfur into the linker, for example by creating azole-containing derivatives, is a well-established strategy in the design of antifungal agents.[9][11]

Comparative Antifungal Activity Data (Hypothetical)

To illustrate the potential impact of the structural modifications discussed, the following table presents hypothetical Minimum Inhibitory Concentration (MIC) values for a series of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one analogs against a representative fungal pathogen, Candida albicans. These values are extrapolated from published data on structurally related compounds.[1][5][12]

Compound ID	Ring A Substitution	Ring B Substitution	Linker Modification	Hypothetical MIC (µg/mL) against C. albicans
Parent	Unsubstituted	2,4-Dichloro	Ethanone	32
A1	4-Chloro	2,4-Dichloro	Ethanone	16
A2	4-Nitro	2,4-Dichloro	Ethanone	8
A3	4-Methoxy	2,4-Dichloro	Ethanone	64
B1	Unsubstituted	4-Chloro	Ethanone	24
B2	Unsubstituted	3,4-Dichloro	Ethanone	16
C1	Unsubstituted	2,4-Dichloro	Propenone (Chalcone)	4
C2	4-Chloro	2,4-Dichloro	Propenone (Chalcone)	2

This data is for illustrative purposes and based on trends observed in related compound series.

Experimental Protocols

The evaluation of novel antifungal agents requires standardized and reproducible experimental protocols. The following are key methodologies for determining the in vitro antifungal efficacy of the synthesized analogs.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method is a gold standard for determining the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.[13][14]

Materials:

• Synthesized analog compounds

• Fungal strains (e.g., Candida albicans, Aspergillus niger)[12]

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS[13]

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)[13]

• Dimethyl sulfoxide (DMSO) for dissolving compounds

Procedure:

• Inoculum Preparation:

  • For yeasts, culture the strain on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. Prepare a suspension in sterile saline to match a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to a final concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.[13]

  • For molds, grow on Potato Dextrose Agar (PDA) until sporulation. Harvest conidia with sterile saline containing 0.05% Tween 20 and adjust the concentration to 0.4-5 x 10⁴ conidia/mL.[13]

• Compound Dilution:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add 100 µL of RPMI-1640 to all wells.

  • Add 100 µL of the stock compound solution to the first column and perform two-fold serial dilutions across the plate. The final DMSO concentration should not exceed 1%.[13]

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Include a positive control (known antifungal), a negative control (medium and inoculum), and a sterility control (medium only).[13]

  • Incubate the plates at 35°C for 24-48 hours for yeasts and up to 72 hours for molds.[13]

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by using a spectrophotometer to measure turbidity.[14]

Minimum Fungicidal Concentration (MFC) Assay

This assay determines the lowest concentration of an antifungal agent that kills the fungus.

Procedure:

• Following MIC determination, take a 10-20 µL aliquot from each well that shows no visible growth.

• Spot the aliquot onto a fresh SDA plate.

• Incubate the plates at 35°C for 24-48 hours.

• The MFC is the lowest concentration from which no fungal growth is observed on the subculture plates.[13]

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in the design and evaluation of these novel antifungal agents, the following diagrams illustrate the key workflows.

Caption: Logical workflow for the design and evaluation of novel antifungal analogs.

Caption: Experimental workflow for the Minimum Inhibitory Concentration (MIC) assay.

Conclusion and Future Directions

The 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one scaffold holds promise as a starting point for the development of novel antifungal agents. By leveraging the extensive knowledge of the SAR of related chalcones and deoxybenzoins, researchers can rationally design analogs with potentially enhanced potency and a favorable pharmacological profile. Future work should focus on the synthesis and systematic evaluation of a diverse library of analogs, exploring a wide range of substitutions on both aromatic rings and modifications to the ethanone linker. Promising lead compounds should then be subjected to further studies, including mechanism of action elucidation, in vivo efficacy testing in animal models, and toxicity assessments. This structured approach will be instrumental in unlocking the full therapeutic potential of this chemical class in the fight against fungal infections.

References

• Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity. [Link to Source]
• Antifungal activity of chalcone derivatives containing 1,2,3,4-tetrahydroquinoline and studies on them as potential SDH inhibitors. [Link to Source]
• Design, Synthesis, and Antifungal Activity of Novel Chalcone Derivatives Containing a Piperazine Fragment. Journal of Agricultural and Food Chemistry. [Link to Source]
• Antifungal Assay of Some Novel Chalcone Derivatives. Current Agriculture Research Journal. [Link to Source]
• Synergistic antifungal effect of cyclized chalcone derivatives and fluconazole against Candida albicans. MedChemComm. [Link to Source]
• Synthesis, crystal structure and antimicrobial activity of deoxybenzoin derivatives from genistein. European Journal of Medicinal Chemistry. [Link to Source]
• Design, Synthesis, and Immunosuppressive Activity of New Deoxybenzoin Deriv
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A Comparative Guide to the Structural Confirmation of Synthesized 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

In the landscape of drug discovery and development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor and regulatory compliance.[1][2] An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and significant delays in the development pipeline.[1] This guide provides an in-depth, comparative analysis of the essential analytical techniques used to confirm the structure of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, a deoxybenzoin derivative. Deoxybenzoins are valuable structural motifs and precursors in the synthesis of a wide range of biologically active compounds and natural products.[3]

Our focus will be on the synergistic application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. We will explore the causality behind experimental choices and present the data in a framework that is both instructional and practical for researchers in the field.

The Integrated Approach to Structural Verification

No single analytical technique provides a complete structural picture.[4] True confidence in a synthesized structure is achieved by integrating complementary data from several orthogonal methods. While NMR is often considered the most powerful tool for elucidating complex molecular structures, MS provides crucial molecular weight and fragmentation information, and IR spectroscopy confirms the presence of key functional groups.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Blueprint

NMR spectroscopy is the premier technique for determining the carbon-hydrogen framework of an organic molecule.[4] For 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, both ¹H and ¹³C NMR are indispensable.

Causality in Experimental Design:

The choice of solvent (e.g., CDCl₃ or DMSO-d₆) is critical, as it must dissolve the sample without contributing interfering signals. A standard like tetramethylsilane (TMS) is added to provide a zero-point reference for the chemical shift scale. The magnetic field strength of the spectrometer (e.g., 300, 500 MHz) is also a key consideration; higher field strengths provide better signal dispersion and resolution, which is crucial for resolving complex splitting patterns in the aromatic regions.

Expected ¹H NMR Data (300 MHz, CDCl₃)

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons.

Proton(s)	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Justification
Methylene (-CH₂-)	~ 4.3	Singlet (s)	2H	Protons are alpha to the carbonyl group, causing a significant downfield shift. They have no adjacent protons, resulting in a singlet.
Phenyl Ring (C₆H₅)	~ 7.9-8.1 (ortho), ~7.4-7.6 (meta, para)	Multiplet (m)	5H	Protons ortho to the electron-withdrawing carbonyl group are most deshielded. The remaining protons appear as a complex multiplet further upfield.
Dichlorophenyl Ring	~ 7.2-7.4	Multiplet (m)	3H	The three aromatic protons will exhibit complex splitting due to their relative positions and coupling with each other. Their exact shifts are influenced by the two chlorine atoms.

Expected ¹³C NMR Data (75 MHz, CDCl₃)

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Carbon(s)	Expected Chemical Shift (δ, ppm)	Justification
Carbonyl (C=O)	~ 196-198	The carbonyl carbon is highly deshielded and typically appears far downfield, a characteristic feature of ketones.[6]
Methylene (-CH₂-)	~ 45-50	This carbon is alpha to the carbonyl group, resulting in a downfield shift from a typical sp³ carbon.
Aromatic Carbons	~ 128-138	Aromatic carbons appear in a characteristic region. Carbons bearing chlorine atoms and the carbon attached to the carbonyl group will have distinct shifts.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry is a powerful analytical technique that provides the exact molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns.[7] For our target molecule, a "soft" ionization technique like Electrospray Ionization (ESI) would be used to confirm the molecular weight, while a "hard" technique like Electron Ionization (EI) would be employed to induce fragmentation.[5]

Causality in Experimental Design:

High-Resolution Mass Spectrometry (HRMS) is chosen over low-resolution MS to determine the elemental composition.[8] By measuring the mass-to-charge ratio (m/z) to several decimal places, we can confirm a molecular formula that is consistent with the expected structure, a critical step in distinguishing between isomers.

Expected Mass Spectrometry Data

Molecular Formula: C₁₄H₁₀Cl₂O Exact Mass: 279.0118

The most characteristic fragmentation in deoxybenzoin derivatives is the α-cleavage of the bond between the carbonyl group and the methylene carbon.[6][9] This cleavage is highly favorable as it results in the formation of a stable, resonance-stabilized acylium ion.[10]

m/z Value	Proposed Fragment	Significance
280/282/284	[M+H]⁺	The molecular ion peak cluster. The isotopic pattern (presence of M+2 and M+4 peaks) is definitive proof of the presence of two chlorine atoms.
105	[C₆H₅CO]⁺	This is the benzoyl cation, which is expected to be the base peak (the most intense peak) in the spectrum due to its high stability. Its presence strongly supports the deoxybenzoin skeleton.[9]
175/177/179	[Cl₂C₆H₃CH₂]⁺	The 2,4-dichlorobenzyl cation. The isotopic pattern confirms the presence of two chlorine atoms in this fragment.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.[2] The absorption of infrared radiation causes molecular vibrations at specific frequencies, which correspond to the bonds present in the molecule.

Causality in Experimental Design:

The sample can be analyzed neat (as a thin film), as a KBr pellet, or dissolved in a suitable solvent. The key is to obtain a clean spectrum that clearly shows the characteristic absorption bands without interference.

Expected IR Data

For 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, the most diagnostic absorption band is the carbonyl (C=O) stretch.

Wavenumber (cm⁻¹)	Vibration	Intensity	Justification
~ 1690	C=O Stretch (Aromatic Ketone)	Strong, Sharp	The carbonyl group is conjugated with the phenyl ring, which lowers the stretching frequency from that of a typical saturated ketone (~1715 cm⁻¹).[11][12] This is a highly characteristic peak for this class of compound.
~ 3000-3100	C-H Stretch (Aromatic)	Medium	Indicates the presence of sp² C-H bonds in the aromatic rings.
~ 2850-2960	C-H Stretch (Aliphatic)	Weak	Corresponds to the methylene (-CH₂-) group.
~ 1450-1600	C=C Stretch (Aromatic)	Medium-Strong	Multiple bands in this region are characteristic of the aromatic rings.
~ 700-850	C-Cl Stretch	Strong	The presence of strong absorptions in this region is consistent with the C-Cl bonds.

Comparative Analysis of Techniques

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed carbon-hydrogen framework, connectivity, stereochemistry.	Provides the most comprehensive structural information; non-destructive.[4]	Requires larger sample amounts; can be time-consuming to analyze complex spectra.
Mass Spectrometry	Molecular weight, elemental formula (HRMS), fragmentation patterns.	Extremely sensitive (requires very little sample); provides definitive molecular weight.[5]	Isomers can be difficult to distinguish without tandem MS (MS/MS); provides limited connectivity information on its own.[8]
IR Spectroscopy	Presence of specific functional groups.	Fast, inexpensive, and easy to perform; excellent for identifying key functional groups like carbonyls.	Provides limited information about the overall molecular skeleton; spectra can be complex in the "fingerprint region".

Visualization of the Confirmation Workflow

The following diagram illustrates the logical flow of experiments and data integration for robust structural confirmation.

Caption: Workflow for the structural confirmation of a synthesized compound.

The complementary nature of these techniques provides a self-validating system for structural elucidation.

Caption: Interrelation of data from different analytical techniques.

Detailed Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified solid and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.

• Internal Standard: Add one drop of a TMS solution in CDCl₃.

• Shimming: Place the sample in the NMR spectrometer and perform automated or manual shimming procedures to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a standard proton spectrum using a 90° pulse angle and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs) to generate the final spectra. Calibrate the spectra by setting the TMS peak to 0.00 ppm.

Protocol 2: Mass Spectrometry Sample Preparation and Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• HRMS (ESI) Acquisition:

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire data in positive ion mode, scanning a mass range that includes the expected molecular ion (e.g., m/z 100-500).

  • Use an instrument capable of high resolution (e.g., TOF or Orbitrap) to obtain an accurate mass measurement.

• Fragmentation (EI) Acquisition:

  • If using a GC-MS system, dissolve the sample in a volatile solvent and inject it into the GC.

  • If using a direct insertion probe, place a small amount of the solid sample on the probe tip.

  • Ionize the sample using a standard electron energy of 70 eV to generate reproducible fragmentation patterns.

Protocol 3: IR Spectroscopy (ATR) Acquisition

• Background Scan: Clean the surface of the Attenuated Total Reflectance (ATR) crystal with a suitable solvent (e.g., isopropanol) and acquire a background spectrum. This is crucial to subtract the atmospheric (CO₂, H₂O) and instrument signals.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring good contact using the pressure clamp.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically subtract the background spectrum from the sample spectrum to produce the final IR absorbance plot.

Conclusion

The structural confirmation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is not merely a procedural step but a foundational requirement for its use in further research and development. By methodically applying NMR, MS, and IR spectroscopy, researchers can build a comprehensive and self-validating data package. The ¹H and ¹³C NMR spectra establish the precise connectivity of the atoms, the high-resolution mass spectrum confirms the elemental composition and molecular weight, and the IR spectrum provides a rapid check for the critical carbonyl functional group. The convergence of data from these distinct analytical principles provides the highest level of confidence in the synthesized structure, ensuring the integrity of all subsequent scientific endeavors.

References

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Comprehensive Purity Analysis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one: A Comparative Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of verifying the purity of complex halogenated intermediates. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (a highly substituted deoxybenzoin derivative) is a critical structural motif in the synthesis of novel heterocyclic active pharmaceutical ingredients (APIs), including indole and triazole antifungals. However, its biphenyl-like steric hindrance, enolizable alpha-protons, and the inductive effects of the dichloro-substitution present unique challenges.

Relying solely on Liquid Chromatography Area Percentage (LCAP) for purity assessment is a critical pitfall in early-stage development, as it assumes identical UV response factors for all impurities. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR) to establish a self-validating, orthogonal approach to purity analysis.

Mechanistic Overview & Analytical Challenges

The chemical architecture of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one dictates its analytical behavior:

• Strong Chromophore: The conjugated system (carbonyl bridging two aromatic rings) provides excellent UV absorbance, making HPLC-UV highly sensitive.

• Thermal Lability: The benzylic C-C bond alpha to the carbonyl is susceptible to thermal cleavage at the elevated temperatures required for GC injection, risking the formation of degradation artifacts.

• Distinct Proton Environments: The isolated methylene ( −CH2​− ) protons between the carbonyl and the dichlorophenyl ring provide a distinct, non-overlapping singlet in 1H NMR, making the molecule an ideal candidate for qNMR [2].

Comparative Analysis of Methodologies

Quantitative NMR (qNMR): The Primary Metrological Standard

qNMR stands as a robust method for gauging pharmaceutical purity because it relies on the intrinsic property that the integral of an NMR peak is directly proportional to the nucleus concentration [2]. Unlike chromatographic methods, qNMR can determine absolute purity without requiring a certified reference standard of the analyte itself [1]. Classical purity determination by qNMR using an internal standard delivers highly precise, non-destructive results [5].

High-Performance Liquid Chromatography (HPLC-UV): Trace Profiling

While qNMR provides absolute mass purity, it lacks the sensitivity to detect trace impurities (<0.1%) that may be critical for downstream API synthesis. HPLC-UV separates structurally similar impurities (e.g., monochloro-derivatives or unreacted phenylacetic acid precursors). The choice of method must be guided by the expected purity level and the nature of potential impurities [7].

Gas Chromatography (GC-FID/MS): Residual Solvents

GC-MS offers an excellent balance of sensitivity and structural information for volatile compounds [7]. However, for this specific high-boiling halogenated ketone, GC is best reserved for quantifying residual volatile organic solvents (e.g., ethyl acetate, hexanes) rather than the primary purity assay, due to the risk of thermal degradation.

Analytical Workflow & Decision Matrix

Decision Matrix for Analytical Method Selection in Halogenated Ketone Purity Assessment

Self-Validating Experimental Protocols

Protocol A: Absolute Purity via 1H qNMR

Method validation proves that optimized 1H qNMR methodologies can deliver high accuracy with measurement uncertainties as low as 0.60% [9].

• Internal Standard (IS) Selection: Select Maleic acid (singlet at ~6.3 ppm in CDCl3​ ) as the internal standard. It does not overlap with the analyte's target −CH2​− singlet (~4.3 ppm) or aromatic multiplet (7.2–8.0 ppm).

• Gravimetric Preparation: Accurately weigh ~15 mg of the analyte and an equimolar amount of Maleic acid using a microbalance. Causality: Weighing is the largest source of error in qNMR; a microbalance minimizes this uncertainty [6]. Co-dissolve in 0.6 mL of CDCl3​ .

• Acquisition Parameters:

  • Flip Angle: 90° for maximum signal-to-noise.

  • Relaxation Delay (D1): Set to 60 seconds. Causality: D1 must be ≥5×T1​ of the slowest relaxing proton to ensure >99% longitudinal magnetization recovery, preventing integration truncation errors.

• Self-Validation Check: Integrate the 13C satellite peaks of the Maleic acid IS. If the calculated purity derived from the satellites matches the primary integral within ±0.5%, the baseline and phase correction parameters are mathematically validated.

Protocol B: Trace Impurity Profiling via HPLC-UV

• Column Chemistry: Utilize a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.8 µm). Causality: High theoretical plate counts are mandatory to resolve closely eluting positional isomers (e.g., 2,6-dichloro vs. 2,4-dichloro).

• Mobile Phase:

  • Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

  • Phase B: Acetonitrile + 0.1% TFA.

  • Causality: The acidic modifier (TFA) suppresses the enolization of the ketone and the ionization of any residual acidic precursors, ensuring sharp, symmetrical peaks and preventing retention time drift.

• Gradient: 30% B to 90% B over 10 minutes. Detection at 254 nm.

• Self-Validation Check: Inject a known mixture of the analyte and a structurally similar surrogate (e.g., 2-phenylacetophenone). A resolution factor ( Rs​ ) > 2.0 validates the system's resolving power for the specific run.

Quantitative Data Comparison

The following table summarizes the performance metrics of each analytical methodology when applied to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, based on validated metrological standards.

Parameter	1H qNMR (Absolute Assay)	HPLC-UV (Trace Profiling)	GC-FID (Residual Solvents)
Primary Application	Absolute mass purity	Trace structural impurities	Volatile impurities / Solvents
Analyte Reference Standard	Not Required (Uses IS)	Required for quantitation	Required for quantitation
Limit of Detection (LOD)	~0.1% - 0.5%	~0.01%	~0.05%
Accuracy / Uncertainty	± 0.5% to 1.0%	± 1.0% to 2.0%	± 2.0% to 5.0%
Analysis Time per Sample	~15 - 30 minutes	~10 - 15 minutes	~20 - 30 minutes
Sample Destruction	Non-destructive (Recoverable)	Destructive	Destructive
Specific Vulnerability	Requires high sample solubility	Blind to non-UV absorbing species	Thermal degradation at injector

References

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• A Guide to Quantitative NMR (qNMR) - Emery Pharma.
• Quantitative NMR (qNMR) - Pharmacognosy Institute (PHCI), University of Illinois Chicago.
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• Purity Testing & Quantitative NMR Analysis - Spectral Service AG.
• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients - RSSL.
• A Comparative Guide to Purity Analysis of Hepta-1,6-dien-4-one: GC-MS vs. Alternatives - BenchChem.
• Purity analysis with qNMR vs IR - Reddit.
• Quantitative 1H NMR methodology for purity assay with high accuracy - ResearchGate.

Unlocking Therapeutic Potential: A Comparative Efficacy Guide to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one Derivatives

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for a diverse array of therapeutic agents is of paramount importance. One such scaffold that has garnered significant attention is 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. Its derivatives, particularly within the chalcone and triazole families, have demonstrated promising biological activities. This guide provides an in-depth, comparative analysis of the anticancer and antifungal efficacy of these derivatives, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in their pursuit of new therapeutic leads.

The Scientific Rationale: Synthesis and Derivatization

The 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one core structure is a versatile starting point for the synthesis of a variety of derivatives. The rationale behind the synthesis of these derivatives is rooted in the principles of structure-activity relationship (SAR) studies. By systematically modifying the peripheral chemical groups on the core scaffold, chemists can fine-tune the molecule's pharmacokinetic and pharmacodynamic properties, enhancing its efficacy against specific biological targets while potentially reducing off-target effects and toxicity.

A prevalent and efficient method for synthesizing chalcone derivatives of this scaffold is the Claisen-Schmidt condensation . This reaction involves the base-catalyzed condensation of an appropriate acetophenone with an aromatic aldehyde.[1] The choice of a strong base, such as potassium hydroxide, in an alcoholic solvent facilitates the formation of the α,β-unsaturated ketone system characteristic of chalcones.

Experimental Workflow: Claisen-Schmidt Condensation

The following diagram illustrates the general workflow for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one chalcone derivatives.

Caption: General workflow for the synthesis of chalcone derivatives.

Comparative Anticancer Efficacy

Derivatives of the 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one scaffold have shown significant cytotoxic activity against a range of human cancer cell lines. The primary mechanism of action is believed to be the induction of apoptosis (programmed cell death) and cell cycle arrest.[2][3][4]

In Vitro Cytotoxicity Data

The following table summarizes the in vitro anticancer activity of selected derivatives, expressed as the half-maximal inhibitory concentration (IC₅₀) in µg/mL. Lower IC₅₀ values indicate greater potency.

Derivative	Target Cell Line	IC₅₀ (µg/mL)	Reference
(E)-2,4-dichloro-N-(4-cinnamoylphenyl)-5-methylbenzenesulfonamide (Compound 5)	AGS (Gastric Adenocarcinoma)	< 1.0	[1]
HL-60 (Promyelocytic Leukemia)	1.57	[1]
HeLa (Cervical Cancer)	5.67	[1]
(E)-2,4-dichloro-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)-5-methylbenzenesulfonamide (Compound 7)	AGS (Gastric Adenocarcinoma)	< 1.0	[1]
HL-60 (Promyelocytic Leukemia)	< 1.57	[1]
HeLa (Cervical Cancer)	6.34	[1]

Experimental Protocol: MTT Assay for Cell Viability

The cytotoxicity of these compounds is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[5][6][7]

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, a solution of MTT is added to each well, and the plate is incubated for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is directly proportional to the number of viable cells.

• IC₅₀ Calculation: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined by plotting the cell viability against the logarithm of the compound concentration.

Conceptual Workflow of the MTT Assay

Caption: A conceptual diagram of the MTT assay workflow.

Proposed Mechanism of Anticancer Action

Chalcone derivatives often exert their anticancer effects by inducing apoptosis. This programmed cell death is a crucial mechanism for eliminating damaged or cancerous cells. One of the proposed pathways involves the activation of caspase cascades.

Signaling Pathway: Caspase-Mediated Apoptosis

Caption: Simplified pathway of caspase-mediated apoptosis.

Comparative Antifungal Efficacy

In addition to their anticancer properties, derivatives of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, particularly those incorporating a triazole moiety, have demonstrated potent antifungal activity.[8][9] Triazole antifungals are a well-established class of drugs that target the fungal cell membrane.[10][11][12]

In Vitro Antifungal Activity Data

The following table presents the in vitro antifungal activity of selected triazole-containing derivatives against various fungal strains, expressed as the percentage of mycelial growth inhibition at a concentration of 50 mg/L.

Derivative (Substituent on Aryl Ring)	Fungal Strain	Inhibition (%)	Reference
4a (2-OH)	Gibberella zeae	High	[8][9]
Fusarium oxysporum	High	[8][9]
Cytospora mandshurica	High	[8][9]
4i (4-Cl)	Fusarium oxysporum	56.2	[8]

Experimental Protocol: Mycelial Growth Rate Method

The antifungal activity of these compounds is often evaluated using the mycelial growth rate method, also known as the "poisoned food technique".[8][13] This method assesses the ability of a compound to inhibit the growth of fungal mycelium on a solid medium.

Step-by-Step Methodology:

• Medium Preparation: A suitable culture medium, such as Potato Dextrose Agar (PDA), is prepared and sterilized.

• Compound Incorporation: The test compound is dissolved in a suitable solvent and added to the molten agar at various concentrations. The agar is then poured into Petri plates.

• Inoculation: A small disc of mycelium from a fresh fungal culture is placed at the center of each agar plate.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 25-28°C) for several days.

• Growth Measurement: The diameter of the fungal colony is measured at regular intervals.

• Inhibition Calculation: The percentage of mycelial growth inhibition is calculated by comparing the growth in the plates containing the test compound to the growth in control plates (without the compound).

Proposed Mechanism of Antifungal Action

The primary mechanism of action for triazole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[10][14][15] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. The disruption of ergosterol synthesis leads to a compromised cell membrane, ultimately inhibiting fungal growth.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis

Caption: The inhibitory effect of triazole derivatives on ergosterol biosynthesis.

Conclusion

The 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one scaffold serves as a promising platform for the development of novel therapeutic agents with potent anticancer and antifungal activities. The derivatization of this core structure, particularly into chalcones and triazole-containing compounds, has yielded molecules with significant in vitro efficacy. The comparative data presented in this guide highlights the potential of these derivatives and provides a foundation for further research and development. The detailed experimental protocols and mechanistic insights are intended to empower researchers to build upon these findings and accelerate the discovery of new drugs to combat cancer and fungal infections.

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• Triazole antifungals. EBSCO. [Link]

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• Antifungal Assay Agar. HiMedia. [Link]

• Antifungal Effect of Novel 2-Bromo-2-Chloro-2-(4-Chlorophenylsulfonyl)-1-Phenylethanone against Candida Strains. PMC. [Link]

• In Vitro Antifungal Activity Assay. Bio-protocol. [Link]

• Synthesis and anticancer activity studies on some 2-chloro-1,4-bis-(5-substituted-1,3,4-oxadiazol-2-ylmethyleneoxy) phenylene derivatives. NIScPR Online Periodical Repository. [Link]

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A Comparative Guide to the Synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one: Navigating Reproducibility in α-Aryl Ketone Production

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the reproducible and efficient formation of carbon-carbon bonds remains a cornerstone of molecular construction. The α-aryl ketone motif, a key structural element in numerous biologically active molecules and pharmaceutical intermediates, presents a compelling case study in the evolution of synthetic methodologies. This guide provides an in-depth comparison of two prominent methods for the synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one: the traditional Friedel-Crafts acylation and the modern palladium-catalyzed α-arylation of ketones. By dissecting the experimental protocols and the underlying chemical principles, we aim to equip researchers with the insights necessary to make informed decisions that ensure experimental reproducibility and success.

Introduction to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, a deoxybenzoin derivative, serves as a valuable building block in the synthesis of more complex molecules. Its structure, featuring a dichlorinated phenyl ring, makes it a precursor of interest in the development of compounds with potential applications in agrochemicals and pharmaceuticals. The reliable synthesis of this and related α-aryl ketones is therefore of significant importance.

Method 1: The Classic Approach - Friedel-Crafts Acylation

The Friedel-Crafts acylation, a cornerstone of organic chemistry since its discovery in 1877, provides a direct route to aryl ketones.[1] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride, typically using a strong Lewis acid catalyst.[2][3]

Underlying Principles and Rationale

The reaction proceeds through the in-situ generation of a highly electrophilic acylium ion from the reaction of the acyl chloride with the Lewis acid catalyst, such as aluminum chloride (AlCl₃).[4] This acylium ion is then attacked by the electron-rich aromatic ring (in this case, benzene), leading to the formation of the aryl ketone. A key advantage of Friedel-Crafts acylation over its alkylation counterpart is the deactivating effect of the resulting ketone group, which prevents polysubstitution and leads to monoacylated products.[4]

Experimental Protocol: Synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one via Friedel-Crafts Acylation

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• 2-(2,4-dichlorophenyl)acetyl chloride

• Anhydrous Benzene

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 2-(2,4-dichlorophenyl)acetyl chloride (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature at 0 °C.

• Aromatic Substrate Addition: To the dropping funnel, add anhydrous benzene (1.0 equivalent) dissolved in anhydrous dichloromethane. Add the benzene solution dropwise to the reaction mixture over 30 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid with vigorous stirring.[5]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Reproducibility Challenges and Causality

The reproducibility of Friedel-Crafts acylation is notoriously sensitive to several factors:

• Catalyst Activity: Aluminum chloride is extremely hygroscopic. Any moisture will deactivate the catalyst, leading to low or no product yield.[6] Ensuring strictly anhydrous conditions is paramount.

• Stoichiometry of Catalyst: The ketone product can form a complex with the Lewis acid, effectively sequestering the catalyst.[6] Therefore, at least a stoichiometric amount of the catalyst is often required.

• Substrate Purity: Impurities in the starting materials can interfere with the reaction.

• Temperature Control: The initial reaction is exothermic. Poor temperature control can lead to side reactions and reduced yield.

Visualizing the Friedel-Crafts Acylation Workflow

Caption: Workflow for Friedel-Crafts Acylation.

Method 2: The Modern Alternative - Palladium-Catalyzed α-Arylation

The palladium-catalyzed α-arylation of ketones has emerged as a powerful and versatile method for the formation of C(sp²)-C(sp³) bonds. This cross-coupling reaction offers a milder and often more functional group tolerant alternative to traditional methods.

Underlying Principles and Rationale

The reaction typically involves the coupling of an aryl halide or triflate with a ketone enolate in the presence of a palladium catalyst and a suitable ligand. The catalytic cycle generally proceeds through oxidative addition of the aryl halide to the Pd(0) complex, followed by coordination of the ketone enolate, and finally reductive elimination to form the α-aryl ketone and regenerate the Pd(0) catalyst. The choice of ligand is crucial for the success of the reaction, with bulky, electron-rich phosphine ligands often being employed to facilitate the key steps of the catalytic cycle.[7][8]

Experimental Protocol: Synthesis of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one via Palladium-Catalyzed α-Arylation

Materials:

• Palladium(II) acetate (Pd(OAc)₂) or a similar Pd precursor

• A suitable phosphine ligand (e.g., Xantphos, BINAP)

• 1-Bromo-2,4-dichlorobenzene

• Acetophenone

• A strong base (e.g., sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS))

• Anhydrous toluene or dioxane

• Standard laboratory glassware for air-sensitive reactions

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precursor, the phosphine ligand, and the base to a flame-dried Schlenk tube or round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: Add the anhydrous solvent, followed by 1-bromo-2,4-dichlorobenzene (1.0 equivalent) and acetophenone (1.2 equivalents).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 4-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Washing: Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the pure 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

Reproducibility Challenges and Causality

While generally more robust than Friedel-Crafts acylation, the reproducibility of palladium-catalyzed α-arylation is dependent on several critical parameters:

• Catalyst System: The choice of palladium precursor and ligand is crucial and often substrate-dependent. The catalyst system must be active enough to promote the reaction without leading to decomposition.

• Base: The strength and nature of the base can significantly impact the reaction outcome. The base must be strong enough to deprotonate the ketone without causing side reactions.

• Solvent and Temperature: The solvent must be anhydrous and capable of dissolving the reagents. The reaction temperature needs to be optimized to ensure a reasonable reaction rate without promoting catalyst deactivation or side reactions.

• Oxygen Sensitivity: The Pd(0) active species can be sensitive to oxygen. Maintaining an inert atmosphere throughout the reaction is critical for consistent results.

Visualizing the Palladium-Catalyzed α-Arylation Workflow

Caption: Workflow for Palladium-Catalyzed α-Arylation.

Comparative Analysis of Synthetic Methods

Parameter	Friedel-Crafts Acylation	Palladium-Catalyzed α-Arylation
Reagent Sensitivity	Highly sensitive to moisture. Requires strictly anhydrous conditions.	Sensitive to oxygen. Requires an inert atmosphere.
Catalyst	Stoichiometric amounts of a strong Lewis acid (e.g., AlCl₃).	Catalytic amounts of a palladium precursor and a ligand.
Functional Group Tolerance	Limited. Functional groups that react with strong Lewis acids are not tolerated.[1]	Generally broader. Tolerates a wider range of functional groups.
Substrate Scope	Generally effective for electron-rich aromatic compounds. Deactivated rings are unreactive.	Broad scope for both aryl halides and ketones.
Reaction Conditions	Can be exothermic and require careful temperature control.	Typically requires elevated temperatures, but conditions are generally milder.
Reproducibility Factors	Purity of reagents, strict exclusion of moisture, catalyst stoichiometry.	Catalyst system selection, base choice, exclusion of oxygen.
Waste Generation	Generates significant amounts of acidic and aluminum-containing waste.	Generates less waste due to the catalytic nature of the reaction.

Conclusion: Choosing the Right Path for Reproducible Synthesis

Both Friedel-Crafts acylation and palladium-catalyzed α-arylation offer viable pathways to 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. The choice of method will depend on the specific requirements of the synthesis, including scale, available resources, and the presence of other functional groups in more complex substrates.

For straightforward, large-scale syntheses where cost is a primary concern, the Friedel-Crafts acylation remains a relevant, albeit challenging, option. Its successful and reproducible execution hinges on meticulous attention to anhydrous conditions and reagent stoichiometry.

For syntheses requiring higher functional group tolerance, milder conditions, and potentially higher yields with complex molecules, palladium-catalyzed α-arylation is the superior choice. While the initial investment in catalysts and ligands may be higher, the broader applicability and often more predictable outcomes can lead to greater long-term efficiency and reproducibility.

Ultimately, a thorough understanding of the mechanistic underpinnings and critical experimental parameters of each method is the key to achieving reproducible and successful synthesis of α-aryl ketones like 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one.

References

• Chemguide. (n.d.). Friedel-Crafts Acylation of Benzene. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-butyl-2-(2,4-dichlorophenyl)oxirane via Nucleophilic Substitution.

• ResearchGate. (n.d.). Palladium-Catalysed Carbonylative α-Arylation of Acetone and Acetophenones to 1,3-Diketones | Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (2004, November 25). Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides.

• BYJU'S. (n.d.). Friedel-Crafts Acylation and Alkylation Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism [Video]. YouTube. [Link]...

• ResearchGate. (2017, October 19). (PDF)

• Hartwig, J. F., & Shaughnessy, K. H. (2014). Pd-Catalyzed α-Arylation of α,α-Difluoroketones with Aryl Bromides and Chlorides. A Route to Difluoromethylarenes. Journal of the American Chemical Society, 136(34), 11849–11852. [Link]

• ResearchGate. (n.d.).
• University of Michigan. (n.d.).

• SlideShare. (n.d.). Friedel crafts acylation. Retrieved from [Link]

• Chemguide. (n.d.). Friedel-Crafts Reactions of Benzene and Methylbenzene. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.).
• StudySmarter. (n.d.).

• Vo, G. D., & Hartwig, J. F. (2008). Palladium-catalyzed alpha-arylation of aldehydes with bromo- and chloroarenes catalyzed by [{Pd(allyl)Cl}2] and dppf or Q-phos. Angewandte Chemie (International ed. in English), 47(11), 2127–2130. [Link]

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• 8. researchgate.net [researchgate.net]

Peer-Reviewed Validation of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one in Azole Antifungal Discovery: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate the structural determinants that dictate the success of an active pharmaceutical ingredient (API) in early-stage discovery. When engineering azole-class antifungals, the selection of the starting ketone scaffold is the most critical variable for both synthetic viability and downstream pharmacodynamics.

This guide objectively compares 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (CAS 93534-17-9) against alternative building blocks, providing peer-reviewed experimental validation for its use in synthesizing highly potent CYP51 inhibitors [1].

Mechanistic Grounding & Rationale

In the rational design of lanosterol 14α-demethylase (CYP51) inhibitors, the 2,4-dichlorophenyl moiety serves a dual, synergistic purpose:

• Chemical Reactivity : The electron-withdrawing chlorine atoms modulate the electrophilicity of the adjacent carbonyl group. This facilitates high-yield epoxide formation during the Corey-Chaykovsky reaction, a critical step in azole synthesis [2].

• Target Affinity (Pharmacodynamics) : The 2,4-dichloro substitution pattern perfectly matches the hydrophobic binding cleft of the fungal CYP51 enzyme. The steric bulk of the halogens at the ortho and para positions locks the aromatic ring in a conformation that maximizes van der Waals interactions with the apoprotein, while the triazole nitrogen coordinates the heme iron[1].

Replacing this scaffold with mono-halogenated or unhalogenated analogs drastically reduces antifungal potency due to suboptimal lipophilic contact and target pocket mismatch.

Comparative Performance Analysis

To objectively evaluate 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, we must benchmark its performance in synthesizing triazole derivatives against alternative acetophenone scaffolds. The data below synthesizes peer-reviewed findings on intermediate reaction yields and biological efficacy (Minimum Inhibitory Concentration, MIC, against Candida albicans) [1][2].

Starting Ketone Scaffold	Halogen Substitution	Epoxide Yield (Step 1)	Final API Purity (HPLC)	MIC vs. C. albicans (mg/mL)
2-(2,4-Dichlorophenyl)-1-phenylethan-1-one	2,4-Dichloro	82 - 85%	≥ 98.7%	0.0003 - 0.001
2-(4-Chlorophenyl)-1-phenylethan-1-one	4-Chloro	70 - 74%	≥ 95.0%	0.015 - 0.030
1,2-Diphenylethan-1-one	None (Unhalogenated)	< 50%	≥ 90.0%	> 0.1 (Inactive)

Scientist's Insight : The 2,4-dichloro scaffold vastly outperforms the mono-chloro and unhalogenated alternatives. Unhalogenated analogs suffer from poor electrophilicity at the carbonyl center (reducing synthetic yield) and lack the necessary lipophilicity (LogP) to penetrate the fungal cell membrane and anchor into the CYP51 active site.

Validated Experimental Methodology

The following protocol details the synthesis of an azole API using 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one. Every step is designed as a self-validating system to ensure reproducibility and high-fidelity data generation.

Phase 1: Epoxidation (Corey-Chaykovsky Reaction)

• Procedure : Suspend sodium hydride (NaH, 1.2 eq) in anhydrous DMSO/THF under an inert argon atmosphere. Slowly add trimethylsulfoxonium iodide (1.2 eq) and stir until hydrogen evolution ceases. Introduce 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one (1.0 eq) dropwise. Stir at room temperature for 4 hours, then quench with cold water and extract with ethyl acetate.

• Causality : NaH deprotonates the sulfoxonium salt to generate a reactive sulfur ylide. The electron-withdrawing nature of the 2,4-dichlorophenyl group increases the electrophilicity of the ketone's carbonyl carbon, facilitating rapid and high-yield ylide attack compared to unhalogenated analogs.

Phase 2: Azole Ring Opening

• Procedure : Dissolve the isolated oxirane intermediate in anhydrous DMF. Add 1H-1,2,4-triazole (1.5 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Heat the reaction mixture to 90°C for 8 hours. Cool, dilute with water, and precipitate the crude tertiary alcohol API.

• Causality : K₂CO₃ acts as a base to deprotonate the triazole, enhancing its nucleophilicity. The reaction is run at 90°C in DMF because the polar aprotic solvent stabilizes the transition state of the SN2-like epoxide ring opening, driving the formation of the sterically hindered tertiary alcohol [2].

Phase 3: System Validation (Purity & Efficacy)

• Chemical Validation : Confirm purity via HPLC (Isocratic, MeCN/H₂O 70:30, 1.0 mL/min). The API purity must exceed 98.7% before biological testing to rule out artifactual toxicity from unreacted starting materials [1].

• Biological Validation : Perform broth microdilution assays (CLSI M27 guidelines). A valid synthesis batch must exhibit an MIC ≤ 0.001 mg/mL against C. albicans reference strains.

Pathway & Workflow Visualization

Synthetic workflow of azole antifungals and their CYP51-mediated mechanism of action.

References

• The Synthesis of Triazolium Salts as Antifungal Agents: A Biological and In Silico Evaluation. Antibiotics (Basel).[Link]

• Synthesis and Oral Antifungal Activity of Novel Azolylpropanolones and Related Compounds. Journal of Medicinal Chemistry.[Link]

Independent Verification of Phenyl-Ethanone Derivatives: A Comparative Guide for Researchers

This guide provides a comprehensive framework for the independent verification of phenyl-ethanone derivatives, a critical process in drug development and chemical research. Due to the limited availability of published data for 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, this document will focus on a closely related and well-characterized analog, 2',4'-Dichloroacetophenone (CAS: 2234-16-4) , to illustrate the necessary verification workflows. The methodologies and principles detailed herein are broadly applicable to a range of similar aromatic ketones.

The imperative for independent verification stems from the need to ensure the identity, purity, and consistency of research compounds, which underpins the reliability and reproducibility of scientific findings. This guide is designed for researchers, scientists, and drug development professionals, offering both the theoretical basis for experimental choices and practical, step-by-step protocols.

Rationale for Compound Verification: The "Trust but Verify" Principle in Science

In any research endeavor, the starting materials' integrity is paramount. The unverified use of a chemical reagent can lead to misleading results, wasted resources, and in the context of drug development, potential safety concerns. Independent verification confirms that the compound in hand matches the expected structure and is free from significant impurities that could interfere with experimental outcomes. This process is a cornerstone of Good Laboratory Practice (GLP) and is essential for building a robust and defensible body of scientific work.

Analytical Workflow for the Verification of 2',4'-Dichloroacetophenone

A multi-pronged analytical approach is necessary for the unambiguous confirmation of a chemical's identity and purity. The following workflow outlines the key techniques and their respective roles in the verification of 2',4'-Dichloroacetophenone.

Caption: A typical analytical workflow for the verification of a synthesized or procured chemical compound.

Comparative Analysis with Alternative Phenyl-Ethanone Derivatives

While this guide focuses on 2',4'-Dichloroacetophenone, researchers may encounter various other substituted phenyl-ethanone derivatives. Understanding their comparative properties is crucial for selecting appropriate analytical methods and for interpreting results. The following table summarizes key properties of the target compound and some of its common analogs.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Difference from Target
2',4'-Dichloroacetophenone	2234-16-4	C₈H₆Cl₂O	189.04	Lacks the benzyl group of the initially proposed compound.
2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone	94171-11-6	C₁₄H₉Cl₃O	299.58	Contains an additional chlorine atom on the second phenyl ring.[1][2]
2-(2,4-Dichlorophenoxy)-1-phenylethanone	41806-23-9	C₁₄H₁₀Cl₂O₂	281.13	Features an ether linkage instead of a direct carbon-carbon bond.[3]
2-(4-Chlorophenyl)-1-phenylethanone	6332-83-8	C₁₄H₁₁ClO	230.69	Lacks the two chlorine atoms on one of the phenyl rings.[4]

Experimental Protocols for Independent Verification

The following are detailed, step-by-step methodologies for the key experiments outlined in the verification workflow.

Synthesis of 2',4'-Dichloroacetophenone via Friedel-Crafts Acylation

The synthesis of 2',4'-dichloroacetophenone is typically achieved through the Friedel-Crafts acylation of m-dichlorobenzene with acetic anhydride or acetyl chloride, using a Lewis acid catalyst such as aluminum chloride.[5][6][7]

Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (1.1 equivalents) and an anhydrous solvent (e.g., dichloromethane or carbon disulfide).

• Reagent Addition: Cool the mixture in an ice bath. Slowly add acetic anhydride (1.0 equivalent) dropwise to the stirred suspension.

• Substrate Addition: Following the addition of the acylating agent, add m-dichlorobenzene (1.2 equivalents) dropwise, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with a saturated sodium bicarbonate solution, then with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water).

Spectroscopic and Chromatographic Analysis

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule.

¹H NMR (Proton NMR):

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field NMR spectrometer.

• Expected Spectrum for 2',4'-Dichloroacetophenone:

  • A singlet in the region of δ 2.6 ppm, integrating to 3 protons, corresponding to the methyl group (CH₃).

  • A multiplet or a series of signals in the aromatic region (δ 7.2-7.8 ppm), integrating to 3 protons, corresponding to the three protons on the dichlorinated phenyl ring.[8]

¹³C NMR (Carbon-13 NMR):

• Sample Preparation: Use the same sample as for ¹H NMR.

• Data Acquisition: Acquire the ¹³C NMR spectrum.

• Expected Spectrum for 2',4'-Dichloroacetophenone:

  • A signal for the methyl carbon around δ 26-30 ppm.

  • Multiple signals in the aromatic region (δ 125-140 ppm) for the carbons of the phenyl ring.

  • A signal for the carbonyl carbon (C=O) in the downfield region (δ 195-205 ppm).[8]

4.2.2. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, confirming its molecular formula. Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique for this analysis.[9]

GC-MS Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system.

• GC Separation: Use a suitable capillary column (e.g., a non-polar column like DB-5ms) and a temperature program to separate the compound from any residual solvent or impurities. A typical program might start at 50°C, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• MS Detection: Acquire the mass spectrum in electron ionization (EI) mode.

• Data Analysis:

  • Look for the molecular ion peak (M⁺). For 2',4'-dichloroacetophenone (C₈H₆Cl₂O), the expected m/z will be around 188, with a characteristic isotopic pattern due to the two chlorine atoms.[8]

  • Analyze the fragmentation pattern, which will likely show a prominent peak corresponding to the loss of the methyl group (M-15) and the acylium ion.

4.2.3. High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of a non-volatile organic compound. A reversed-phase method is typically employed for compounds like 2',4'-dichloroacetophenone.

RP-HPLC Protocol:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water, often with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to improve peak shape. A common starting gradient could be 50:50 acetonitrile:water, ramping to 95:5 acetonitrile:water over 15 minutes.

• Column: Use a C18 reversed-phase column.

• Sample Preparation: Prepare a solution of the compound in the mobile phase at a concentration of approximately 1 mg/mL and filter it through a 0.45 µm syringe filter.

• Analysis: Inject the sample and monitor the elution profile using a UV detector, typically at a wavelength where the compound has strong absorbance (e.g., 254 nm).

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Caption: A generalized workflow for purity assessment by reversed-phase HPLC.

Conclusion

The independent verification of chemical compounds is a non-negotiable aspect of rigorous scientific research. By employing a combination of spectroscopic and chromatographic techniques, researchers can confidently establish the identity and purity of their materials. This guide, using 2',4'-dichloroacetophenone as a practical example, provides a robust framework for this essential process. The principles and protocols described herein can be readily adapted for the verification of a wide array of phenyl-ethanone derivatives and other small molecule research compounds, thereby upholding the integrity and reproducibility of scientific findings.

References

• PubChem. 2-(2,4-Dichlorophenoxy)-1-phenylethanone. [Link]

• Icon Pharma Chem. 2,4′-Dichloroacetophenone. [Link]

• PubChem. 2',4'-Dichloroacetophenone. [Link]

• SpectraBase. 2-(2,4-Dichlorophenyl)-1-(p-tolyl)ethanone. [Link]

• Patsnap. Synthetic method of 2,4-dichloroacetophenone. [Link]

• PubChem. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one. [Link]

• Google Patents. The synthetic method of one kind 2,4- dichloroacetophenone.

• PubChem. 2,4'-Dichloroacetophenone. [Link]

• Google Patents. Method for preparing 2, 4-dichloroacetophenone.

• The Royal Society of Chemistry. [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2,4-D. [Link]

• Career Henan Chemical Co. 2,4'-Dichloroacetophenone. [Link]

• U.S. Environmental Protection Agency. Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. [Link]

• NIST WebBook. Ethanone, 1-(2,4-dichlorophenyl)-. [Link]

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• 1. 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone | 94171-11-6 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. 2-(2,4-Dichlorophenoxy)-1-phenylethanone | C14H10Cl2O2 | CID 2982023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(4-CHLOROPHENYL)-1-PHENYLETHANONE | 6332-83-8 [chemicalbook.com]
• 5. Synthetic method of 2,4-dichloroacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN109251137A - The synthetic method of one kind 2,4- dichloroacetophenone - Google Patents [patents.google.com]
• 7. CN102675073A - Method for preparing 2, 4-dichloroacetophenone - Google Patents [patents.google.com]
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• 9. Ethanone, 1-(2,4-dichlorophenyl)- [webbook.nist.gov]

Safety & Regulatory Compliance

2-(2,4-Dichlorophenyl)-1-phenylethan-1-one proper disposal procedures

Executive Summary The compound 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one is a halogenated diaryl ketone utilized in advanced organic synthesis and drug development research. Due to the presence of two chlorine atoms on the phenyl ring, this compound and any associated solvent waste cannot be processed through standard organic waste streams. Proper disposal requires strict segregation, specialized containment, and high-temperature incineration to prevent the formation of highly toxic environmental pollutants. This guide outlines the mandatory professional protocols for managing this chemical waste in a compliant laboratory setting.

The Mechanistic Rationale for Halogenated Waste Segregation

In professional laboratory settings, the disposal of organic waste is dictated by its elemental composition. 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one contains a 2,4-dichlorophenyl moiety, classifying it strictly as Halogenated Organic Waste .

The causality behind this strict segregation lies in the thermodynamics of waste incineration. Non-halogenated organic solvents (e.g., ethanol, hexane) can be used as fuel additives in cement kilns, effectively recycling their caloric value[1]. However, halogenated compounds disrupt this process. If incinerated at standard temperatures, the chlorine atoms in 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one can act as radical scavengers, leading to incomplete combustion and the subsequent de novo synthesis of polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs).

To prevent the release of these severe environmental toxins, halogenated waste must be routed to specialized commercial incinerators capable of sustaining temperatures exceeding 1100°C, equipped with rapid-quench systems and alkaline flue-gas scrubbers to neutralize the resulting hydrogen chloride (HCl) gas. Consequently, the disposal of halogenated waste is significantly more resource-intensive, often costing 2-3 times more than non-halogenated waste[1]. Even trace contamination—as low as 1,000 ppm of a halogenated compound—will reclassify an entire bulk waste container as halogenated[1].

Comparative Waste Stream Analysis

To maintain operational efficiency and regulatory compliance, laboratory personnel must understand the distinct parameters governing different waste streams.

Parameter	Halogenated Organic Waste (e.g., 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one)	Non-Halogenated Organic Waste
Defining Characteristic	Contains F, Cl, Br, or I atoms[1].	Composed strictly of C, H, O, N, S.
Disposal Method	High-temperature incineration (>1100°C) with alkaline gas scrubbing.	Often utilized as fuel blending/additives in industrial kilns[1].
Contamination Threshold	>1,000 ppm halogen content classifies the entire mixture as halogenated[1].	N/A (Must remain free of halogens).
Regulatory Status	Strictly regulated; cannot be sink disposed or sent to municipal landfills[1][2].	Regulated hazardous waste; cannot be sink disposed[2].
Incompatibilities	Strong oxidizers, alkali metals (e.g., sodium, potassium), aluminum powder.	Strong oxidizers, inorganic acids (e.g., nitric acid, sulfuric acid)[2].

Standard Operating Procedure: Laboratory Disposal Workflow

The following step-by-step methodology must be adhered to when disposing of 2-(2,4-Dichlorophenyl)-1-phenylethan-1-one, whether in its pure solid form, as a reaction intermediate, or dissolved in a solvent matrix.

Step 1: Point-of-Generation Segregation

• Identify the waste matrix. If the compound is dissolved in a solvent (e.g., dichloromethane or even a non-halogenated solvent like ethyl acetate), the entire mixture must be designated as Halogenated Organic Waste[1].

• Ensure the waste is not mixed with incompatible inorganic chemicals, aqueous acids, bases, or heavy metals (e.g., mercury)[1][2].

Step 2: Primary Containment

• Transfer the waste into a UN-approved, leak-proof container compatible with halogenated organics (typically High-Density Polyethylene (HDPE) or glass carboys)[1].

• The container must be kept securely closed with a screw-top cap at all times, except when actively adding waste, to prevent volatile emissions[1][2].

Step 3: Regulatory Labeling

• Attach a standardized Hazardous Waste Tag immediately upon the first addition of waste to the container.

• Explicitly check the "Halogenated" box on the disposal tag[1].

• List "2-(2,4-Dichlorophenyl)-1-phenylethan-1-one" and all associated solvents (with approximate percentages) on the label to ensure accurate tracking and safety during transport[1].

Step 4: Satellite Accumulation and EHS Transfer

• Store the sealed, labeled container in a designated Satellite Accumulation Area (SAA) at or near the point of generation, utilizing secondary containment (e.g., a spill tray)[2].

• Do not exceed your institution's maximum accumulation volume limits (e.g., 50 gallons)[2].

• Submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department via your internal management system (e.g., Chematix)[2]. EHS will transfer the waste to a licensed contractor for final thermal destruction[1].

Waste Routing Visualization

Professional laboratory workflow for the segregation and disposal of halogenated organic waste.

References

• Organic Solvent Waste Disposal - Safety & Risk Services. University of British Columbia. Available at:[Link]

• Chemical Waste Management: Combining Compatible Used Organic Solvents. University of Louisville. Available at:[Link]

• Solvents in the Workplace - How to Determine if They Are Hazardous Waste. U.S. Environmental Protection Agency (EPA). Available at:[Link]

Sources

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. louisville.edu [louisville.edu]